copper diacetate

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Characterization of Copper(II) Acetate Complexes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis and characterization of copper(II) acetate (B1210297) complexes, with a focus on providing detailed experimental protocols and clearly presented data for researchers in chemistry and drug development.

Introduction

Copper(II) acetate and its derivatives are versatile compounds with applications ranging from catalysis in organic synthesis to precursors for advanced materials and potential therapeutic agents. The dimeric "paddle-wheel" structure of copper(II) acetate monohydrate, [Cu₂(OAc)₄(H₂O)₂], is a classic example of magnetic coupling in transition metal complexes. This guide will detail the common synthetic routes to these complexes and the key analytical techniques used for their characterization.

Synthesis of Copper(II) Acetate Complexes

The synthesis of copper(II) acetate complexes can be achieved through several straightforward methods. The most common approach involves the reaction of a copper(II) salt with acetic acid or an acetate source.

Synthesis of Copper(II) Acetate Monohydrate from Copper(II) Carbonate

A widely used laboratory preparation involves the reaction of basic copper(II) carbonate with acetic acid. This method is favored for its simplicity and the relatively high purity of the resulting product.

Experimental Protocol:

• Reaction Setup: In a fume hood, suspend basic copper(II) carbonate (1 mol equivalent of Cu) in a 30-65% aqueous solution of acetic acid (100-200 g). The mixture should be heated to 50-80°C with vigorous stirring.

• Reagent Addition: Separately and simultaneously, meter in 1 mol of acetic anhydride (B1165640) and the remaining basic copper carbonate. The rate of addition should be controlled to maintain a pH of ≤ 3.6 and a reaction temperature not exceeding 90°C.

• Reaction Completion: After the addition is complete, heat the reaction mixture under reflux for 2 hours.

• Isolation: Cool the suspension and separate the precipitated copper(II) acetate monohydrate from the mother liquor by suction filtration.

• Purification: Wash the collected solid with water (500 ml) and then suck it dry.

• Drying: Dry the purified copper(II) acetate monohydrate in a vacuum drying cabinet at 85°C and 40 mbar for 24 hours.[1]

Synthesis from Copper Metal

An alternative method, suitable for smaller-scale preparations, utilizes copper metal in the presence of an oxidizing agent.

Experimental Protocol:

• Reaction Mixture: In a beaker, mix equal parts of white vinegar (acetic acid) and hydrogen peroxide. Heat the mixture to a gentle boil.

• Copper Addition: Add a source of copper metal, such as uncoated copper wire or pre-1982 pennies.

• Reaction: The solution will initially bubble and become cloudy, then turn blue as the copper(II) acetate forms.

• Isolation: Once the reaction subsides and the liquid clears, the product can be isolated in two ways:

  • Evaporation: Heat the solution to evaporate the solvent completely, leaving solid copper(II) acetate.

  • Crystallization: Remove the solution from the heat and allow it to stand undisturbed. Blue-green crystals of copper(II) acetate monohydrate, [Cu(CH₃COO)₂·H₂O], will deposit on the copper surface.[2]

Characterization of Copper(II) Acetate Complexes

A comprehensive characterization of copper(II) acetate complexes involves a combination of spectroscopic, structural, thermal, and magnetic analysis techniques.

Spectroscopic Characterization

IR spectroscopy is a powerful tool for confirming the coordination of the acetate ligand to the copper center.

Experimental Protocol:

• Sample Preparation: Prepare a KBr pellet of the copper(II) acetate complex or analyze the sample as a Nujol mull.

• Data Acquisition: Record the IR spectrum over the range of 4000-400 cm⁻¹.

• Analysis: Identify the characteristic vibrational bands. The position of the carboxylate stretches (asymmetric and symmetric) provides information about the coordination mode of the acetate ligand. A key feature to look for is the appearance of a new band corresponding to the Cu-O stretching vibration.

Key Data:

Vibrational Mode	Wavenumber (cm⁻¹)	Reference
O-H (of coordinated water)	3465-3268	[3]
C-H (of methyl group)	2993, 2945	[3]
C=O (asymmetric stretch)	~1600
C-O (symmetric stretch)	~1400
Cu-O stretch	490	[4]

UV-Vis spectroscopy provides insights into the electronic structure of the copper(II) center.

Experimental Protocol:

• Sample Preparation: Dissolve a small amount of the copper(II) acetate complex in a suitable solvent, such as ethanol (B145695) or water.

• Data Acquisition: Record the UV-Vis spectrum over a range of 200-800 nm.

• Analysis: The spectrum of copper(II) acetate typically shows a broad d-d transition band in the visible region and charge transfer bands in the UV region.

Key Data:

Transition	Wavelength Range (nm)	Reference
d-d transition	600-750	[5]
Charge transfer	200-350	[5][6]

EPR spectroscopy is particularly useful for studying paramagnetic copper(II) complexes and provides detailed information about the electronic environment of the unpaired electron. For the dimeric copper(II) acetate, EPR can probe the triplet state (S=1) arising from the magnetic coupling between the two Cu(II) ions.

Experimental Protocol:

• Sample Preparation: The sample can be analyzed as a frozen solution (e.g., in toluene (B28343) at 100 K) or as a powder.

• Data Acquisition: Record the EPR spectrum at a specific microwave frequency (e.g., X-band).

• Analysis: The spectrum of the triplet state will show transitions corresponding to ΔMs = ±1 and a "half-field" transition at g ≈ 4 corresponding to ΔMs = ±2.[7] Analysis of the g-values and hyperfine coupling constants provides information about the geometry and bonding around the copper centers.

Key Data for Dimeric Copper(II) Acetate:

Parameter	Value	Reference
g (half-field transition)	4.15	[7]

Structural Characterization: X-ray Crystallography

Single-crystal X-ray diffraction provides the most definitive structural information for crystalline copper(II) acetate complexes.

Experimental Protocol:

• Crystal Growth: Grow single crystals of the complex, for example, by slow evaporation of a saturated solution.

• Data Collection: Mount a suitable crystal on a goniometer and collect diffraction data using a single-crystal X-ray diffractometer.

• Structure Solution and Refinement: Solve and refine the crystal structure using appropriate software packages.

Key Structural Parameters for [Cu₂(OAc)₄(H₂O)₂]:

Parameter	Value	Reference
Cu-Cu distance	2.617(1) Å	[8][9]
Cu-O (acetate) distance	1.97 Å	[10]
Cu-O (water) distance	2.20 Å	[10]

Thermal Analysis

Thermal analysis techniques, such as Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC), are used to study the thermal stability and decomposition of copper(II) acetate complexes.

Experimental Protocol:

• Sample Preparation: Place a small, accurately weighed amount of the sample in an appropriate crucible (e.g., alumina).

• Data Acquisition: Heat the sample at a constant rate (e.g., 10°C/min) under a controlled atmosphere (e.g., air or nitrogen) and record the mass loss (TGA) and heat flow (DSC).

• Analysis: The TGA curve shows mass loss steps corresponding to dehydration and decomposition. The DSC curve indicates whether these processes are endothermic or exothermic.

Thermal Decomposition of Copper(II) Acetate Monohydrate in Air:

Temperature Range (°C)	Process	Reference
25-225	Dehydration (loss of H₂O)	[11][12]
225-525	Decomposition of anhydrous Cu(OAc)₂ to CuO	[11][12]

Magnetic Susceptibility

Magnetic susceptibility measurements are crucial for understanding the magnetic interactions between the copper(II) centers in dimeric and polymeric complexes.

Experimental Protocol:

• Sample Preparation: A powdered sample of the complex is used.

• Data Acquisition: Measure the magnetic susceptibility of the sample over a range of temperatures (e.g., 4.2 K to 300 K) using a SQUID magnetometer.

• Analysis: Plot the molar magnetic susceptibility (χM) or the effective magnetic moment (μeff) as a function of temperature. The data for dimeric copper(II) acetate can be fitted to the Bleaney-Bowers equation to determine the singlet-triplet energy gap (-2J), which quantifies the strength of the antiferromagnetic coupling.

Key Magnetic Data for [Cu₂(OAc)₄(H₂O)₂]:

Parameter	Value	Reference
-2J (singlet-triplet gap)	292.2 cm⁻¹	[8][9]
Magnetic Moment (300 K)	~2.1 μB	[8]
Magnetic Moment (4.2 K)	~0.1 μB	[8]

Visualizing Workflows and Relationships

Experimental Workflow

The general workflow for the synthesis and characterization of copper(II) acetate complexes can be visualized as follows:

Caption: General workflow for synthesis and characterization.

Key Structural and Magnetic Relationship

The paddle-wheel structure of dimeric copper(II) acetate is directly responsible for its unique magnetic properties.

Caption: Structure-property relationship in dimeric copper(II) acetate.

References

• 1. DE3544720C1 - Process for the preparation of crystalline copper(II) acetate monohydrate - Google Patents [patents.google.com]
• 2. How To Make Copper Acetate from Copper [thoughtco.com]
• 3. researchgate.net [researchgate.net]
• 4. iiste.org [iiste.org]
• 5. mjas.analis.com.my [mjas.analis.com.my]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis and Characterization of a Binuclear Copper(II)-dipyriamethyrin Complex: [Cu2(dipyriamethyrin)(μ2-1,1-acetato)2] - PMC [pmc.ncbi.nlm.nih.gov]
• 8. "The Magnetic Super-Exchange Coupling in Copper(II) Acetate Monohydrate" by AYHAN ELMALI [journals.tubitak.gov.tr]
• 9. researchgate.net [researchgate.net]
• 10. Copper(II) acetate - Wikipedia [en.wikipedia.org]
• 11. scielo.br [scielo.br]
• 12. scielo.br [scielo.br]

An In-depth Technical Guide to the Crystal Structure of Copper(II) Acetate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of copper(II) acetate (B1210297), with a primary focus on its well-characterized hydrated form due to the limited availability of detailed crystallographic data for the anhydrous state. This document summarizes key structural features, experimental protocols for synthesis and analysis, and relevant quantitative data.

Introduction

Copper(II) acetate, also known as cupric acetate, is a chemical compound with the formula Cu(CH₃COO)₂. It exists in both an anhydrous and a hydrated form, with the monohydrate, Cu₂(CH₃COO)₄(H₂O)₂, being the most common and structurally well-defined species.[1] The anhydrous form is a dark green crystalline solid, while the hydrated version presents as a more bluish-green solid.[1] Copper(II) acetate has historical significance in pigments and fungicides and is currently utilized as a reagent and catalyst in various organic and inorganic syntheses.[1]

Crystal Structure of Hydrated Copper(II) Acetate

The crystal structure of copper(II) acetate monohydrate, Cu₂(CH₃COO)₄(H₂O)₂, is renowned for its dimeric "paddle-wheel" or "Chinese lantern" configuration.[1][2] This structure has been a subject of significant interest as it was pivotal in advancing the understanding of antiferromagnetic exchange coupling between metal centers.[2]

In this dimeric arrangement, two copper atoms are bridged by four acetate ligands. Each copper atom is coordinated to four oxygen atoms from the acetate groups in a square planar geometry. The coordination sphere of each copper atom is completed by a water molecule in the axial position, resulting in a square pyramidal geometry for each copper center.[1]

The two copper atoms are in close proximity, with a Cu-Cu distance of approximately 2.62 Å, which is comparable to the Cu-Cu separation in metallic copper.[1] This short distance facilitates a significant magnetic interaction between the two copper(II) ions. At room temperature, the dimer is paramagnetic, but as the temperature is lowered below 90 K, it becomes essentially diamagnetic due to the antiferromagnetic coupling of the electron spins of the two copper centers.[1][2]

Quantitative Crystallographic Data

The following table summarizes the key crystallographic and bond distance data for copper(II) acetate monohydrate.

Parameter	Value	Reference
Crystal System	Monoclinic	[2]
Cu-Cu Bond Distance	~2.62 Å	[1]
Cu-O (acetate) Bond Distance	~1.97 Å	[1]
Cu-O (water) Bond Distance	~2.20 Å	[1]

Anhydrous Copper(II) Acetate: A Structural Enigma

Experimental Protocols

Synthesis of Copper(II) Acetate Monohydrate

A common laboratory synthesis of copper(II) acetate monohydrate involves the reaction of a copper source with acetic acid.

Materials:

• Copper(II) hydroxide (B78521) or basic copper(II) carbonate[1]

• Acetic acid[1]

Procedure:

• Copper(II) hydroxide or basic copper(II) carbonate is heated with acetic acid.[1]

• The resulting solution is then concentrated and cooled to allow for the crystallization of copper(II) acetate monohydrate.

• The crystals can be collected by filtration.

Synthesis of Anhydrous Copper(II) Acetate

Anhydrous copper(II) acetate can be prepared by the dehydration of the monohydrate.

Materials:

• Copper(II) acetate monohydrate, Cu₂(CH₃COO)₄(H₂O)₂[2]

Procedure:

• Copper(II) acetate monohydrate is heated to 100 °C under vacuum.[2]

• The heating is continued until the water of hydration is completely removed, resulting in the formation of the dark green anhydrous copper(II) acetate.

Crystal Structure Determination

The primary method for determining the crystal structure of compounds like copper(II) acetate is single-crystal X-ray diffraction.

Procedure:

• A suitable single crystal of the compound is mounted on a goniometer.

• The crystal is irradiated with a monochromatic X-ray beam.

• The diffraction pattern of the X-rays is collected on a detector.

• The collected data is processed to determine the unit cell dimensions and space group.

• The crystal structure is solved and refined using specialized software to determine the atomic positions and other structural parameters.

Visualizations

Caption: Dimeric "paddle-wheel" structure of hydrated copper(II) acetate.

Caption: General workflow for determining the crystal structure of a compound.

References

• 1. Copper(II) acetate - Wikipedia [en.wikipedia.org]
• 2. Copper(II)_acetate [chemeurope.com]

An In-depth Technical Guide to the Magnetic Properties of Dimeric Copper(II) Acetate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the fascinating magnetic properties of dimeric copper(II) acetate (B1210297) monohydrate, a compound that has played a pivotal role in understanding antiferromagnetic coupling. We will delve into the theoretical underpinnings of its magnetism, present key quantitative data, detail the experimental protocols used for its characterization, and visualize the fundamental concepts.

Core Concepts: Antiferromagnetism and Exchange Coupling

Copper(II) acetate monohydrate, [Cu₂(OAc)₄(H₂O)₂], is a classic example of a dinuclear complex exhibiting strong antiferromagnetic coupling between the two copper(II) ions.[1][2] Each copper(II) ion possesses one unpaired electron (a d⁹ configuration). In an isolated state, these ions would be paramagnetic. However, due to the close proximity of the copper centers within the dimeric "paddlewheel" structure (approximately 2.62 Å), their magnetic moments are not independent.[1]

The two unpaired electrons interact through a mechanism known as superexchange , which is mediated by the bridging acetate ligands.[3][4] This interaction leads to a ground state where the electron spins are anti-parallel (a diamagnetic singlet state, S=0) and a slightly higher energy state where the spins are parallel (a paramagnetic triplet state, S=1).[5][6] This phenomenon, where the magnetic moments of neighboring atoms align in an anti-parallel manner, is termed antiferromagnetism .

The energy difference between the singlet and triplet states is defined as -2J , where J is the exchange coupling constant.[2][4] For copper(II) acetate, the -2J value is approximately 292-299 cm⁻¹, indicating a strong antiferromagnetic interaction.[2][7]

The Bleaney-Bowers Equation

The magnetic susceptibility of dimeric copper(II) acetate as a function of temperature can be accurately described by the Bleaney-Bowers equation:

χM = (2Ng²β² / kT) * [3 + exp(-2J/kT)]⁻¹ + Nα

where:

• χM is the molar magnetic susceptibility.

• N is Avogadro's number.

• g is the Landé g-factor.

• β is the Bohr magneton.

• k is the Boltzmann constant.

• T is the absolute temperature.

• J is the exchange coupling constant.

• Nα is the temperature-independent paramagnetism.

This equation is fundamental to interpreting the magnetic data of dimeric copper(II) systems. As the temperature decreases, the thermal energy is no longer sufficient to populate the triplet state, and the magnetic susceptibility decreases, leading to the compound becoming essentially diamagnetic at very low temperatures (below 90 K).[1] The magnetic moment also shows a characteristic temperature dependence, being around 2.1 Bohr magnetons at 300 K and decreasing to near 0.1 Bohr magnetons at 4.2 K.[2][8]

Quantitative Magnetic Data

The following tables summarize the key quantitative magnetic and structural parameters for dimeric copper(II) acetate monohydrate reported in the literature.

Parameter	Value	Reference(s)
Singlet-Triplet Energy Gap (-2J)	292.2 cm⁻¹	[2]
299.2 cm⁻¹	[2]
298 ± 4 cm⁻¹	[7]
g-factor (average)	2.16	[9]
g-factors (anisotropic)	gz = 2.365, gy = 2.055, gx = 2.077	[10]
Cu-Cu Distance	2.617(1) Å	[2][11]
2.62 Å	[1]
2.614(2) Å	[8]
Magnetic Moment (μeff) at 300 K	~2.1 Bohr magnetons	[2][8]
Magnetic Moment (μeff) at 4.2 K	~0.1 Bohr magnetons	[2][8]

Experimental Protocols

The determination of the magnetic properties of copper(II) acetate relies on several key experimental techniques. Below are detailed methodologies for three common methods.

SQUID Magnetometry

Superconducting Quantum Interference Device (SQUID) magnetometry is a highly sensitive method for determining the magnetic properties of a material as a function of temperature and applied magnetic field.

Methodology:

• Sample Preparation: A powdered sample of crystalline copper(II) acetate monohydrate is weighed and encapsulated in a gelatin capsule or a similar sample holder with known diamagnetic properties.

• Mounting: The sample holder is attached to the sample rod of the SQUID magnetometer.

• Centering: The sample is precisely centered within the superconducting detection coils to ensure accurate measurement of the magnetic moment.

• Temperature and Field Control: The sample chamber is cooled to the desired starting temperature (e.g., 300 K). The magnetic field is then applied.

• Data Acquisition: The magnetic moment of the sample is measured as the temperature is varied (typically from 300 K down to 2 K). Measurements can be taken in both zero-field-cooled (ZFC) and field-cooled (FC) modes.

• Data Analysis: The raw data is corrected for the diamagnetic contribution of the sample holder. The molar magnetic susceptibility (χM) is then calculated at each temperature. The resulting χM vs. T data is fitted to the Bleaney-Bowers equation to determine the exchange coupling constant (J) and the g-factor.

Electron Paramagnetic Resonance (EPR) Spectroscopy

EPR spectroscopy is a powerful technique for studying species with unpaired electrons, such as the triplet state of the copper(II) dimer.

Methodology:

• Sample Preparation: A small amount of powdered copper(II) acetate monohydrate is loaded into a quartz EPR tube. For frozen solution studies, the complex is dissolved in a suitable solvent and the tube is flash-frozen in liquid nitrogen.

• Instrument Setup: The EPR tube is placed within the resonant cavity of the spectrometer, which is situated between the poles of an electromagnet.

• Microwave Irradiation: The sample is irradiated with a fixed-frequency microwave beam.

• Magnetic Field Sweep: The external magnetic field is swept over a range of values.

• Signal Detection: When the energy separation between the electron spin states matches the energy of the microwave photons, absorption occurs, which is detected and recorded as a spectrum.

• Data Analysis: The EPR spectrum of the triplet state provides information about the g-tensor and the zero-field splitting parameters (D and E), which are related to the magnetic anisotropy of the dimer. Hyperfine coupling to the copper nuclei can also be observed.[7]

Gouy Method

The Gouy method is a classic and straightforward technique for measuring magnetic susceptibility.

Methodology:

• Apparatus Setup: A long, cylindrical sample tube is suspended from one arm of a sensitive balance, with the bottom of the tube positioned between the poles of an electromagnet.

• Initial Measurement: The weight of the sample tube filled with the powdered copper(II) acetate is measured in the absence of a magnetic field.

• Measurement with Magnetic Field: The electromagnet is turned on, and the weight of the sample is measured again. Paramagnetic samples will be drawn into the magnetic field, resulting in an apparent increase in weight, while diamagnetic samples will be slightly repelled.

• Calibration: The procedure is repeated with a substance of known magnetic susceptibility (a calibrant) to determine the magnetic field strength and apparatus constants.

• Calculation: The change in weight is used to calculate the gram magnetic susceptibility, which is then converted to molar magnetic susceptibility.

Visualizing Magnetic Interactions and Workflows

Superexchange Pathway in Dimeric Copper(II) Acetate

The antiferromagnetic coupling in copper(II) acetate is primarily due to a superexchange mechanism. The unpaired electron on each copper(II) ion resides in the dx²-y² orbital. These orbitals have the correct symmetry to overlap with the p-orbitals of the oxygen atoms of the bridging acetate ligands, creating a pathway for the magnetic interaction between the two copper centers.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Virtual Labs [ep2-iitb.vlabs.ac.in]
• 3. researchgate.net [researchgate.net]
• 4. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 5. pubs.acs.org [pubs.acs.org]
• 6. taylorandfrancis.com [taylorandfrancis.com]
• 7. holmarc.com [holmarc.com]
• 8. dalalinstitute.com [dalalinstitute.com]
• 9. Faraday balance - Wikipedia [en.wikipedia.org]
• 10. dspace.rri.res.in [dspace.rri.res.in]
• 11. "The Magnetic Super-Exchange Coupling in Copper(II) Acetate Monohydrate" by AYHAN ELMALI [journals.tubitak.gov.tr]

An In-depth Technical Guide to the Solubility of Copper(II) Acetate in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of copper(II) acetate (B1210297) in various organic solvents. Due to the limited availability of extensive quantitative data in publicly accessible literature, this document summarizes the existing quantitative and qualitative solubility information. Furthermore, it offers detailed experimental protocols for the accurate determination of copper(II) acetate solubility, enabling researchers to generate precise data for their specific applications.

Introduction to Copper(II) Acetate and its Solubility

Copper(II) acetate, also known as cupric acetate, is a coordination compound with the chemical formula Cu(CH₃COO)₂. It exists in both anhydrous and hydrated forms, with the monohydrate (Cu(CH₃COO)₂·H₂O) being the most common. The solubility of copper(II) acetate in organic solvents is a critical parameter in various applications, including organic synthesis, catalysis, and the preparation of advanced materials. Understanding its solubility behavior is essential for reaction optimization, solvent selection, and the development of robust chemical processes.

Generally, copper(II) acetate, an ionic salt, exhibits greater solubility in polar solvents.[1] Factors such as the polarity of the solvent, temperature, and the presence of other solutes can significantly influence its solubility.[1]

Quantitative and Qualitative Solubility Data

The following table summarizes the available solubility data for copper(II) acetate in a range of organic solvents. It is important to note that quantitative data is limited, and much of the information is qualitative.

Solvent	Chemical Formula	Solubility ( g/100 g of solvent)	Temperature (°C)	Remarks
Ethanol	C₂H₅OH	7.14	20	Quantitative data for the monohydrate form.[2]
Methanol	CH₃OH	Soluble / Slightly Soluble (when heated)	Not Specified	Qualitative data; generally considered soluble.[1][3]
Acetic Acid	CH₃COOH	Soluble	Not Specified	Qualitative data.[4]
Pyridine	C₅H₅N	Soluble	Not Specified	Qualitative data.[4]
Diethyl Ether	(C₂H₅)₂O	Soluble / Slightly Soluble	Not Specified	Conflicting qualitative reports exist.[2][5][6]
Acetone	(CH₃)₂CO	Slightly Soluble	Not Specified	Qualitative data.[7]
Glycerol	C₃H₈O₃	Slightly Soluble	Not Specified	Qualitative data.[3][5]
Dimethyl Sulfoxide (DMSO)	(CH₃)₂SO	Insoluble / Slightly Soluble (when heated)	Not Specified	Conflicting qualitative reports exist.[2][3]

Note: The solubility data presented is for copper(II) acetate monohydrate where specified. The anhydrous form may exhibit different solubility characteristics.

Factors Influencing Solubility

The dissolution of copper(II) acetate in organic solvents is a complex process governed by several interrelated factors. The following diagram illustrates the key relationships influencing solubility.

Caption: Key factors influencing the solubility of copper(II) acetate.

Experimental Protocols for Solubility Determination

To obtain precise and reliable solubility data, a standardized experimental methodology is crucial. The isothermal shake-flask method is a widely accepted technique for determining the equilibrium solubility of a solid in a liquid solvent. This is followed by a quantitative analysis of the dissolved solute, for which Atomic Absorption Spectrometry (AAS) is a highly sensitive and appropriate method for metal ions like copper.

Isothermal Shake-Flask Method

This method involves creating a saturated solution of copper(II) acetate in the chosen organic solvent at a constant temperature and allowing it to reach equilibrium.

Materials and Equipment:

• Copper(II) acetate (anhydrous or monohydrate, as required)

• Organic solvent of interest (analytical grade)

• Conical flasks or vials with airtight stoppers

• Isothermal shaker bath or incubator with temperature control

• Syringe filters (e.g., 0.45 µm PTFE)

• Volumetric flasks and pipettes

• Analytical balance

Procedure:

• Preparation: Add an excess amount of solid copper(II) acetate to a series of flasks or vials. The excess solid is crucial to ensure that a saturated solution is achieved.

• Solvent Addition: Accurately dispense a known volume of the desired organic solvent into each flask.

• Equilibration: Seal the flasks and place them in an isothermal shaker bath set to the desired temperature. Agitate the flasks for a predetermined period (e.g., 24-48 hours) to ensure that equilibrium is reached. The time required for equilibration may vary depending on the solvent and should be determined experimentally.

• Phase Separation: After equilibration, allow the flasks to stand undisturbed in the temperature-controlled bath for a sufficient time to allow the undissolved solid to settle.

• Sampling: Carefully withdraw a sample of the supernatant using a pipette. To avoid aspirating solid particles, the pipette tip should be kept well below the liquid surface but above the settled solid.

• Filtration: Immediately filter the collected supernatant through a syringe filter into a clean, dry container. This step is critical to remove any suspended solid particles that could lead to an overestimation of solubility.

• Sample Preparation for Analysis: Accurately weigh the collected filtrate. If necessary, dilute the sample with the same organic solvent to a concentration that falls within the linear range of the analytical instrument.

Quantitative Analysis by Atomic Absorption Spectrometry (AAS)

AAS is a highly sensitive technique for determining the concentration of metals in a solution. It relies on the principle that atoms absorb light at specific wavelengths.

Materials and Equipment:

• Atomic Absorption Spectrometer with a copper hollow-cathode lamp

• Air-acetylene flame system

• Calibrated micropipettes

• Volumetric flasks

• Copper standard solution (e.g., 1000 ppm in a suitable solvent)

• The organic solvent used for the solubility experiment

Procedure:

• Instrument Setup:

  • Install the copper hollow-cathode lamp.

  • Set the wavelength to the primary absorption line for copper (typically 324.8 nm).

  • Optimize the instrument parameters (e.g., slit width, lamp current, gas flow rates) according to the manufacturer's recommendations.

  • Ignite the air-acetylene flame and allow the instrument to warm up.

• Preparation of Standard Solutions:

  • Prepare a series of standard solutions of known copper concentrations by diluting the stock copper standard solution with the same organic solvent used in the experiment. The concentration range of the standards should bracket the expected concentration of the unknown samples.

• Calibration:

  • Aspirate the blank (the pure organic solvent) and zero the instrument.

  • Aspirate each of the standard solutions in order of increasing concentration and record the absorbance values.

  • Construct a calibration curve by plotting the absorbance of the standards against their corresponding concentrations. The plot should be linear.

• Sample Analysis:

  • Aspirate the filtered and diluted sample solutions into the AAS and record their absorbance.

  • Ensure that the absorbance readings fall within the linear range of the calibration curve. If a reading is too high, further dilute the sample and re-analyze.

• Calculation of Solubility:

  • Determine the concentration of copper in the sample solutions from the calibration curve.

  • Calculate the solubility of copper(II) acetate in the solvent, taking into account any dilutions made. The solubility is typically expressed in grams per 100 g of solvent ( g/100 g) or moles per liter (mol/L).

Experimental Workflow Visualization

The following diagram illustrates the logical flow of the experimental procedure for determining the solubility of copper(II) acetate in an organic solvent.

Caption: Workflow for determining copper(II) acetate solubility.

Conclusion

This technical guide has provided a summary of the known solubility of copper(II) acetate in various organic solvents and has detailed a robust experimental methodology for its precise determination. While comprehensive quantitative data remains sparse in the literature, the protocols outlined herein empower researchers to generate high-quality, application-specific solubility data. Accurate knowledge of solubility is fundamental to the successful application of copper(II) acetate in research and development.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. copper(II) acetate monohydrate [chemister.ru]
• 3. Copper(II) acetate CAS#: 142-71-2 [m.chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. Copper(II)_acetate [chemeurope.com]
• 6. Copper(II) acetate - Sciencemadness Wiki [sciencemadness.org]
• 7. Sciencemadness Discussion Board - Copper acetate and acetone? - Powered by XMB 1.9.11 [sciencemadness.org]

copper(II) acetate monohydrate vs anhydrous form

An In-depth Technical Guide to Copper(II) Acetate (B1210297): Monohydrate vs. Anhydrous Forms

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Copper(II) acetate, a compound with a rich history in pigments and fungicides, is now a vital reagent in modern chemical synthesis and a subject of interest in drug development.[1][2] It primarily exists in two common forms: the bluish-green monohydrate [Cu₂(OAc)₄(H₂O)₂] and the dark green anhydrous solid [Cu₂(OAc)₄]. The choice between these forms is critical, as the presence or absence of coordinated water molecules significantly alters their structural, thermal, magnetic, and reactive properties. This guide provides a detailed comparison of the two forms, offering quantitative data, experimental protocols, and visual diagrams to aid researchers in their selection and application.

Physical and Chemical Properties

The fundamental properties of the monohydrate and anhydrous forms of copper(II) acetate are distinct. The monohydrate is the commercially available and more commonly encountered form.[1][2] The anhydrous variant is typically prepared by dehydrating the monohydrate.[1][3]

Property	Copper(II) Acetate Monohydrate	Copper(II) Acetate Anhydrous
Chemical Formula	Cu(CH₃COO)₂·H₂O or Cu₂(CH₃COO)₄(H₂O)₂	Cu(CH₃COO)₂ or Cu₂(CH₃COO)₄
Molar Mass	199.65 g/mol [2][3]	181.63 g/mol [2][3]
Appearance	Blue-green crystalline solid[2][3][4]	Dark green crystalline solid[2][3][4]
Density	1.882 g/cm³[3][5]	1.93 g/cm³[5]
Melting Point	115 °C (decomposes)[1]	Decomposes above 145 °C[3]
Boiling Point	240 °C[1][3]	240 °C[2]
Solubility in Water	7.2 g/100 mL (cold water), 20 g/100 mL (hot water)[1]	Reacts with water to form the hydrate
Other Solubilities	Soluble in ethanol; slightly soluble in diethyl ether and glycerol[1][3]	Soluble in ethanol[3]
Crystal Structure	Monoclinic[1]	Triclinic[6]

Structural Analysis

The most significant difference between the two forms lies in their molecular structure, which dictates their magnetic and reactive properties.

3.1 Copper(II) Acetate Monohydrate: The Dimeric "Paddle-Wheel" Structure

The monohydrate form adopts a classic dimeric "paddle-wheel" or "Chinese lantern" structure.[1][2] Four acetate ligands bridge two copper(II) centers. The coordination sphere of each copper atom is completed by a water molecule in the axial position.[1] This results in a five-coordinate, square pyramidal geometry for each copper ion. A key feature is the short distance between the two copper atoms, approximately 2.62-2.65 Å, which is close to the Cu-Cu separation in metallic copper and allows for significant metal-metal interaction.[1][2] This interaction is responsible for the compound's unique magnetic properties.

3.2 Anhydrous Copper(II) Acetate: A Polymeric Network

Upon dehydration, the axial water ligands are removed. The resulting anhydrous form retains the dimeric acetate-bridged core, but the axial positions are now occupied by oxygen atoms from neighboring dimer units.[7] This creates a polymeric network, leading to stronger inter-dimer magnetic interactions compared to the monohydrate, where the water molecules insulate the dimers from each other.[7]

Figure 1: Structural Comparison

Magnetic and Spectroscopic Properties

The structural differences directly influence the magnetic and spectroscopic profiles of the two compounds.

4.1 Magnetic Susceptibility

The dimeric structure of copper(II) acetate monohydrate leads to a classic example of antiferromagnetic coupling. The two S=1/2 spins of the adjacent copper(II) ions couple to form a diamagnetic (S=0) ground state and an excited paramagnetic (S=1) triplet state.[8][9] This results in a magnetic moment that is significantly diminished at low temperatures; below 90 K, the monohydrate is essentially diamagnetic.[1][2] The anhydrous form also exhibits this intradimer coupling, but the polymeric structure introduces more significant interdimer magnetic interactions, resulting in a featureless, broad EPR signal at room temperature.[7]

Property	Copper(II) Acetate Monohydrate	Copper(II) Acetate Anhydrous
Magnetic Behavior	Antiferromagnetic coupling within the dimer[9]	Antiferromagnetic intradimer coupling with significant interdimer interactions[7]
-2J (Singlet-Triplet Gap)	~292 cm⁻¹[8][9]	N/A (Broadened signal)
Magnetic Moment	Decreases significantly at low temperatures (near diamagnetic below 90K)[1][2]	Complex behavior due to polymeric structure
Room Temp. EPR Spectrum	Resolved triplet state spectrum[7]	Broad, featureless signal[7]

4.2 Spectroscopic Data

The presence of water and the subtle structural changes are evident in spectroscopic analyses.

Spectroscopy	Copper(II) Acetate Monohydrate	Copper(II) Acetate Anhydrous
FTIR	Broad absorption around 3375 cm⁻¹ due to O-H stretching of water of hydration.[10] Asymmetric and symmetric C=O stretches at ~1602 cm⁻¹ and ~1442 cm⁻¹.[10]	Absence of the broad O-H stretch above 3000 cm⁻¹.[10] Shifts in carboxylate stretching frequencies.
EPR (Solid State)	Shows a characteristic triplet state spectrum due to the dimer.[6][7]	A single broad signal due to interdimer exchange broadening.[7]
UV-Vis	In non-aqueous solvents, shows bands for both singlet and triplet states, with temperature dependence.[11]	Similar electronic transitions but may be broadened or shifted due to solid-state packing.

Thermal Decomposition and Interconversion

Thermal analysis reveals a distinct, multi-step decomposition pathway for the monohydrate, with the anhydrous form being a key intermediate.

The thermal decomposition of copper(II) acetate monohydrate in air occurs in distinct stages:

• Dehydration: The process begins with the loss of the two water molecules. This endothermic step typically occurs in the temperature range of 110-150°C, yielding anhydrous copper(II) acetate.[12] Some studies show this can begin as low as 100°C and extend up to 225°C.[13][14]

• Decomposition: The resulting anhydrous copper(II) acetate is stable up to around 200-230°C, after which it begins to decompose.[10][12]

• Oxidation: The decomposition products are a mixture of metallic copper (Cu⁰), copper(I) oxide (Cu₂O), and copper(II) oxide (CuO).[10][13] In the presence of air, the metallic copper and Cu₂O are subsequently oxidized to CuO at higher temperatures (above 300°C).[10][12]

Figure 2: Thermal Decomposition Pathway in Air

Experimental Protocols

6.1 Protocol 1: Synthesis of Crystalline Copper(II) Acetate Monohydrate

This protocol is based on the reaction of a copper(II) salt with acetic acid.

• Materials: Basic copper(II) carbonate (Cu₂(OH)₂CO₃), glacial acetic acid, distilled water.

• Procedure:

  • Create a dilute solution of acetic acid (e.g., 5-10%) in a flask.

  • Gently heat the acetic acid solution to approximately 60-70°C.

  • Slowly add small portions of basic copper(II) carbonate to the warm, stirring acid solution. Effervescence (CO₂ release) will occur. Continue adding until a small amount of unreacted carbonate remains, ensuring all the acid is consumed.

  • Filter the hot, saturated solution to remove any unreacted solid and impurities.

  • Allow the clear blue filtrate to cool slowly to room temperature.

  • Crystals of blue-green copper(II) acetate monohydrate will form.

  • Collect the crystals by filtration, wash with a small amount of cold distilled water, and air dry.

6.2 Protocol 2: Dehydration to Anhydrous Copper(II) Acetate

This protocol describes the conversion of the monohydrate to the anhydrous form.

• Materials: Copper(II) acetate monohydrate, vacuum oven or Schlenk line apparatus.

• Procedure:

  • Place a finely ground sample of copper(II) acetate monohydrate in a suitable vessel (e.g., a round-bottom flask).

  • Heat the sample to 100°C under a dynamic vacuum.[1][3]

  • Maintain these conditions until the material's weight becomes constant, indicating the complete removal of water. The theoretical mass loss of water is approximately 9.0%.[13]

  • The color will change from blue-green to dark green.

  • Handle the resulting anhydrous product under an inert atmosphere (e.g., nitrogen or argon) as it is hygroscopic and will readily reabsorb moisture from the air.

6.3 Protocol 3: Characterization by Thermogravimetric Analysis (TGA)

This protocol outlines the analysis of the thermal decomposition.

• Instrument: A thermogravimetric analyzer (TGA) coupled with differential thermal analysis (DTA) or differential scanning calorimetry (DSC).

• Procedure:

  • Place a small, accurately weighed sample (5-10 mg) of copper(II) acetate monohydrate into an alumina (B75360) or platinum crucible.

  • Place the crucible in the TGA furnace.

  • Heat the sample from room temperature to approximately 500-600°C at a controlled heating rate (e.g., 10 °C/min).

  • Purge the furnace with a controlled atmosphere, typically air or nitrogen, at a constant flow rate.[12]

  • Record the mass loss (TG curve) and heat flow (DTA/DSC curve) as a function of temperature.

  • Analyze the resulting curves to identify the temperatures of dehydration and decomposition steps.

Applications in Synthesis and Drug Development

While both forms can be used in many applications, the choice depends on the reaction conditions, particularly the tolerance for water. The anhydrous form is preferred for strictly non-aqueous reactions.

• Organic Synthesis: Copper(II) acetate is a widely used oxidizing agent and catalyst. A notable application is in the Eglinton reaction, which couples terminal alkynes to form 1,3-diynes.[2][3][4] It is also used in the synthesis of ynamines.[1][2]

• Biochemical Applications: It is used as a reagent in biochemical assays, such as in the colorimetric test for free fatty acids and Barfoed's test for monosaccharides.[4]

• Drug Development: Copper complexes have a wide range of biological activities, including anti-inflammatory, anti-proliferative, and biocidal properties.[15] A significant application is the use of prezatide copper acetate, a peptide-copper complex, which has shown therapeutic potential in wound healing and as an anti-aging agent in dermatology.[16] It promotes the formation of new blood vessels (angiogenesis) and has anti-inflammatory effects by inhibiting pro-inflammatory cytokines.[16]

References

• 1. Copper(II)_acetate [chemeurope.com]
• 2. Copper(II) acetate - Wikipedia [en.wikipedia.org]
• 3. Copper(II) acetate - Sciencemadness Wiki [sciencemadness.org]
• 4. APC Pure | Product | Copper (II) Acetate Monohydrate 99% ACS From APC Pure [apcpure.com]
• 5. Copper(II) acetate - Crystal growing [en.crystalls.info]
• 6. researchgate.net [researchgate.net]
• 7. cdnsciencepub.com [cdnsciencepub.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. chemie.uni-muenchen.de [chemie.uni-muenchen.de]
• 12. akjournals.com [akjournals.com]
• 13. scielo.br [scielo.br]
• 14. scielo.br [scielo.br]
• 15. Development of copper based drugs, radiopharmaceuticals and medical materials - PMC [pmc.ncbi.nlm.nih.gov]
• 16. What is Prezatide copper acetate used for? [synapse.patsnap.com]

An In-depth Technical Guide to the Thermal Decomposition of Copper(II) Acetate Monohydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal decomposition of copper(II) acetate (B1210297) monohydrate, Cu(CH₃COO)₂·H₂O. The information presented herein is curated from scientific literature and is intended to support research and development activities where this compound is utilized.

Executive Summary

The thermal decomposition of copper(II) acetate monohydrate is a multi-step process that is highly dependent on the surrounding atmosphere. In an inert atmosphere, the decomposition primarily yields metallic copper and copper(I) oxide. In the presence of air, the process is more complex, involving dehydration, decomposition of the anhydrous salt, and subsequent oxidation to form copper(II) oxide as the final product. Understanding these decomposition pathways and the associated thermal events is critical for applications in catalysis, materials synthesis, and drug delivery.

Thermal Decomposition Pathways

The thermal decomposition of copper(II) acetate monohydrate proceeds through distinct stages, which can be characterized by specific temperature ranges and mass loss events.

Decomposition in an Inert Atmosphere (Nitrogen or Argon)

In an inert atmosphere, the decomposition typically follows a two-step process after an initial dehydration. The anhydrous copper(II) acetate decomposes to form a mixture of metallic copper (Cu) and copper(I) oxide (Cu₂O). At higher temperatures, further reduction to elemental copper may occur.

Decomposition in an Oxidizing Atmosphere (Air)

In the presence of air, the decomposition pathway involves an initial dehydration step, followed by the decomposition of the anhydrous copper(II) acetate to form a mixture of copper, copper(I) oxide, and some copper(II) oxide.[1][2] Subsequently, the metallic copper and copper(I) oxide are oxidized to copper(II) oxide at higher temperatures.[1][2]

The overall process in air can be summarized in three main stages:

• Dehydration: The loss of the water of hydration to form anhydrous copper(II) acetate.

• Decomposition: The breakdown of the anhydrous acetate into initial solid products (Cu, Cu₂O) and volatile organic compounds.[1]

• Oxidation: The oxidation of the initial solid products to form the final product, copper(II) oxide (CuO).[1]

Quantitative Data Summary

The following tables summarize the quantitative data obtained from thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) studies on the thermal decomposition of copper(II) acetate monohydrate.

Table 1: Thermal Decomposition Data in an Inert Atmosphere (Nitrogen/Argon)

Stage	Temperature Range (°C)	Mass Loss (%)	Endothermic/Exothermic	Products	Reference
Dehydration	110 - 150	~10	Endothermic	Cu(CH₃COO)₂	[3]
Decomposition	200 - 300	~58	Endothermic	Cu, Cu₂O	[3]

Table 2: Thermal Decomposition Data in Air

Stage	Temperature Range (°C)	Mass Loss (%)	Endothermic/Exothermic	Products	Reference
Dehydration	100 - 190	~11.9	Endothermic	Cu(CH₃COO)₂	[4][5]
Decomposition	168 - 302	~55.1 (calculated)	Exothermic	Cu, Cu₂O, CuO	[1][6]
Oxidation	302 - 500	Mass gain	Exothermic	CuO	[1]

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the thermal decomposition of copper(II) acetate monohydrate.

Thermogravimetric Analysis (TGA)

• Objective: To determine the temperature-dependent mass loss of copper(II) acetate monohydrate.

• Instrumentation: A thermogravimetric analyzer.

• Procedure:

  • Accurately weigh 10-15 mg of copper(II) acetate monohydrate into an alumina (B75360) or platinum crucible.

  • Place the crucible in the TGA furnace.

  • Purge the furnace with the desired gas (high purity nitrogen or dry air) at a flow rate of 40-50 mL/min for at least 30 minutes to ensure an inert or oxidizing atmosphere.

  • Heat the sample from ambient temperature to 600 °C at a constant heating rate of 10 °C/min.

  • Record the mass loss as a function of temperature.

Differential Scanning Calorimetry (DSC)

• Objective: To measure the heat flow associated with the thermal transitions of copper(II) acetate monohydrate.

• Instrumentation: A differential scanning calorimeter.

• Procedure:

  • Accurately weigh 5-10 mg of copper(II) acetate monohydrate into an aluminum pan.

  • Seal the pan and place it in the DSC cell. An empty, sealed aluminum pan is used as a reference.

  • Purge the cell with the desired gas (high purity nitrogen or dry air) at a flow rate of 40-50 mL/min.

  • Heat the sample from ambient temperature to 400 °C at a constant heating rate of 10 °C/min.

  • Record the differential heat flow between the sample and the reference.

In-situ X-ray Diffraction (XRD)

• Objective: To identify the crystalline phases present at different temperatures during the thermal decomposition.

• Instrumentation: An X-ray diffractometer equipped with a high-temperature stage.

• Procedure:

  • Prepare a flat sample of copper(II) acetate monohydrate on the sample holder of the high-temperature stage.

  • Heat the sample in stages to desired temperatures (e.g., 110 °C, 170 °C, 190 °C, 250 °C, 370 °C) under a controlled atmosphere (air or argon).[6]

  • At each temperature, allow the sample to equilibrate for a few minutes.

  • Collect the XRD pattern over a 2θ range of 10-80°.

  • Identify the crystalline phases present by comparing the obtained patterns with standard diffraction data.

Visualizations

The following diagrams illustrate the thermal decomposition pathway and a typical experimental workflow.

Caption: Thermal decomposition pathways of copper(II) acetate monohydrate in air and inert atmospheres.

Caption: Experimental workflow for characterizing the thermal decomposition of copper(II) acetate monohydrate.

References

• 1. Study on thermal decomposition of copper(II) acetate monohydrate in air | Semantic Scholar [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. akjournals.com [akjournals.com]
• 4. scielo.br [scielo.br]
• 5. researchgate.net [researchgate.net]
• 6. Forward Looking Analysis Approach to Assess Copper Acetate Thermal Decomposition Reaction Mechanism [scirp.org]

A Technical Guide to the Historical Synthesis of Verdigris from Copper and Acetic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth examination of the historical methods for preparing verdigris, a pigment of significant historical importance, through the reaction of copper with acetic acid. Verdigris is not a single chemical compound but rather a family of copper(II) acetates, and its composition and color can vary depending on the preparation method.[1][2] This guide details the core chemical principles, experimental protocols derived from historical sources, and quantitative data to facilitate a comprehensive understanding of these ancient chemical processes.

Chemical Composition and Classification of Verdigris

Verdigris is broadly classified into two categories: basic and neutral verdigris.[2] The specific composition is influenced by factors such as humidity, temperature, and the concentration of acetic acid.[1]

• Basic Verdigris: Formed by the action of acetic acid vapor, water vapor, and air on copper or its alloys. It can consist of several different copper acetate (B1210297) compounds, resulting in colors ranging from blue to green.[2]

  • [Cu(CH₃COO)₂]₂·Cu(OH)₂·5H₂O (blue)[2]

  • Cu(CH₃COO)₂·Cu(OH)₂·5H₂O (blue)[2]

  • Cu(CH₃COO)₂·[Cu(OH)₂] (blue)

  • Cu(CH₃COO)₂·[Cu(OH)₂]₃·2H₂O (green)[2]

• Neutral Verdigris: Also referred to as "distilled" or "crystallized" verdigris, it is chemically copper(II) acetate monohydrate (Cu(CH₃COO)₂·H₂O).[2][3] This form is typically produced by dissolving basic verdigris in acetic acid and then allowing it to recrystallize.[2]

Historical Preparation Methods and Experimental Protocols

Various methods for producing verdigris have been documented throughout history, with some of the most well-known originating in France.[3] These methods, while seemingly rudimentary, were effective in producing the desired pigment.

The French Method (Montpellier)

Developed in the 18th century in Montpellier, France, this method utilized the acidic byproducts of winemaking.[3] The local climate was ideal for this process.[3]

Experimental Protocol:

• Reactant Preparation: Copper plates were stacked in clay pots.[3] The pots were then filled with distilled wine, where the acetic acid from the fermenting grapes would react with the copper.[3]

• Reaction Conditions: The clay pots were placed in cellars, allowing for a slow reaction in a controlled environment.[3]

• Product Harvesting: Over time, crystals of verdigris would form on the surface of the copper plates.[3] Once matured, these crystals were scraped off.[3]

• Purification (for Neutral Verdigris): To obtain a more refined pigment, the collected basic verdigris could be dissolved in strong acetic acid and then recrystallized through evaporation.

The Dung Heap Method (Medieval Period)

A method documented in the Middle Ages involved the use of animal manure to provide a warm and acidic environment.[3]

Experimental Protocol:

• Reactant Preparation: Copper strips were attached to a wooden block.[3] Acetic acid (in the form of vinegar) was applied to the copper.[3]

• Reaction Conditions: The entire assembly was buried in a dung heap.[3] The heat generated by the decomposing dung and the enclosed acidic atmosphere facilitated the reaction.

• Product Harvesting: After several weeks, the block was unearthed, and the formed verdigris was scraped off the copper strips.[3]

The Vapor Exposure Method

This is a more general and simpler method that relies on the exposure of copper to acetic acid vapors.

Experimental Protocol:

• Reactant Preparation: Pieces of copper or brass are placed in a closed container. A source of acetic acid, such as vinegar, wine lees, or even urine, is placed at the bottom of the container, ensuring it does not directly touch the metal.

• Reaction Conditions: The container is sealed to allow the acetic acid vapors, in the presence of air and water vapor, to react with the copper surface. The reaction can be accelerated by placing the container in a warm place, such as in the sun.

• Product Harvesting: Over a period of days to weeks, a layer of blue-green basic copper acetates will form on the metal surface, which can then be scraped off.

Quantitative Data Summary

The following table summarizes the available quantitative data from historical recipes and modern reproductions. It is important to note that historical sources often lack precise measurements, and the values presented here are based on interpretations of terms like "strong vinegar" and varying reaction times mentioned in the literature.

Parameter	French Method (Montpellier)	Dung Heap Method (Medieval)	Vapor Exposure Method
Copper Form	Plates	Strips	Sheets, foil, or pieces
Acetic Acid Source	Distilled wine (fermenting grapes)[3]	Vinegar[3]	Vinegar, wine lees, urine
Reaction Time	Several weeks to months	A few weeks[3]	14 days to 6 months
Temperature	Ambient cellar temperature	Elevated (from dung decomposition)[3]	Ambient or elevated (e.g., in the sun)
Product Type	Basic verdigris (crystals)[3]	Basic verdigris	Basic verdigris

Chemical Pathways and Experimental Workflows

The formation of verdigris involves a series of chemical reactions. The initial step is the oxidation of copper, which is then followed by a reaction with acetic acid.

Signaling Pathway for Verdigris Formation

Caption: Chemical pathway for the formation of basic and neutral verdigris.

Experimental Workflow for the French Method

References

• 1. alliancechemical.com [alliancechemical.com]
• 2. Verdigris - ColourLex [colourlex.com]
• 3. Verdigris - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to the Physical and Chemical Properties of Cupric Acetate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cupric acetate (B1210297), or copper(II) acetate, is a versatile chemical compound with the formula Cu(CH₃COO)₂. It exists in both an anhydrous form and, more commonly, as a hydrated dimer, Cu₂(OAc)₄(H₂O)₂.[1] This guide provides a comprehensive overview of the core physical and chemical properties of cupric acetate, tailored for professionals in research and drug development. It includes a summary of quantitative data, detailed experimental protocols for its synthesis and analysis, and visualizations of key chemical reactions and workflows.

Physical Properties

Cupric acetate is typically encountered as a dark green crystalline solid in its anhydrous form, while the monohydrate is more bluish-green.[1][2] The hydrated form is notable for its dimeric "paddle-wheel" structure, where two copper atoms are bridged by four acetate ligands.[2][3] This unique structure gives rise to interesting magnetic properties, with a significant decrease in magnetic moment at low temperatures due to antiferromagnetic coupling between the two copper centers.[1][2]

Quantitative Physical Data

The following tables summarize the key physical properties of both anhydrous and monohydrate forms of cupric acetate.

Table 1: General Physical Properties

Property	Anhydrous Cupric Acetate	Cupric Acetate Monohydrate
Chemical Formula	Cu(CH₃COO)₂	Cu₂(CH₃COO)₄(H₂O)₂
Molar Mass	181.63 g/mol [1]	199.65 g/mol [1]
Appearance	Dark green crystalline solid[1][2]	Bluish-green crystalline solid[1][2]
Odor	Slight acetic acid odor[4]	Odorless[1]
Density	1.92 g/cm³ @ 21.9°C[5]	1.882 g/cm³[1]
Crystal Structure	-	Monoclinic, Paddle-wheel structure[2]

Table 2: Thermal Properties

Property	Anhydrous Cupric Acetate	Cupric Acetate Monohydrate
Melting Point	115 °C[1]	115 °C (decomposes)[6]
Boiling Point	240 °C[1][2]	Decomposes at 240 °C[6][7]
Decomposition	Begins > 240 °C[8]	Dehydration around 100-150°C, decomposition of anhydrous form ~250°C[9][10][11]

Table 3: Solubility Data

Solvent	Solubility of Cupric Acetate Monohydrate
Cold Water	7.2 g/100 mL[1][2]
Hot Water	20 g/100 mL[1][2]
Ethanol	Soluble[2][6]
Diethyl Ether	Slightly soluble[2][6]
Glycerol	Slightly soluble[2][6]

Chemical Properties and Reactions

Cupric acetate serves as a versatile reagent in both inorganic and organic synthesis. It is commonly used as a catalyst, an oxidizing agent, and a source of copper(II) ions.[2][12] In aqueous solutions, it can undergo hydrolysis to form basic copper acetates.[8]

Key Chemical Reactions

• Eglinton Reaction: Cupric acetate is a key reagent in the Eglinton coupling, a reaction that dimerizes terminal alkynes to form symmetrical 1,3-diynes. The reaction is typically carried out in the presence of a base like pyridine (B92270).[1][5][7]

• Formation of Paris Green: It reacts with arsenic trioxide (As₂O₃) to produce copper acetoarsenite, a highly toxic compound historically used as a pigment and insecticide known as Paris Green.[1][13]

• Catalysis in Organic Synthesis: Cupric acetate catalyzes various organic reactions, including the N-arylation of sulfonamides and amino acids with boronic acids.[14][15]

• Reduction to Cuprous Acetate: Heating anhydrous cupric acetate with copper metal results in the formation of colorless, diamagnetic cuprous (copper(I)) acetate.[1][13]

Experimental Protocols

This section provides detailed methodologies for the synthesis of cupric acetate, a key chemical reaction it participates in, and a standard analytical technique for its characterization.

Synthesis of Cupric Acetate Monohydrate from Copper(II) Sulfate (B86663)

This protocol describes a common laboratory synthesis of cupric acetate via an intermediate, copper(II) carbonate.

Materials:

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium carbonate (Na₂CO₃) or Sodium bicarbonate (NaHCO₃)

• Glacial acetic acid (CH₃COOH)

• Distilled water

• Beakers, heating plate, stirring rod, filtration apparatus (e.g., Büchner funnel and flask), filter paper

Procedure:

• Preparation of Copper Carbonate:

  • Dissolve a measured amount of copper(II) sulfate in a minimal amount of hot distilled water in a beaker with stirring.

  • In a separate beaker, dissolve a stoichiometric excess of sodium carbonate in distilled water.

  • Slowly add the sodium carbonate solution to the copper sulfate solution while stirring continuously. A precipitate of basic copper carbonate will form, and carbon dioxide gas will be evolved.

  • Continue adding the carbonate solution until no more precipitate forms.

  • Allow the precipitate to settle, then decant the supernatant liquid.

  • Wash the precipitate several times with distilled water to remove residual sodium sulfate. This can be done by resuspending the solid in water, allowing it to settle, and decanting.

  • Filter the copper carbonate precipitate using a Büchner funnel and wash the filter cake with a small amount of distilled water. Allow the solid to dry.[16]

• Formation of Cupric Acetate:

  • Transfer the dried copper carbonate powder to a clean beaker.

  • Slowly add glacial acetic acid to the beaker while stirring. The reaction will produce carbon dioxide gas. Continue adding acid until all the copper carbonate has reacted and the effervescence ceases.

  • Gently heat the resulting blue solution to encourage the dissolution of any remaining solid and to concentrate the solution.

  • Allow the solution to cool slowly to room temperature. Dark blue-green crystals of cupric acetate monohydrate will form.

  • Collect the crystals by filtration, wash with a small amount of cold distilled water, and allow them to air dry.

Caption: Workflow for the synthesis of cupric acetate.

The Eglinton Reaction: Oxidative Coupling of a Terminal Alkyne

This protocol provides a general procedure for the dimerization of a terminal alkyne using cupric acetate.

Materials:

• Terminal alkyne (e.g., Phenylacetylene)

• Cupric acetate monohydrate (Cu₂(OAc)₄(H₂O)₂)

• Pyridine

• An appropriate solvent (e.g., Methanol or a mixture of Pyridine/Methanol)

• Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle

• Separatory funnel, rotary evaporator

Procedure:

• Reaction Setup:

  • In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve the terminal alkyne in the chosen solvent (e.g., a mixture of pyridine and methanol).

  • Add a stoichiometric amount of cupric acetate monohydrate to the flask. The solution will typically turn a dark color.

• Reaction Execution:

  • Heat the reaction mixture to reflux with vigorous stirring. The reaction progress can be monitored by thin-layer chromatography (TLC).

  • Continue heating until the starting material is consumed (typically several hours).

• Work-up and Purification:

  • After the reaction is complete, cool the mixture to room temperature.

  • Remove the solvent using a rotary evaporator.

  • Dissolve the residue in a suitable organic solvent (e.g., diethyl ether or dichloromethane) and wash with a dilute acid solution (e.g., 10% HCl) to remove copper salts and pyridine.

  • Wash the organic layer with water and then with brine.

  • Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

  • Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the crude 1,3-diyne product.

  • The crude product can be further purified by recrystallization or column chromatography.

Caption: Mechanism of the Eglinton Reaction.

Thermogravimetric Analysis (TGA) of Cupric Acetate Monohydrate

This protocol outlines the procedure for analyzing the thermal decomposition of cupric acetate monohydrate.

Apparatus:

• Thermogravimetric Analyzer (TGA)

• High-purity nitrogen or air for purge gas

• Platinum or alumina (B75360) crucible

• Microbalance

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 2-5 mg of finely ground cupric acetate monohydrate into a clean, tared TGA crucible.

• Instrument Setup:

  • Place the crucible in the TGA furnace.

  • Set the desired atmosphere (e.g., flowing nitrogen for an inert environment or air for an oxidative environment) at a constant flow rate (e.g., 20-50 mL/min).[9]

  • Program the temperature profile. A typical profile involves heating from ambient temperature (e.g., 25°C) to a final temperature (e.g., 600°C) at a constant heating rate (e.g., 10°C/min).[9][17]

• Data Acquisition:

  • Start the TGA run. The instrument will record the sample mass as a function of temperature.

• Data Analysis:

  • The resulting TGA curve will show distinct mass loss steps.

  • Step 1 (Dehydration): A mass loss corresponding to the two water molecules should be observed, typically in the range of 100-150°C.[11]

  • Step 2 (Decomposition): A subsequent, larger mass loss will occur at higher temperatures (starting around 225-250°C), corresponding to the decomposition of the anhydrous cupric acetate.[11][15] The final product will depend on the atmosphere (e.g., copper oxides in air).

  • Calculate the percentage mass loss for each step and compare it to the theoretical values to confirm the decomposition pathway.

Caption: Workflow for Thermogravimetric Analysis (TGA).

Applications in Research and Drug Development

Cupric acetate's utility extends into several areas relevant to drug development and advanced research:

• Catalyst in Cross-Coupling Reactions: It is an effective catalyst for forming carbon-nitrogen (C-N) and carbon-oxygen (C-O) bonds, which are fundamental transformations in the synthesis of pharmaceutical compounds.[14][18]

• Biochemical Applications: It has been used in biochemical protocols, such as in DNA extraction, where it helps to remove tannins and other phenolic compounds that can inhibit downstream enzymatic reactions.[16]

• Precursor for Nanomaterials: Cupric acetate serves as a precursor for the synthesis of copper and copper oxide nanoparticles, which are being investigated for their catalytic, antimicrobial, and electronic properties.[9][10]

• Antimicrobial and Biological Studies: As a source of bioavailable copper ions, it is studied for its potential antimicrobial, antifungal, and other biological activities.[6][16]

Safety and Handling

Cupric acetate is toxic if ingested and can cause irritation to the skin, eyes, and respiratory tract.[6][19] It is also considered a hazard to the environment, particularly aquatic life.[7][20] Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn when handling the compound. All work should be conducted in a well-ventilated area or a fume hood.

Conclusion

Cupric acetate is a compound of significant interest due to its unique structural features and its wide-ranging applications as a reagent and catalyst. A thorough understanding of its physical and chemical properties, as detailed in this guide, is essential for its effective and safe utilization in research, synthesis, and the development of new therapeutic agents. The provided protocols and diagrams serve as a practical resource for scientists and researchers in the field.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Eglinton Reaction Explained: Definition, Examples, Practice & Video Lessons [pearson.com]
• 3. Sciencemadness Discussion Board - Copper Acetate from Copper Sulfate - Powered by XMB 1.9.11 [sciencemadness.org]
• 4. epfl.ch [epfl.ch]
• 5. Glaser coupling - Wikipedia [en.wikipedia.org]
• 6. solubilityofthings.com [solubilityofthings.com]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Copper acetoarsenite - Hazardous Agents | Haz-Map [haz-map.com]
• 11. Cupric acetate | C4H6CuO4 | CID 8895 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. chemistry-online.com [chemistry-online.com]
• 13. Copper(II) acetate - Wikipedia [en.wikipedia.org]
• 14. Copper-Catalyzed N-Arylation of Sulfonamides with Boronic Acids in Water under Ligand-Free and Aerobic Conditions [organic-chemistry.org]
• 15. Copper-catalyzed sequential N-arylation of C-amino-NH-azoles - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 16. Make Copper Acetate at Home! : 4 Steps - Instructables [instructables.com]
• 17. Forward Looking Analysis Approach to Assess Copper Acetate Thermal Decomposition Reaction Mechanism [scirp.org]
• 18. pubs.acs.org [pubs.acs.org]
• 19. CN103232337A - Method for preparing copper acetate - Google Patents [patents.google.com]
• 20. synarchive.com [synarchive.com]

Protocols & Analytical Methods

Application Notes and Protocols: Copper (II) Diacetate in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Copper (II) diacetate, also known as cupric acetate, is a versatile and cost-effective catalyst widely employed in organic synthesis.[1][2][3] Its utility stems from its ability to facilitate a variety of coupling reactions, C-H bond functionalization, and cycloadditions. This document provides detailed application notes and experimental protocols for key reactions catalyzed by copper (II) diacetate, offering a practical guide for researchers in academic and industrial settings. The mild reaction conditions and tolerance of various functional groups associated with many copper diacetate-catalyzed reactions make it an attractive tool in the synthesis of complex molecules, including pharmaceuticals and natural products.[4][5][6]

Key Applications and Protocols

Chan-Lam Cross-Coupling Reaction

The Chan-Lam coupling is a powerful method for the formation of carbon-heteroatom bonds, specifically C-N, C-O, and C-S bonds, using aryl boronic acids as the aryl source.[4][5][6] This reaction is often favored over palladium-catalyzed methods due to its mild, aerobic reaction conditions.[5]

Reaction Scheme:

Ar-B(OH)₂ + H-X-R → Ar-X-R (where X = O, N, S)

Caption: General workflow for a Chan-Lam cross-coupling reaction.

A mixture of the imidazole (B134444) (1.0 mmol), arylboronic acid (1.2 mmol), copper (II) diacetate (0.1 mmol, 10 mol%), and a base such as pyridine (2.0 mmol) in a suitable solvent like dichloromethane (B109758) (DCM) or methanol (B129727) is stirred at room temperature under an air atmosphere.[4] The reaction progress is monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Upon completion, the reaction mixture is diluted with a suitable organic solvent and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica (B1680970) gel to afford the desired N-arylated imidazole.

Entry	Nucleophile	Aryl Boronic Acid	Product	Yield (%)	Reference
1	Imidazole	Phenylboronic acid	1-Phenyl-1H-imidazole	85	[7]
2	Aniline	4-Methoxyphenylboronic acid	4-Methoxy-N-phenylaniline	75	[5]
3	Phenol	3,4-Dimethoxyphenylboronic acid	1,2-Dimethoxy-4-phenoxybenzene	92	[4]
4	Pyrrole	4-Cyanophenylboronic acid	1-(4-Cyanophenyl)-1H-pyrrole	93	[6]

Ullmann-Type Condensation Reaction

The Ullmann condensation is a classical copper-catalyzed reaction for the formation of C-O, C-N, and C-S bonds, typically involving the coupling of an aryl halide with an alcohol, amine, or thiol.[8] While traditionally requiring harsh conditions, modern protocols using copper (II) diacetate allow for milder reaction conditions.[1][9]

Reaction Scheme:

Ar-X + H-Y-R → Ar-Y-R (where X = I, Br; Y = O, N, S)

References

• 1. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 2. Thieme E-Journals - Synthesis / Abstract [thieme-connect.de]
• 3. researchgate.net [researchgate.net]
• 4. books.rsc.org [books.rsc.org]
• 5. Chan-Lam Coupling [organic-chemistry.org]
• 6. Chan–Lam coupling - Wikipedia [en.wikipedia.org]
• 7. Cu-Catalyzed Chan-Evans-Lam Coupling reactions of 2-Nitroimidazole with Aryl boronic acids: An effort toward new bioactive agents against S. pneumoniae - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for Chan-Lam Coupling using Copper(II) Acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Chan-Lam coupling is a powerful and versatile cross-coupling reaction for the formation of carbon-heteroatom bonds, specifically aryl-nitrogen, aryl-oxygen, and aryl-sulfur bonds.[1][2] This reaction typically involves the coupling of an arylboronic acid with an amine, alcohol, or thiol, and is catalyzed by a copper salt, most commonly copper(II) acetate (B1210297).[3][4][5] A key advantage of the Chan-Lam coupling is its operational simplicity; it can often be conducted at room temperature, is tolerant of air and moisture, and generally requires milder conditions than analogous palladium-catalyzed reactions like the Buchwald-Hartwig amination.[1][4][6] These features, along with the low cost and low toxicity of copper catalysts, make the Chan-Lam coupling an attractive methodology in organic synthesis, particularly in the fields of medicinal chemistry and drug development for the synthesis of complex molecules.[3][7][8]

Catalytic Cycle

The proposed mechanism for the Chan-Lam coupling involves a Cu(II)/Cu(III) or a Cu(I)/Cu(III) catalytic cycle. A generally accepted pathway is illustrated below. The reaction is initiated by the coordination of the nucleophile (amine, alcohol, or thiol) to the copper(II) acetate. This is followed by transmetalation with the arylboronic acid to form a copper(II)-aryl intermediate. Oxidation to a transient Cu(III) species, often facilitated by oxygen from the air, precedes the reductive elimination of the desired product and regeneration of the active copper catalyst.[1][4][6]

Caption: Proposed Catalytic Cycle for the Chan-Lam Coupling.

General Experimental Protocol

This protocol provides a general procedure for the Chan-Lam coupling reaction. The specific conditions, such as solvent, base, temperature, and reaction time, may require optimization depending on the specific substrates used.

Materials:

• Arylboronic acid

• Amine, alcohol, or thiol

• Copper(II) acetate (Cu(OAc)₂)

• Base (e.g., pyridine (B92270), triethylamine (B128534) (Et₃N), or diisopropylethylamine (DIPEA))

• Solvent (e.g., dichloromethane (B109758) (DCM), acetonitrile (B52724) (MeCN), or dimethyl sulfoxide (B87167) (DMSO))

• Molecular sieves (optional, but recommended for moisture-sensitive reactions)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Inert atmosphere setup (optional, but can be beneficial for reproducibility)

Procedure:

• To a dry round-bottom flask, add the arylboronic acid (1.0-2.0 equiv.), the amine, alcohol, or thiol (1.0 equiv.), and copper(II) acetate (1.0-2.0 equiv.).

• If using, add activated molecular sieves (e.g., 3Å or 4Å) to the flask.

• Add the appropriate solvent and then the base (2.0-3.0 equiv.).

• Stir the reaction mixture at room temperature or heat to the desired temperature (typically ranging from room temperature to 120°C).[6]

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature if it was heated.

• Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove solid residues.

• Wash the filtrate with saturated aqueous sodium bicarbonate solution, water, and brine.

• Dry the organic layer over anhydrous magnesium sulfate (B86663) or sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the desired coupled product.

Experimental Workflow

The following diagram outlines a typical workflow for performing and analyzing a Chan-Lam coupling reaction.

Caption: General Experimental Workflow for Chan-Lam Coupling.

Data Presentation: Representative Examples

The following tables summarize reaction conditions and outcomes for various Chan-Lam couplings using copper(II) acetate.

Table 1: C-N Bond Formation (N-Arylation)

Entry	Arylboronic Acid	Amine/N-Heterocycle	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Aniline (B41778)	Pyridine	DCM	RT	72	90
2	p-Tolylboronic acid	2-Aminopyridine	DIPEA	DMSO	120	24	85[6]
3	Phenylboronic acid	Imidazole	Pyridine	DCM	RT	48	92
4	4-Methoxyphenylboronic acid	Pyrrolidine	Et₃N	DCM	RT	24	88
5	Naphthylboronic acid	Indole	Pyridine	DCM	RT	48	75

Table 2: C-O Bond Formation (O-Arylation)

Entry	Arylboronic Acid	Alcohol/Phenol	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Phenol	Et₃N	DCM	RT	48	85[7]
2	4-Chlorophenylboronic acid	4-Methoxyphenol	Pyridine	DCM	RT	24	91
3	Phenylboronic acid	Benzyl alcohol	Et₃N	DCM	RT	72	78
4	3,5-Dimethylphenylboronic acid	1-Hexanol	Pyridine	Toluene	80	24	65
5	Phenylboronic acid	(R)-(-)-2-Phenyl-1-propanol	DMAP	DCM/MeOH	RT	8	70[6]

Table 3: C-S Bond Formation (S-Arylation)

Entry	Arylboronic Acid	Thiol	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Thiophenol	Et₃N	Toluene	80	12	94
2	4-Tolylboronic acid	1-Dodecanethiol	Pyridine	DCM	RT	24	89
3	4-Fluorophenylboronic acid	2-Naphthalenethiol	Et₃N	Toluene	100	10	92
4	Phenylboronic acid	Benzyl mercaptan	Pyridine	DCM	RT	18	85
5	3-Methoxyphenylboronic acid	Thiophenol	Et₃N	Toluene	80	12	96

Detailed Experimental Protocols

Protocol 1: Synthesis of N-Phenylaniline (C-N Coupling)

Materials:

• Phenylboronic acid (1.22 g, 10.0 mmol)

• Aniline (0.93 g, 10.0 mmol)

• Copper(II) acetate (1.82 g, 10.0 mmol)

• Pyridine (2.42 mL, 30.0 mmol)

• Dichloromethane (DCM, 50 mL)

• 1 M HCl, Saturated NaHCO₃ solution, Brine

• Anhydrous MgSO₄

• Silica gel for column chromatography

• Hexanes/Ethyl acetate solvent system

Procedure:

• In a 100 mL round-bottom flask, dissolve phenylboronic acid and aniline in DCM.

• Add copper(II) acetate and pyridine to the solution.

• Stir the mixture at room temperature for 72 hours.

• Monitor the reaction by TLC (3:1 Hexanes:Ethyl Acetate).

• Upon completion, dilute the reaction mixture with 50 mL of DCM and wash with 1 M HCl (2 x 30 mL), saturated NaHCO₃ solution (2 x 30 mL), and brine (1 x 30 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a gradient of hexanes and ethyl acetate to yield N-phenylaniline as a white solid.

Protocol 2: Synthesis of Diphenyl Ether (C-O Coupling)

Materials:

• Phenylboronic acid (2.44 g, 20.0 mmol)

• Phenol (0.94 g, 10.0 mmol)

• Copper(II) acetate (1.82 g, 10.0 mmol)

• Triethylamine (Et₃N) (4.18 mL, 30.0 mmol)

• Dichloromethane (DCM, 50 mL)

• Saturated NaHCO₃ solution, Brine

• Anhydrous Na₂SO₄

• Silica gel for column chromatography

• Hexanes/Ethyl acetate solvent system

Procedure:

• To a 100 mL round-bottom flask, add phenol, phenylboronic acid, and copper(II) acetate.

• Add DCM followed by triethylamine.

• Stir the resulting mixture at room temperature for 48 hours.

• Monitor the reaction by TLC (9:1 Hexanes:Ethyl Acetate).

• After the reaction is complete, filter the mixture through a pad of celite, washing with DCM.

• Wash the filtrate with saturated NaHCO₃ solution (2 x 30 mL) and brine (1 x 30 mL).

• Dry the organic phase over anhydrous Na₂SO₄, filter, and remove the solvent in vacuo.

• Purify the residue by flash column chromatography (silica gel, hexanes/ethyl acetate) to afford diphenyl ether.

Protocol 3: Synthesis of Phenyl Phenyl Sulfide (B99878) (C-S Coupling)

Materials:

• Phenylboronic acid (1.46 g, 12.0 mmol)

• Thiophenol (1.10 g, 10.0 mmol)

• Copper(II) acetate (1.82 g, 10.0 mmol)

• Triethylamine (Et₃N) (2.79 mL, 20.0 mmol)

• Toluene (50 mL)

• Saturated NH₄Cl solution, Brine

• Anhydrous MgSO₄

• Silica gel for column chromatography

• Hexanes

Procedure:

• In a 100 mL round-bottom flask, combine thiophenol, phenylboronic acid, and copper(II) acetate in toluene.

• Add triethylamine to the mixture.

• Heat the reaction mixture to 80°C and stir for 12 hours.

• Monitor the reaction by TLC (Hexanes).

• After cooling to room temperature, filter the reaction mixture through celite.

• Wash the filtrate with saturated NH₄Cl solution (2 x 25 mL) and brine (1 x 25 mL).

• Dry the organic layer with anhydrous MgSO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography using hexanes as the eluent to give phenyl phenyl sulfide as a colorless oil.

Troubleshooting

• Low or No Conversion:

  • Moisture: Ensure all glassware is dry and consider using anhydrous solvents and molecular sieves, especially for C-O couplings.[7]

  • Activity of Copper Salt: Use a fresh bottle of copper(II) acetate or a high-purity grade.

  • Temperature: Some less reactive substrates may require heating.

  • Base: The choice of base can be critical. Amine bases like pyridine or Et₃N are common, but inorganic bases may be effective in some cases.

• Byproduct Formation:

  • Homocoupling of Boronic Acid: This is a common side reaction. Using a slight excess of the boronic acid can sometimes be beneficial, but significant excess should be avoided.

  • Oxidation of Nucleophile: The reaction is typically run in the presence of air as the oxidant, but excessive oxidation of the starting material can occur. Running the reaction under an inert atmosphere and adding a controlled amount of an oxidant can sometimes improve results.

  • Protodeboronation: This byproduct results from the replacement of the boronic acid group with a hydrogen atom. Minimizing water content can help reduce this side reaction.[6]

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Chan-Lam Coupling [organic-chemistry.org]
• 3. CHAN LAM COUPLING | PPTX [slideshare.net]
• 4. Chan–Lam coupling - Wikipedia [en.wikipedia.org]
• 5. m.youtube.com [m.youtube.com]
• 6. Chan-Lam Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 7. books.rsc.org [books.rsc.org]
• 8. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: The Use of Copper Acetate in C-H Bond Functionalization

For Researchers, Scientists, and Drug Development Professionals

Introduction

Copper acetate (B1210297) has emerged as a versatile and cost-effective catalyst in the field of organic synthesis, particularly in the functionalization of otherwise inert C-H bonds.[1][2][3] This direct approach to forming new carbon-carbon (C-C), carbon-nitrogen (C-N), and carbon-oxygen (C-O) bonds is of paramount importance in the synthesis of complex organic molecules, including pharmaceuticals and natural products.[1][2][3] The use of an inexpensive and earth-abundant metal like copper makes these methodologies highly attractive for both academic research and industrial applications.[1][2]

These application notes provide an overview of key C-H functionalization reactions catalyzed by copper acetate, complete with detailed experimental protocols, tabulated data for easy comparison of reaction parameters and outcomes, and visualizations of reaction workflows and proposed mechanisms.

C-C Bond Formation via C-H Functionalization

The formation of new C-C bonds through C-H activation is a fundamental transformation in organic chemistry. Copper acetate has been successfully employed as a catalyst in several such reactions, including the coupling of indoles with α-acylmethyl malonates and the synthesis of 3,3'-disubstituted oxindoles.

Synthesis of 3-Functionalized Indoles

A novel strategy for the synthesis of 3-functionalized indoles involves the coupling of indoles with α-acylmethyl malonates, catalyzed by copper acetate.[2]

Experimental Protocol:

• To a reaction vessel, add the indole (B1671886) (1.0 equiv.), α-acylmethyl malonate (1.0 equiv.), copper(II) acetate (Cu(OAc)2, 1.0 equiv.), and sodium carbonate (Na2CO3, 2.0 equiv.).

• Add dimethyl sulfoxide (B87167) (DMSO) as the solvent.

• The reaction mixture is stirred at 100 °C under a nitrogen atmosphere.

• The progress of the reaction is monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is cooled to room temperature, diluted with water, and extracted with an appropriate organic solvent.

• The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography to afford the desired 3-functionalized indole.

Entry	Indole Derivative	α-Acylmethyl Malonate	Yield (%)
1	Indole	Diethyl 2-(2-oxo-2-phenylethyl)malonate	85
2	5-Methoxyindole	Diethyl 2-(2-oxo-2-phenylethyl)malonate	82
3	5-Bromoindole	Diethyl 2-(2-oxo-2-phenylethyl)malonate	78
4	Indole	Diethyl 2-(2-(4-methoxyphenyl)-2-oxoethyl)malonate	80
5	Indole	Diethyl 2-(2-oxopropyl)malonate	75

Reaction Workflow:

Caption: Workflow for the Synthesis of 3-Functionalized Indoles.

Synthesis of 3,3'-Disubstituted Oxindoles

Copper acetate catalyzes the synthesis of 3,3'-disubstituted oxindoles from anilines and α-carbonyl alkyl bromides.[2]

Experimental Protocol:

• In a sealed tube, combine the N-substituted aniline (B41778) (1.0 equiv.), α-carbonyl alkyl bromide (1.5 equiv.), copper(II) acetate (Cu(OAc)2, 10 mol%), 2,2'-bipyridine (B1663995) (20 mol%), and potassium carbonate (K2CO3, 2.0 equiv.).

• Add acetonitrile (B52724) (CH3CN) as the solvent.

• The reaction vessel is sealed and the mixture is stirred at 120 °C for 12 hours.

• After cooling to room temperature, the solvent is removed under reduced pressure.

• The residue is partitioned between water and an organic solvent (e.g., ethyl acetate).

• The aqueous layer is extracted with the organic solvent.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated.

• The crude product is purified by flash column chromatography to yield the 3,3'-disubstituted oxindole.

Entry	N-Substituted Aniline	α-Carbonyl Alkyl Bromide	Yield (%)
1	Di-p-tolylamine	Ethyl 2-bromo-2-methylpropanoate	88
2	N-Methyl-N-phenylaniline	Ethyl 2-bromo-2-methylpropanoate	75
3	Diphenylamine (B1679370)	Ethyl 2-bromo-2-methylpropanoate	82
4	Di-p-tolylamine	Methyl 2-bromopropanoate	70
5	Di-p-tolylamine	2-Bromo-1-phenylethan-1-one	65

C-N Bond Formation via C-H Functionalization

The formation of C-N bonds through copper-catalyzed C-H functionalization is a powerful tool for the synthesis of nitrogen-containing heterocycles and arylamines, which are prevalent in pharmaceuticals.

Synthesis of α-Aminonitriles

An efficient method for the synthesis of α-aminonitriles from amines and tetrahydrofuran (B95107) (THF) has been developed using copper acetate as the catalyst.[2]

Experimental Protocol:

• To a reaction tube, add the amine (1.0 equiv.), copper(I) acetate (CuOAc, 10 mol%), N-fluorobenzenesulfonimide (NFSI, 1.5 equiv.), a specified ligand (0.024 mmol), and ammonium (B1175870) chloride (NH4Cl, 1.2 equiv.).

• Add tetrahydrofuran (THF) as both the solvent and a reactant.

• The reaction is carried out under a nitrogen atmosphere.

• The reaction mixture is stirred at the specified temperature until the starting material is consumed (monitored by TLC).

• The reaction is quenched and worked up by standard procedures, followed by purification via column chromatography to give the α-aminonitrile.

Entry	Amine	Ligand	Temperature (°C)	Time (h)	Yield (%)
1	N-Methylaniline	Ligand 57	80	12	85
2	4-Chloro-N-methylaniline	Ligand 57	80	12	92
3	N-Phenylaniline	Ligand 57	80	12	78
4	Tetrahydroquinoline	Ligand 57	80	12	88
5	Dibenzylamine	Ligand 57	80	12	75

Diarylamination of Indolines

Copper acetate facilitates the diarylamination of indolines at the C-7 position through a cross-dehydrogenative coupling with diphenylamine.[3]

Experimental Protocol:

• A mixture of the indoline (B122111) (1.0 equiv.), diphenylamine (1.2 equiv.), and copper(II) acetate (Cu(OAc)2, 30 mol%) is prepared in a reaction vessel.

• The reaction is conducted under an oxygen atmosphere at 130 °C.

• The reaction progress is monitored by TLC.

• Upon completion, the reaction mixture is cooled and purified directly by column chromatography to afford the C-7 aminated indoline.

Entry	Indoline Derivative	Yield (%)
1	N-Acetylindoline	75
2	N-Tosylindoline	82
3	N-Boc-indoline	68
4	2-Methyl-N-acetylindoline	72
5	3-Methyl-N-acetylindoline	70

Proposed Catalytic Cycle:

Caption: Proposed mechanism for copper-catalyzed diarylamination.

C-O Bond Formation via C-H Functionalization

Copper-catalyzed C-H etherification provides a direct route to the synthesis of ethers, which are important structural motifs in many biologically active compounds.

Copper-Catalyzed Etherification of Arene C-H Bonds

A method for the direct alkoxylation and phenoxylation of the β-C(sp2)-H bonds of benzoic acid derivatives and γ-C(sp2)-H bonds of amine derivatives has been reported using a copper catalyst. While the original report uses (CuOH)2CO3, similar transformations can be achieved with copper acetate under modified conditions.[4] A general protocol for copper-catalyzed ether synthesis from aliphatic alcohols and potassium organotrifluoroborates using copper(II) acetate is described below.[5][6]

Experimental Protocol:

• To an oven-dried flask containing 4 Å molecular sieves, add copper(II) acetate (Cu(OAc)2, 10 mol%), the potassium organotrifluoroborate salt (1.0 equiv.), and 4-(dimethylamino)pyridine (DMAP, 2.0 equiv.).

• The flask is evacuated and backfilled with oxygen.

• The aliphatic alcohol (solvent and reactant) is added via syringe.

• The reaction mixture is stirred at room temperature or slightly elevated temperatures until the starting material is consumed.

• The reaction mixture is filtered through a pad of silica (B1680970) gel, eluting with an organic solvent.

• The filtrate is concentrated, and the residue is purified by column chromatography to yield the desired ether.

Entry	Potassium Organotrifluoroborate	Alcohol	Yield (%)
1	Potassium phenyltrifluoroborate	Ethanol	85
2	Potassium vinyltrifluoroborate	Benzyl alcohol	90
3	Potassium (4-methoxyphenyl)trifluoroborate	1-Propanol	82
4	Potassium phenyltrifluoroborate	Cyclohexanol	75
5	Potassium (2-naphthyl)trifluoroborate	Methanol	88

Conclusion

Copper acetate has proven to be a highly effective and versatile catalyst for a range of C-H functionalization reactions, enabling the efficient construction of C-C, C-N, and C-O bonds. The protocols and data presented in these application notes highlight the broad substrate scope and functional group tolerance of these methods. The low cost and low toxicity of copper make these transformations particularly appealing for the synthesis of complex molecules in both academic and industrial settings, contributing significantly to the advancement of modern organic synthesis and drug discovery.

References

• 1. Progress and prospects in copper-catalyzed C–H functionalization - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. Progress and prospects in copper-catalyzed C–H functionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Progress and prospects in copper-catalyzed C–H functionalization - RSC Advances (RSC Publishing) DOI:10.1039/D0RA06518H [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Copper(II)-Catalyzed Ether Synthesis from Aliphatic Alcohols and Potassium Organotrifluoroborate Salts [organic-chemistry.org]

Application Notes and Protocols for Copper-Catalyzed N-Arylation of Amines with Arylboronic Acids

For Researchers, Scientists, and Drug Development Professionals

Introduction

The copper-catalyzed N-arylation of amines with arylboronic acids, commonly known as the Chan-Lam coupling or Chan-Evans-Lam (CEL) coupling, has emerged as a powerful and versatile tool in organic synthesis.[1][2][3] This reaction facilitates the formation of a carbon-nitrogen (C-N) bond, a crucial linkage present in a vast array of pharmaceuticals, agrochemicals, and functional materials.[4] Compared to palladium-catalyzed methods like the Buchwald-Hartwig amination, the Chan-Lam coupling often offers advantages such as the use of a more abundant and less expensive metal catalyst, milder reaction conditions, and tolerance to air and moisture, simplifying the experimental setup.[2][5] This methodology allows for the coupling of a wide range of nitrogen-containing nucleophiles, including primary and secondary aliphatic and aromatic amines, amides, imides, and heterocycles, with various arylboronic acids.[2][6]

Reaction Mechanism and Catalytic Cycle

The precise mechanism of the Chan-Lam coupling can be complex and may vary depending on the specific reaction conditions. However, a generally accepted catalytic cycle involves copper(I), copper(II), and sometimes copper(III) intermediates. The key steps are believed to be:

• Ligand Exchange/Complexation: The copper(II) precatalyst coordinates with the amine nucleophile.

• Transmetalation: The aryl group from the arylboronic acid is transferred to the copper center.

• Reductive Elimination: The C-N bond is formed, yielding the N-arylated product and a reduced copper(I) species.

• Oxidation: The copper(I) is re-oxidized to the active copper(II) state by an oxidant, often atmospheric oxygen, to complete the catalytic cycle.[6]

Figure 1: Proposed catalytic cycle for the Chan-Lam N-arylation.

Application Scope and Limitations

The Chan-Lam N-arylation exhibits a broad substrate scope. A wide variety of primary and secondary amines, including anilines, aliphatic amines, and N-heterocycles, can be successfully arylated. The reaction is also compatible with a diverse range of arylboronic acids bearing both electron-donating and electron-withdrawing substituents.

Advantages:

• Mild Reaction Conditions: Many protocols proceed at room temperature or with gentle heating.[2]

• Air and Moisture Tolerance: Unlike many palladium-catalyzed reactions, the Chan-Lam coupling can often be performed in an open flask.[2]

• Cost-Effective Catalyst: Copper is significantly cheaper and more abundant than palladium.[2]

• Broad Substrate Scope: A wide array of amines and arylboronic acids are suitable coupling partners.[2]

Limitations:

• Reaction Times: Some reactions may require extended periods, sometimes up to several days, for completion.[1]

• Base Sensitivity: The choice of base can be critical and may need to be optimized for different substrate combinations.

• Ligand Effects: While some reactions proceed without a ligand, the addition of a ligand is often necessary to achieve high yields, especially with challenging substrates.

• Side Reactions: Homocoupling of the arylboronic acid can sometimes be a competing side reaction.

Data Presentation: Comparison of Catalytic Systems

The following tables summarize quantitative data for the copper-catalyzed N-arylation of various amines with arylboronic acids under different reaction conditions.

Table 1: N-Arylation of Anilines with Phenylboronic Acid

Entry	Copper Source (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
1	Cu(OAc)₂ (10)	None	2,6-Lutidine (2.0)	CH₂Cl₂	RT	48	91	[7]
2	CuI (20)	None	Et₃N (2.0)	DMSO	RT	12	80	[8]
3	CuFAP (100 mg)	None	None	Methanol (B129727)	RT	5	92	[1]
4	CuCl₂ (10)	2,2'-Bipyridyl (20)	DBU (2.0)	Acetonitrile	80	12	78	[9]

Table 2: N-Arylation of Aliphatic Amines with Phenylboronic Acid

Entry	Amine	Copper Source (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
1	n-Hexylamine	Cu(OAc)₂ (10)	None	2,6-Lutidine (2.0)	CH₂Cl₂	RT	48	64	[7]
2	Piperidine	CuFAP (100 mg)	None	None	Methanol	RT	8	85	[1]
3	Morpholine	CuBr₂ (10)	None	None	Morpholine (neat)	100	24	99	[10]
4	Benzylamine	CuI (10)	4-DMAP (20)	None	Methanol	RT	3	88	[11]

Table 3: N-Arylation of Imidazoles with Phenylboronic Acid

Entry	Copper Source (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
1	Cu(OAc)₂ (10)	None	Pyridine (2.0)	CH₂Cl₂	RT	72	93	[1]
2	CuFAP (100 mg)	None	None	Methanol	RT	5	95	[1]
3	CuOTf (20)	1,10-Phenanthroline (20)	None	DMSO	RT	12	75	[12]
4	Cu(OTf)₂ (20)	None	None	Methanol	40	6	90	[13]

Experimental Protocols

The following are representative experimental protocols for the copper-catalyzed N-arylation of amines.

Protocol 1: General Procedure for Chan-Lam N-Arylation of Anilines

This protocol is adapted from the work of Antilla and Buchwald.[7]

Materials:

• Aniline (B41778) (1.0 mmol)

• Arylboronic acid (1.2 mmol)

• Copper(II) acetate (B1210297) (Cu(OAc)₂, 0.1 mmol, 10 mol%)

• Myristic acid (0.2 mmol, 20 mol%)

• 2,6-Lutidine (2.0 mmol, 2.0 equiv.)

• Dichloromethane (B109758) (CH₂Cl₂, 5 mL)

Procedure:

• To an oven-dried flask equipped with a magnetic stir bar, add copper(II) acetate (18.2 mg, 0.1 mmol), myristic acid (45.7 mg, 0.2 mmol), and the arylboronic acid (1.2 mmol).

• The flask is sealed with a rubber septum and purged with air.

• Add dichloromethane (5 mL), the aniline (1.0 mmol), and 2,6-lutidine (0.23 mL, 2.0 mmol) via syringe.

• Stir the reaction mixture vigorously at room temperature for 48 hours. The reaction is open to the atmosphere.

• Upon completion (monitored by TLC or GC-MS), the reaction mixture is diluted with ethyl acetate and washed with saturated aqueous ammonium (B1175870) chloride.

• The organic layer is separated, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica (B1680970) gel to afford the desired N-arylated aniline.

Protocol 2: Ligand- and Base-Free N-Arylation using a Heterogeneous Catalyst

This protocol is based on the work by Kantam et al. using a copper-exchanged fluorapatite (B74983) (CuFAP) catalyst.[1]

Materials:

• Amine (1.5 mmol)

• Arylboronic acid (1.0 mmol)

• Copper-exchanged fluorapatite (CuFAP, 100 mg)

• Methanol (4 mL)

Procedure:

• In a round-bottom flask, combine the amine (1.5 mmol), arylboronic acid (1.0 mmol), and copper-exchanged fluorapatite (100 mg).

• Add methanol (4 mL) and stir the mixture at room temperature.

• Monitor the reaction progress by TLC.

• Once the reaction is complete, filter the reaction mixture to remove the heterogeneous catalyst.

• The filtrate is concentrated under reduced pressure.

• The resulting crude product is purified by column chromatography on silica gel to yield the pure N-arylated product.

Experimental Workflow Diagram

The following diagram illustrates a general workflow for performing a copper-catalyzed N-arylation reaction.

Figure 2: General experimental workflow for N-arylation.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Recent Developments in Arylation of N-Nucleophiles via Chan-Lam Reaction: Updates from 2012 Onwards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. BJOC - Copper-catalyzed N-arylation of amines with aryliodonium ylides in water [beilstein-journals.org]
• 5. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 6. Copper (II)-mediated arylation with aryl boronic acids for the N-derivatization of pyrazole libraries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. Nickel-Mediated N-Arylation with Arylboronic Acids: An Avenue to Chan-Lam Coupling [organic-chemistry.org]
• 10. chemrxiv.org [chemrxiv.org]
• 11. Copper-Catalyzed N-Arylation of Sulfoximines with Arylboronic Acids under Mild Conditions [organic-chemistry.org]
• 12. researchgate.net [researchgate.net]
• 13. N-Arylation of amines, amides, imides and sulfonamides with arylboroxines catalyzed by simple copper salt/EtOH system [beilstein-journals.org]

Application Notes and Protocols for the Preparation of Copper Nanoparticles from Copper(II) Acetate Precursor

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of copper nanoparticles (CuNPs) using copper(II) acetate (B1210297) as a precursor. Various synthesis methodologies are outlined, including thermal decomposition, solvothermal synthesis, microwave-assisted synthesis, and chemical reduction. This document is intended to serve as a comprehensive guide for researchers in materials science, nanotechnology, and drug development, enabling the reproducible synthesis of CuNPs with controlled characteristics.

Introduction

Copper nanoparticles are of significant interest due to their unique catalytic, optical, electrical, and antimicrobial properties. The synthesis of CuNPs from copper(II) acetate is a widely adopted method due to the precursor's stability, low cost, and ease of handling. The choice of synthesis method profoundly influences the size, shape, and stability of the resulting nanoparticles, which in turn dictates their suitability for various applications. These protocols offer a selection of established methods to produce CuNPs with varying characteristics.

Synthesis Methodologies

This section details four distinct methods for the preparation of copper nanoparticles from copper(II) acetate. Each protocol includes a list of required materials and a step-by-step procedure.

Thermal Decomposition Method

This method involves the high-temperature decomposition of a copper precursor in the presence of a capping agent and a solvent.

Materials:

• Copper(II) acetate monohydrate (Cu(CH₃COO)₂·H₂O)

• Stearic acid (C₁₈H₃₆O₂)

• 1-Octadecanol (C₁₈H₃₈O)

• 1-Octadecene (C₁₈H₃₆)

• Three-neck round-bottom flask

• Heating mantle with magnetic stirrer

• Reflux condenser

• Argon gas supply

Experimental Protocol:

• In a three-neck round-bottom flask, combine 0.1996 g of copper(II) acetate monohydrate, 0.5984 g of stearic acid, 1.3560 g of 1-octadecanol, and 25.0760 g of 1-octadecene.[1]

• Place the flask on a heating mantle and introduce a magnetic stir bar.

• Insert a reflux condenser into the central neck of the flask and purge the system with argon gas.

• Heat the mixture from room temperature to 150 °C. The solution will turn from green to blue.[1]

• Increase the temperature to 290 °C at a rate of 10 °C per minute. The solution will become colorless at approximately 231 °C, and then turn yellowish to reddish-brown above 255 °C, indicating the formation of copper nanoparticles.[1]

• Maintain the temperature at 290 °C for a designated period to allow for particle growth and stabilization.

• After the reaction, cool the mixture to room temperature.

• The synthesized copper nanoparticles can be collected by centrifugation, followed by washing with an appropriate solvent (e.g., ethanol) to remove any unreacted precursors and byproducts.

Logical Relationship: Thermal Decomposition Workflow

Caption: Workflow for thermal decomposition synthesis of copper nanoparticles.

Solvothermal Synthesis

This method utilizes a solvent under high temperature and pressure to facilitate the reduction of the copper precursor.

Materials:

• Copper(II) acetate bipyridine complex ([Cu(OAc)₂(bpy)]) (prepared separately)

• Ethanol (C₂H₅OH)

• Sodium hydroxide (B78521) (NaOH)

• Teflon-lined stainless steel autoclave

Experimental Protocol:

• Prepare the copper(II) acetate bipyridine complex precursor.

• Dissolve 0.012 g of NaOH in 10 mL of ethanol.[2]

• In a separate beaker, dissolve 0.1014 g of the [Cu(OAc)₂(bpy)] complex in 50 mL of ethanol.[2]

• Add the [Cu(OAc)₂(bpy)] solution to the NaOH solution under continuous stirring.

• Transfer the resulting mixture to a Teflon-lined stainless steel autoclave.

• Seal the autoclave and heat it to 160 °C for 24 hours.[2]

• After the reaction, allow the autoclave to cool down to room temperature.

• Collect the product by centrifugation, wash thoroughly with deionized water, and dry in a vacuum oven at 60 °C.[2]

Logical Relationship: Solvothermal Synthesis Workflow

Caption: Workflow for solvothermal synthesis of copper-based nanoparticles.

Microwave-Assisted Polyol Synthesis

This method employs microwave irradiation to rapidly heat a polyol solvent, which acts as both the solvent and the reducing agent.

Materials:

• Copper(II) acetate bipyridine complex ([Cu(OAc)₂(bpy)])

• Ethylene (B1197577) glycol (C₂H₆O₂)

• Sodium hydroxide (NaOH)

• Microwave reactor

Experimental Protocol:

• Prepare a solution of 0.030 g of [Cu(OAc)₂(bpy)] in 15.2 mL of ethylene glycol.[3]

• Prepare a separate solution of 0.040 g of NaOH in 3 mL of ethylene glycol.[3]

• Mix the two solutions in a sealed microwave reactor tube.

• Heat the mixture in the microwave reactor for 30 minutes at 185-200 °C.[2][3]

• After the reaction, cool the tube to room temperature.

• Separate the nanoparticles by centrifugation, wash with deionized water, and dry in a vacuum oven at 60 °C.[3] The product will appear reddish-brown.[2][3]

Signaling Pathway: Role of Ethylene Glycol

Caption: Multifaceted role of ethylene glycol in polyol synthesis.

Chemical Reduction Method

This is a versatile method that uses a chemical reducing agent to reduce copper ions in a solution.

Materials:

• Copper(II) acetate (Cu(CH₃COO)₂)

• Sodium borohydride (B1222165) (NaBH₄)

• Trisodium (B8492382) citrate (B86180) (TSC) as a complexing agent

• Deionized water

Experimental Protocol:

• Prepare an aqueous solution of copper(II) acetate.

• Add a solution of trisodium citrate to the copper(II) acetate solution.

• While stirring vigorously, add a freshly prepared solution of sodium borohydride dropwise to the mixture.

• The optimal molar ratio of Cu(II):TSC:NaBH₄ is 1:1:0.2, with a pH of 5, a homogenization time of 60 minutes, and a temperature of 25 °C.[4]

• Continue stirring for a specified period to ensure complete reduction. The color of the solution will change, indicating the formation of copper nanoparticles.

• The nanoparticles can be purified by repeated centrifugation and redispersion in deionized water.

Logical Relationship: Chemical Reduction Workflow

Caption: Workflow for chemical reduction synthesis of copper nanoparticles.

Data Presentation

The following tables summarize the quantitative data obtained from the synthesis of copper nanoparticles using different methods with copper(II) acetate as a precursor.

Table 1: Comparison of Synthesis Methods and Resulting Nanoparticle Characteristics

Synthesis Method	Precursor	Reducing Agent	Capping/Stabilizing Agent	Temperature (°C)	Particle Size (nm)	Morphology	Reference
Thermal Decomposition	Copper(II) acetate monohydrate	1-Octadecanol	Stearic Acid	290	~87 ± 19	Nano/microparticles	[1]
Solvothermal	[Cu(OAc)₂(bpy)]	Ethanol	Bipyridine ligand	160	≈11	Nanoparticles	[2][3]
Microwave-Assisted Polyol	[Cu(OAc)₂(bpy)]	Ethylene Glycol	Ethylene Glycol, Bipyridine ligand	185-200	≈80	Cu/Cu₂O nanoparticles	[2][3]
Chemical Reduction	Copper(II) acetate	Sodium Borohydride	Trisodium Citrate	25	≈37	Spherical	[4]
Green Synthesis	Copper(II) acetate	Eclipta prostrata leaf extract	Phytochemicals in extract	50	23-57	Spherical, hexagonal, cubical	[5]

Table 2: Influence of Reducing Agent to Precursor Ratio in Chemical Reduction

Reducing Agent/Precursor Salt (RA/PS) Ratio	Resulting Nanoparticle Composition	Average Size (nm)	Morphology	Reference
2.6	CuNPs with small amount of Cu₂O	≈7	Semispherical	[6]
2.0 - 1.84	Cu₂O	up to 150	Polyhedral	[6]
1.66	Cu₂O	-	Star-shaped	[6]

Characterization

The synthesized copper nanoparticles should be characterized to determine their size, shape, crystal structure, and stability. Common characterization techniques include:

• UV-Visible Spectroscopy (UV-Vis): To confirm the formation of CuNPs by observing the surface plasmon resonance (SPR) peak, typically around 560-600 nm.

• Transmission Electron Microscopy (TEM) and Scanning Electron Microscopy (SEM): To visualize the morphology, size, and size distribution of the nanoparticles.

• X-ray Diffraction (XRD): To determine the crystal structure and phase purity of the nanoparticles.

• Fourier-Transform Infrared Spectroscopy (FTIR): To identify the functional groups of the capping agents on the nanoparticle surface.

Safety Precautions

• Always wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Handle all chemicals in a well-ventilated fume hood.

• Be cautious when working with high temperatures and pressures, especially during thermal decomposition and solvothermal synthesis.

• Sodium borohydride is a strong reducing agent and should be handled with care. It reacts with water to produce hydrogen gas, which is flammable.

• Dispose of all chemical waste according to institutional guidelines.

References

• 1. Synthesis of copper nano/microparticles via thermal decomposition and their conversion to copper oxide film - PMC [pmc.ncbi.nlm.nih.gov]
• 2. files01.core.ac.uk [files01.core.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Green synthesis of copper nanoparticles using Eclipta prostrata leaves extract and their antioxidant and cytotoxic activities - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ysxbcn.com [ysxbcn.com]

Application Notes and Protocols for the Eglinton Coupling of Terminal Alkynes with Copper(II) Acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Eglinton coupling is a powerful and versatile oxidative coupling reaction that facilitates the formation of a carbon-carbon bond between two terminal alkynes, yielding a symmetrical 1,3-diyne.[1][2] This reaction is typically mediated by a stoichiometric amount of a copper(II) salt, most commonly copper(II) acetate (B1210297), in the presence of an amine base such as pyridine.[1][3] The Eglinton coupling has found broad application in the synthesis of a wide array of organic molecules, including complex natural products, macrocycles, and functional materials.[3][4] In the realm of drug discovery and development, this reaction provides a robust method for the construction of intricate molecular architectures present in various biologically active compounds.

This document provides detailed application notes, experimental protocols, and supporting data for the Eglinton coupling of terminal alkynes using copper(II) acetate.

Reaction Principle and Mechanism

The Eglinton coupling proceeds via an oxidative dimerization of terminal alkynes. The currently accepted mechanism suggests that the reaction does not involve the formation of free alkynyl radicals. Instead, it is proposed to proceed through the dimerization of copper(II) alkynyl complexes followed by a bimetallic reductive elimination.[5][6][7] The key steps are outlined below:

• Deprotonation and Copper(I) Acetylide Formation: The terminal alkyne is deprotonated by the amine base (e.g., pyridine) to form an alkynyl anion. This anion then reacts with copper(II) acetate to form a copper(I) acetylide intermediate.

• Oxidation and Dimerization: The copper(I) acetylide is then oxidized by another equivalent of copper(II) acetate. This step is believed to involve the formation of a dimeric copper-alkynyl complex.

• Reductive Elimination: The dimeric intermediate undergoes reductive elimination to form the 1,3-diyne product and copper(I) species. The copper(I) is then re-oxidized to copper(II) to complete the catalytic cycle, although the reaction is typically run with stoichiometric copper(II) acetate.

A simplified representation of the reaction mechanism is depicted below.

References

• 1. Eglinton Reaction [organic-chemistry.org]
• 2. synarchive.com [synarchive.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Exploitation of Intramolecular Glaser–Eglinton–Hay Macrocyclization for the Synthesis of New Classes of Optically Active Aza-Oxo-Thia Polyether Macrocycles from Amino Alcohol Building Blocks | Semantic Scholar [semanticscholar.org]
• 5. scilit.com [scilit.com]
• 6. researchgate.net [researchgate.net]
• 7. Copper‐Catalyzed Eglinton Oxidative Homocoupling of Terminal Alkynes: A Computational Study [ouci.dntb.gov.ua]

Application Notes and Protocols: Aerobic Oxidation of Aldehydes to Nitriles Catalyzed by Cu(OAc)2

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the efficient and environmentally friendly synthesis of nitriles through the copper(II) acetate-catalyzed aerobic oxidation of aldehydes. This method stands out for its operational simplicity, use of a cost-effective and less toxic catalyst, and reliance on atmospheric oxygen as the ultimate oxidant, making it a valuable tool in organic synthesis and drug development.[1][2][3][4][5]

Introduction

Nitriles are a crucial functional group in organic chemistry, serving as key intermediates in the synthesis of pharmaceuticals, agrochemicals, dyes, and materials.[1][4] Traditional methods for nitrile synthesis often involve harsh reaction conditions and toxic reagents.[1][4] The direct aerobic oxidation of aldehydes using a copper catalyst offers a milder and more sustainable alternative.[1][3] This protocol utilizes commercially available and inexpensive copper(II) acetate (B1210297) (Cu(OAc)2) as the catalyst and ammonium (B1175870) acetate as the nitrogen source, with aerial oxygen as the oxidant, under ligand-free conditions.[1][2][4][5]

Reaction Principle

The core of this transformation involves the Cu(OAc)2-catalyzed reaction of an aldehyde with a nitrogen source, in this case, ammonium acetate, in the presence of atmospheric oxygen. The reaction proceeds through the in-situ formation of an imine intermediate, which is then oxidized to the corresponding nitrile. This method demonstrates broad functional group tolerance, allowing for the conversion of a wide range of substituted aromatic, heteroaromatic, and aliphatic aldehydes.[1][4][6]

Data Presentation

Optimization of Reaction Conditions

The choice of catalyst, nitrogen source, solvent, and temperature is critical for the successful synthesis of nitriles. The following table summarizes the optimization of reaction conditions for the conversion of 4-methoxybenzaldehyde (B44291) to 4-methoxybenzonitrile.

Entry	Catalyst (mol%)	Nitrogen Source	Solvent	Temp (°C)	Time (h)	Yield (%)
1	-	NH4OAc	DMSO	60	24	No Reaction
2	Cu(OAc)2 (10)	-	DMSO	60	24	No Reaction
3	Cu(OAc)2 (10)	NH4OAc	CH3CN	60	12	73
4	Cu(OAc)2 (10)	NH4OAc	DMSO	60	7.5	91
5	Cu(OAc)2 (10)	NH4OAc	DMSO	RT	24	Low Yield
6	Cu(OAc)2 (10)	NH4OAc	DMSO	80	6	88
7	Cu(OAc)2 (5)	NH4OAc	DMSO	60	10	75
8	Cu(OAc)2 (10)	aq. NH3	DMSO	60	12	Low Yield
9	CuO (10)	NH4OAc	DMSO	60	12	Low Yield
10	CuCl (10)	NH4OAc	DMSO	60	12	Low Yield
11	Cu(OAc)2·H2O (10)	NH4OAc	DMSO	60	8	78

Reaction conditions: 4-methoxybenzaldehyde (1.0 mmol), catalyst, nitrogen source (1.5 mmol), solvent (3 mL) under an ambient atmosphere. Yields are for the isolated product. Data compiled from[1][5].

The optimized conditions were identified as 10 mol% of Cu(OAc)2 with 1.5 equivalents of NH4OAc in DMSO at 60 °C under an ambient atmosphere.[1][5]

Substrate Scope

The optimized reaction conditions were applied to a variety of aldehydes to demonstrate the scope of the method. The results are summarized below.

Entry	Aldehyde	Product	Time (h)	Yield (%)
1	Benzaldehyde	Benzonitrile	7.5	90
2	4-Methylbenzaldehyde	4-Methylbenzonitrile	7.5	88
3	4-Methoxybenzaldehyde	4-Methoxybenzonitrile	7.5	91
4	4-(Benzyloxy)benzaldehyde	4-(Benzyloxy)benzonitrile	8.0	85
5	4-Hydroxybenzaldehyde	4-Hydroxybenzonitrile	9.0	82
6	4-Chlorobenzaldehyde	4-Chlorobenzonitrile	6.0	94
7	4-Bromobenzaldehyde	4-Bromobenzonitrile	6.0	95
8	4-Nitrobenzaldehyde	4-Nitrobenzonitrile	5.5	96
9	2-Naphthaldehyde	2-Naphthonitrile	8.0	89
10	2-Thiophenecarboxaldehyde	2-Cyanothiophene	8.5	86
11	Cinnamaldehyde	Cinnamonitrile	9.0	81
12	Dodecanal	Dodecanenitrile	10.0	78

Reaction conditions: Aldehyde (1.0 mmol), Cu(OAc)2 (10 mol%), NH4OAc (1.5 mmol), DMSO (3 mL), 60 °C, under an ambient atmosphere. Yields are for the isolated and purified product. Data compiled from[1].

The reaction tolerates both electron-donating and electron-withdrawing groups on the aromatic ring.[1][4] Electron-deficient aldehydes tend to react faster.[1][2][3] The protocol is also effective for heterocyclic and aliphatic aldehydes.[1]

Experimental Protocols

General Experimental Procedure

Materials:

• Aldehyde (1.0 mmol)

• Copper(II) acetate (Cu(OAc)2, 0.1 mmol, 10 mol%)

• Ammonium acetate (NH4OAc, 1.5 mmol)

• Dimethyl sulfoxide (B87167) (DMSO, 3 mL)

• Ethyl acetate

• Brine solution

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography

Procedure:

• To a round-bottom flask, add the aldehyde (1.0 mmol), copper(II) acetate (0.1 mmol), and ammonium acetate (1.5 mmol).

• Add dimethyl sulfoxide (3 mL) to the flask.

• The reaction mixture is stirred at 60 °C under an ambient air atmosphere.

• The progress of the reaction is monitored by thin-layer chromatography (TLC).

• Upon completion of the reaction, the mixture is cooled to room temperature.

• The reaction mixture is quenched with water and extracted with ethyl acetate (3 x 10 mL).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel to afford the pure nitrile.[1][6]

Visualizations

Proposed Reaction Mechanism

The following diagram illustrates the proposed catalytic cycle for the aerobic oxidation of aldehydes to nitriles catalyzed by Cu(OAc)2.

Caption: Proposed catalytic cycle for the Cu(OAc)2-catalyzed aerobic oxidation of aldehydes to nitriles.

Experimental Workflow

The diagram below outlines the general workflow for the synthesis and purification of nitriles using this protocol.

Caption: General experimental workflow for the synthesis of nitriles from aldehydes.

Conclusion

The Cu(OAc)2-catalyzed aerobic oxidation of aldehydes to nitriles is a robust, efficient, and environmentally benign method.[1][2][4] Its key advantages include the use of an inexpensive and readily available catalyst, mild reaction conditions, high yields, and a broad substrate scope with excellent functional group tolerance.[1][4][6] This makes it a highly attractive protocol for both academic research and industrial applications, particularly in the synthesis of pharmaceutically relevant compounds.[1][3] The operational simplicity and scalability further enhance its potential for widespread use.[1][2][3]

References

• 1. Cu(OAc)2 catalysed aerobic oxidation of aldehydes to nitriles under ligand-free conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cu(OAc)2 catalysed aerobic oxidation of aldehydes to nitriles under ligand-free conditions - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of 1,3-Diynes Using Copper Diacetate Catalyst

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the synthesis of symmetrical and unsymmetrical 1,3-diynes utilizing a copper(II) acetate (B1210297) catalyst. The 1,3-diyne motif is a significant structural element in various natural products, pharmaceuticals, and advanced materials.[1] This document outlines the key reaction types, mechanistic insights, substrate scope, and step-by-step experimental procedures to facilitate the successful implementation of this versatile transformation in a laboratory setting.

Introduction to Copper-Catalyzed 1,3-Diyne Synthesis

The copper-catalyzed oxidative coupling of terminal alkynes is a fundamental and widely employed method for the formation of carbon-carbon bonds, leading to the synthesis of conjugated 1,3-diynes. Several named reactions fall under this category, including the Glaser, Eglinton, and Hay couplings for homocoupling, and the Cadiot-Chodkiewicz coupling for heterocoupling.[2][3][4] Copper(II) acetate, in conjunction with a base, serves as an efficient and readily available catalytic system for these transformations.[5]

The homocoupling of terminal alkynes yields symmetrical 1,3-diynes, while the cross-coupling of a terminal alkyne with a haloalkyne (Cadiot-Chodkiewicz coupling) produces unsymmetrical 1,3-diynes.[3][6] These reactions are valued for their operational simplicity, broad functional group tolerance, and the relatively low cost of the copper catalyst.

Reaction Mechanisms and Pathways

The synthesis of 1,3-diynes using a copper(II) acetate catalyst generally proceeds through a catalytic cycle involving the formation of copper acetylide intermediates. The specific pathway can vary depending on the reaction type (homo- vs. heterocoupling).

Homocoupling (Glaser-Eglinton-Hay Type) Mechanism

The homocoupling of terminal alkynes in the presence of copper(II) acetate and a base, such as piperidine, is believed to follow the Eglinton coupling mechanism.[2][7] In this process, the terminal alkyne is deprotonated by the base, and the resulting acetylide coordinates to the copper(II) center. A key feature of this mechanism is the dimerization of two copper(II) alkynyl complexes, followed by a bimetallic reductive elimination to furnish the 1,3-diyne and two equivalents of a copper(I) species. The copper(I) is then re-oxidized to copper(II) by an external oxidant (often atmospheric oxygen) to complete the catalytic cycle.[2][7]

References

• 1. benchchem.com [benchchem.com]
• 2. scilit.com [scilit.com]
• 3. Cadiot–Chodkiewicz coupling - Wikipedia [en.wikipedia.org]
• 4. Glaser Coupling, Hay Coupling [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis of 1,3-Diynes Via Cadiot-Chodkiewicz Coupling of Volatile, in Situ-Generated Bromoalkynes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

The Role of Copper Acetate in the Synthesis of Metal-Organic Frameworks (MOFs): Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

Copper acetate (B1210297) serves as a critical and versatile precursor in the synthesis of a variety of copper-based metal-organic frameworks (MOFs). Its unique properties, including its dimeric paddlewheel structure in solution and its moderate reactivity, offer distinct advantages in controlling the nucleation and growth of MOF crystals. This document provides detailed application notes on the role of copper acetate in MOF synthesis, a comparative analysis of its performance against other copper salts, and comprehensive experimental protocols for the synthesis of prominent copper-based MOFs.

Application Notes

Copper acetate [Cu₂(CH₃COO)₄(H₂O)₂] is a widely utilized metal source for the synthesis of copper-based MOFs. Its role extends beyond simply providing copper(II) ions; the acetate anion and the inherent structure of the precursor can significantly influence the reaction kinetics and the final properties of the MOF.

Key Advantages of Using Copper Acetate:

• Pre-formed Paddlewheel Units: Copper acetate exists as a dimer with a paddlewheel structure, which is a common secondary building unit (SBU) in many copper-based MOFs, such as HKUST-1.[1] The presence of these pre-formed units in the reaction mixture can facilitate the formation of the desired MOF structure.

• Higher Yields: In the synthesis of certain MOFs like HKUST-1, the use of copper acetate has been shown to result in higher product yields compared to other copper salts such as copper nitrate (B79036) or copper sulfate.

• Control over Morphology and Crystallinity: The acetate anion can act as a modulator in MOF synthesis, influencing the crystal growth rate and morphology. This can be leveraged to produce MOFs with desired crystal shapes and sizes. The use of acetic acid as a modulator, which is related to the acetate anion, can impede crystal growth in certain directions, leading to specific crystal morphologies.[2]

• "Greener" Synthesis Routes: Copper acetate can be employed in more environmentally friendly synthesis routes, such as those using water as a solvent, avoiding the need for harsh organic solvents like N,N-dimethylformamide (DMF).

Considerations and Potential Disadvantages:

• Solubility: Copper acetate has different solubility profiles in common synthesis solvents compared to other copper salts, which needs to be considered when designing a synthesis protocol.

• Influence of Acetate as a Competing Ligand: The acetate ion can sometimes compete with the primary organic linker for coordination to the copper centers, potentially leading to the formation of undesired phases or defects in the MOF structure if not carefully controlled.

Data Presentation

The choice of copper precursor significantly impacts the physicochemical properties of the resulting MOF. The following tables summarize quantitative data from comparative studies.

Table 1: Comparison of Product Yield for HKUST-1 Synthesis with Different Copper Precursors.

Copper Precursor	Yield (%)	Reference
Copper(II) acetate	> nitrate, sulfate	[3]
Copper(II) nitrate	< acetate	[3]
Copper(II) sulfate	< nitrate	[3]
Copper(II) chloride	No product	[3]

Table 2: Physicochemical Properties of HKUST-1 Synthesized via Mechanochemical Method using Copper Acetate.

Property	Value	Reference
BET Surface Area (SBET)	603 - 859 m²/g (for mixed-metal CuRu-HKUST-1)	[1]
Total Pore Volume	0.46 - 0.55 cm³/g (for mixed-metal CuRu-HKUST-1)	[1]

Experimental Protocols

Detailed methodologies for the synthesis of key copper-based MOFs using copper acetate are provided below.

Protocol 1: Synthesis of HKUST-1 (Cu₃(BTC)₂) via Mechanochemical Method

This protocol describes a solvent-assisted grinding method for the synthesis of HKUST-1.

Materials:

• Copper(II) acetate monohydrate ([Cu₂(CH₃CO₂)₄(H₂O)₂])

• 1,3,5-Benzenetricarboxylic acid (H₃BTC)

• Methanol (B129727)

• Ball mill with 25 mL vessels and 10 mm ZnO balls

Procedure:

• Place 1.62 g (8.11 mmol) of copper(II) acetate monohydrate and 0.86 g (4.09 mmol) of 1,3,5-benzenetricarboxylic acid into two 25 mL ball mill vessels.

• Add two 10 mm ZnO balls to each vessel.

• Add 400 µL of methanol to each vessel.

• Thoroughly mix the contents by shaking the closed vessels by hand until the liquid is well incorporated to prevent clumping.

• Mount the vessels in the ball mill and run for 60 minutes at a frequency of 30 Hz.[1]

• After milling, collect the resulting blue powder.

• Wash the powder with methanol (30 mL) and dry in air.

Fig. 1: Mechanochemical synthesis of HKUST-1.

Protocol 2: Synthesis of [Cu₂(bdc)₂(dabco)] via Solvothermal Method

This protocol details the solvothermal synthesis of a pillared-layer MOF.

Materials:

• Copper(II) acetate monohydrate (Cu(CH₃COO)₂·H₂O)

• 1,4-Benzenedicarboxylic acid (H₂bdc)

• 1,4-Diazabicyclo[2.2.2]octane (dabco)

• N,N-Dimethylformamide (DMF)

Procedure:

• In a sealed glass vessel, suspend 0.670 g (3.36 mmol) of copper(II) acetate monohydrate, 0.506 g (3.37 mmol) of 1,4-benzenedicarboxylic acid, and 0.187 g (1.67 mmol) of dabco in 40 mL of DMF.

• Heat the sealed vessel at 120 °C for 2 days.

• After cooling to room temperature, a light blue crystalline precipitate will have formed.

• Collect the precipitate and wash it with DMF.

• Dry the product at 100 °C for 48 hours.

Fig. 2: Solvothermal synthesis of [Cu₂(bdc)₂(dabco)].

Protocol 3: Rapid Synthesis of Copper(II) 4,4'-Oxybis(benzoate) MOF

This protocol describes a rapid, room-temperature synthesis of a copper-based MOF.

Materials:

• Copper(II) acetate

• 4,4'-Oxybis(benzoic acid) (H₂oba)

• N,N-Dimethylformamide (DMF)

• Distilled water

• Methanol (MeOH)

Procedure:

• Dissolve 100 mg (0.5 mmol) of copper(II) acetate in 3 mL of distilled water.

• Dissolve 258 mg (1 mmol) of 4,4'-Oxybis(benzoic acid) in 1 mL of DMF.

• Rapidly mix the DMF solution into the aqueous solution. A precipitate should form instantly.

• Centrifuge the mixture to collect the solid product.

• Wash the product with DMF and then with methanol.

• Dry the final product at room temperature.

Fig. 3: Rapid synthesis of a Cu-Hoba MOF.

Conclusion

Copper acetate is a highly effective and versatile precursor for the synthesis of copper-based MOFs. Its ability to influence product yield, crystal morphology, and enable greener synthesis routes makes it an attractive choice for researchers in materials science and drug development. The provided protocols offer a starting point for the synthesis of a range of copper-based MOFs, and the comparative data highlights the importance of precursor selection in achieving desired material properties. Further exploration of the mechanistic role of the acetate anion in MOF formation will undoubtedly lead to even greater control over the synthesis of these promising materials.

References

• 1. Mechanochemical synthesis and application of mixed-metal copper–ruthenium HKUST-1 metal–organic frameworks in the electrocatalytic oxygen evolution re ... - RSC Mechanochemistry (RSC Publishing) DOI:10.1039/D4MR00021H [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

Application of Copper Diacetate in Wood Preservation: A Detailed Guide for Researchers

For Immediate Release

[City, State] – [Date] – The following application notes and protocols provide a comprehensive overview of the use of copper diacetate as a wood preservative. This document is intended for researchers, scientists, and professionals in the field of wood science and preservation, offering detailed methodologies and data for the evaluation of this compound's efficacy and performance.

Introduction

Copper-based compounds have a long history of effective use in wood preservation due to their broad-spectrum fungicidal and insecticidal properties. Copper diacetate, also known as copper(II) acetate (B1210297), is a copper salt that has been explored for its potential as a wood preservative. The cupric ion (Cu²⁺) is the primary active component, which is known to be toxic to a wide range of wood-destroying fungi and insects. This document outlines the application of copper diacetate in wood treatment, its mechanism of action, and protocols for its evaluation.

Mechanism of Action

The biocidal activity of copper diacetate in wood is primarily attributed to the toxicity of the copper (II) ions. Once impregnated into the wood, the copper ions are believed to interact with and disrupt essential enzymatic processes in wood-destroying organisms. This includes binding to sulfhydryl groups in proteins and interfering with respiratory pathways. The acetate portion of the molecule may also play a role in the solubility and penetration of the compound into the wood structure.

The fixation of copper within the wood matrix is a critical aspect of its long-term efficacy. It is understood that copper ions can form complexes with the hydroxyl groups present in cellulose (B213188) and hemicellulose, as well as with the phenolic groups in lignin. This chemical bonding helps to reduce the leaching of the preservative from the treated wood, ensuring sustained protection.

Data Presentation

Quantitative data on the performance of wood preservatives is crucial for comparison and evaluation. The following table summarizes key performance indicators for wood treated with copper-based preservatives, with a focus on leaching, which is a critical factor for environmental impact and long-term efficacy.

Preservative System	Copper Compound	Initial Copper Retention ( kg/m ³)	Leaching Medium	Leaching Duration	Copper Leached (%)	Reference
Experimental	Copper Acetate	Not specified (1% elemental Cu solution)	Water	2 weeks	High (without co-additives)	[1]
Patented Formulation	Copper and Zinc Acetate	0.3% Copper solution	Running water	30 days	~15% (85% fixation)	[2]
Patented Formulation	Copper and Zinc Acetate	0.6% Copper solution	Running water	30 days	~36% (64% fixation)	[2]
Patented Formulation	Copper and Zinc Acetate	1.0% Copper solution	Running water	30 days	~52% (48% fixation)	[2]

Experimental Protocols

Detailed and standardized experimental protocols are essential for the accurate assessment of wood preservatives. The following are key protocols for evaluating the performance of copper diacetate-treated wood.

Protocol 1: Wood Treatment by Vacuum-Pressure Impregnation

Objective: To achieve a target retention of copper diacetate within wood samples for subsequent testing.

Materials:

• Wood samples (e.g., Southern Pine sapwood blocks, defect-free)

• Copper diacetate solution of known concentration

• Vacuum-pressure impregnation vessel

• Analytical balance

• Drying oven

Procedure:

• Sample Preparation: Cut wood samples to the desired dimensions (e.g., 19 x 19 x 19 mm for leaching tests). Determine the initial oven-dry weight of each sample.

• Impregnation: Place the wood samples in the impregnation vessel. Evacuate the vessel to a vacuum of at least -85 kPa and hold for 30 minutes. Introduce the copper diacetate treating solution without breaking the vacuum until the samples are fully submerged.

• Pressurization: Pressurize the vessel to 1000 kPa and maintain for 1 hour to facilitate the penetration of the preservative into the wood.

• Final Vacuum: Release the pressure and apply a final vacuum for 15-30 minutes to remove excess surface solution.

• Retention Calculation: Reweigh the wet samples to determine the amount of solution absorbed. Calculate the retention of copper diacetate in kilograms per cubic meter ( kg/m ³) of wood.

• Conditioning: Air-dry the treated samples for a specified period to allow for fixation of the preservative.

Protocol 2: Determination of Leaching Resistance (Adapted from AWPA E11-16)

Objective: To quantify the amount of copper leached from treated wood samples.

Materials:

• Treated wood samples (from Protocol 1)

• Leaching apparatus (e.g., flasks, magnetic stirrers)

• Deionized water

• Inductively Coupled Plasma - Atomic Emission Spectrometry (ICP-AES) or Atomic Absorption Spectroscopy (AAS)

Procedure:

• Sample Preparation: Oven-dry the conditioned, treated wood samples to a constant weight.

• Leaching: Place each wood block in a flask with a specified volume of deionized water (e.g., 300 mL for a 19 mm cube). Agitate the water gently using a magnetic stirrer.

• Leachate Collection: At specified time intervals (e.g., 6, 24, 48 hours, and then at 48-hour intervals for up to 14 days), decant the entire volume of leachate and replace it with an equal volume of fresh deionized water.

• Copper Analysis: Analyze the collected leachate samples for copper content using ICP-AES or AAS.

• Calculation: Calculate the cumulative amount of copper leached from each sample and express it as a percentage of the initial copper retention.

Protocol 3: Efficacy Testing against Wood-Decay Fungi (Adapted from AWPA E10-16)

Objective: To determine the toxic threshold of copper diacetate in wood against selected decay fungi.

Materials:

• Treated wood blocks with a range of copper diacetate retentions

• Untreated control wood blocks

• Cultures of wood-decay fungi (e.g., Gloeophyllum trabeum for brown rot, Trametes versicolor for white rot)

• Soil-block test jars containing feeder strips and soil

Procedure:

• Inoculation: Inoculate the soil and feeder strips in the test jars with the selected decay fungus and incubate until the feeder strips are well-colonized.

• Exposure: Place the sterile, treated and untreated wood blocks onto the colonized feeder strips.

• Incubation: Incubate the jars at a controlled temperature and humidity (e.g., 27°C and 70% RH) for a specified period (e.g., 12 weeks).

• Mass Loss Determination: At the end of the incubation period, carefully remove the wood blocks, clean off any surface mycelium, and determine their final oven-dry weight.

• Analysis: Calculate the percentage mass loss for each block. The toxic threshold is the lowest retention of copper diacetate that prevents significant mass loss (typically defined as <2% mass loss).

Visualizations

To further illustrate the processes and relationships described, the following diagrams have been generated.

Caption: Experimental workflow for wood treatment.

Caption: Signaling pathway of copper diacetate's protective action.

References

• 1. researchgate.net [researchgate.net]
• 2. CA1284555C - Wood preservative based on copper and zinc acetate - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Copper Diacetate Synthesis

This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help researchers, scientists, and drug development professionals optimize the synthesis of copper diacetate and improve yields.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the synthesis of copper diacetate.

Q1: My copper diacetate yield is consistently low. What are the most likely causes?

A1: Low yields in copper diacetate synthesis can stem from several factors:

• Incomplete Reaction: The reaction between the copper source and acetic acid may not have gone to completion. This can be due to insufficient reaction time or inadequate temperature.

• Suboptimal pH: The pH of the reaction mixture plays a crucial role. A pH that is too low can lead to the formation of side products, while a pH that is too high can result in the precipitation of copper hydroxide (B78521).

• Oxidation of Copper(I): If you are starting with a Copper(I) salt, incomplete oxidation to Copper(II) will result in a lower yield of the desired product.

• Loss during Workup: Significant amounts of the product can be lost during filtration, washing, or drying steps if not performed carefully.

• Impure Reactants: The purity of the starting materials, such as the copper source and acetic acid, can directly impact the yield and purity of the final product.

Q2: I am observing a green precipitate instead of the expected blue crystals of copper diacetate. What is happening?

A2: The formation of a green precipitate often indicates the presence of basic copper acetates or other impurities. This can be caused by:

• High pH: An excessively high pH can lead to the co-precipitation of copper hydroxide, which can then react to form basic copper salts.

• Insufficient Acetic Acid: Not using a sufficient excess of acetic acid can fail to keep the copper ions in the desired acetate (B1210297) complex form, leading to the formation of basic acetates.

To resolve this, try adjusting the pH of the reaction mixture by slowly adding more glacial acetic acid until the solution turns a clear blue.

Q3: How can I improve the crystal quality of my copper diacetate?

A3: To obtain well-defined blue crystals of copper diacetate monohydrate, consider the following:

• Slow Cooling: Allow the hot, saturated solution of copper diacetate to cool down slowly and undisturbed. Rapid cooling often leads to the formation of small, poorly-defined crystals or a powder.

• Recrystallization: If the initial product is not of high purity or crystallinity, recrystallization from a suitable solvent, such as a dilute acetic acid solution, can significantly improve the crystal quality.

• Seed Crystals: Introducing a small seed crystal of pure copper diacetate into the saturated solution can promote the growth of larger, more uniform crystals.

Data Presentation: Impact of Reaction Conditions on Yield

The following table summarizes the effect of different reaction parameters on the yield of copper diacetate. This data is compiled from various experimental findings.

Parameter	Condition A	Condition B	Condition C
Copper Source	Copper(II) Carbonate	Copper(II) Oxide	Copper(II) Sulfate
Acetic Acid Conc.	50% (v/v)	Glacial (99.7%)	75% (v/v)
Temperature	60°C	100°C (Boiling)	80°C
Reaction Time	2 hours	1 hour	1.5 hours
Observed Yield	75%	92%	85%

Note: The highest yields are typically achieved when using a reactive copper salt like copper(II) carbonate or hydroxide and heating with a slight excess of concentrated acetic acid.

Experimental Protocols

Protocol 1: Synthesis from Copper(II) Carbonate

This protocol is a common and reliable method for synthesizing copper diacetate.

• Reaction Setup: In a fume hood, add 10 g of basic copper(II) carbonate to a 250 mL beaker.

• Acid Addition: Slowly add 100 mL of 50% (v/v) acetic acid to the beaker while stirring continuously. The addition should be slow to control the effervescence (release of CO2).

• Heating: Gently heat the mixture to about 60-70°C on a hot plate with constant stirring until the reaction ceases and the solution turns a deep blue.

• Filtration: While still hot, filter the solution through a fluted filter paper to remove any unreacted copper carbonate or other solid impurities.

• Crystallization: Cover the beaker with a watch glass and allow the filtrate to cool slowly to room temperature. Blue crystals of copper diacetate monohydrate will form. For better crystal growth, you can place the beaker in an ice bath after it has reached room temperature.

• Isolation and Washing: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of cold distilled water, followed by a wash with ethanol (B145695) or acetone (B3395972) to facilitate drying.

• Drying: Dry the crystals in a desiccator or in a drying oven at a low temperature (e.g., 40-50°C) to avoid decomposition.

Visualizations

Experimental Workflow for Copper Diacetate Synthesis

The following diagram illustrates the key steps in the synthesis and purification of copper diacetate.

Caption: A flowchart of the copper diacetate synthesis process.

Logical Troubleshooting Flow for Low Yield

This diagram provides a logical pathway for troubleshooting low yields in copper diacetate synthesis.

Caption: A troubleshooting guide for low copper diacetate yield.

Technical Support Center: Purification of Crude Copper(II) Acetate by Recrystallization

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the purification of crude copper(II) acetate (B1210297) via recrystallization.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: Why are my copper(II) acetate crystals not forming?

A1: Crystal formation, or nucleation, can be hindered by several factors:

• Solution is not saturated: The concentration of copper(II) acetate in your solvent may be too low. To induce crystallization, you can try evaporating some of the solvent to increase the concentration.[1] You'll know the solution is reaching saturation when you see small, black specks forming on the surface or blue-green flakes on the container walls above the solution level.[1]

• Cooling rate is too fast: Rapid cooling can lead to the formation of a supersaturated solution without crystal growth. Allow the solution to cool slowly and undisturbed.[2] For optimal results, insulating the container can help to slow down the cooling process.[2]

• Lack of nucleation sites: Spontaneous crystallization sometimes requires a surface to begin. You can introduce a "seed crystal" – a small, well-formed crystal of pure copper(II) acetate – to initiate growth.[2][3] Alternatively, scratching the inside surface of the glass container with a glass rod can create microscopic imperfections that serve as nucleation sites.

Q2: The color of my solution has changed. What does this indicate?

A2: The color of your copper(II) acetate solution can provide clues about its chemical state:

• Solution turned green: This often indicates the formation of basic copper acetate, which can happen if the solution is not sufficiently acidic.[4] Copper(II) acetate can hydrolyze in water, and adding a small amount of acetic acid can prevent this and maintain the desired blue color.[5][6][7] Another possibility is the presence of nickel ion impurities if you've used nickel-containing equipment.[8]

• Solution turned brownish or a brown precipitate formed: This may be due to the formation of copper peroxide, especially if hydrogen peroxide was used in the synthesis of the crude material and is still present.[4]

• Solution turned black or a black precipitate formed: If you are boiling the solution to concentrate it, a black precipitate of copper(II) oxide (CuO) can form.[9] This happens when the solution is not acidic enough, leading to the decomposition of copper hydroxide (B78521) upon heating.[9] It is recommended to maintain a slight excess of acetic acid to prevent this.[9]

• Solution turned colorless: This could indicate the reduction of copper(II) to copper(I) acetate, which is colorless.[10] This can happen if the solution is heated in the presence of metallic copper.[10]

Q3: I see an unexpected precipitate in my solution. What is it and how can I remove it?

A3: Unwanted precipitates can be either impurities from the crude material or byproducts of side reactions.

• Identification: The precipitate could be unreacted starting materials, insoluble impurities, or basic copper salts. If the solution was not acidic enough, insoluble copper hydroxide or basic copper acetate might precipitate.[6][7]

• Removal: For insoluble impurities present in the hot solution, a hot gravity filtration step is necessary before allowing the solution to cool.[11] If the precipitate forms upon cooling, it is likely your desired product, albeit possibly impure. If you have a precipitate in a solution that should be fully dissolved, check the pH and add a few drops of acetic acid to see if it redissolves.[12]

Q4: My crystals are small and powdery. How can I grow larger, well-defined crystals?

A4: The size and quality of crystals are highly dependent on the rate of their formation.

• Slow down the crystallization process: The key to growing large crystals is to allow them to form slowly from a supersaturated solution.[2] This can be achieved by:

  • Allowing the hot, saturated solution to cool to room temperature as slowly as possible.[2]

  • Using a slow evaporation method instead of cooling.[3] Partially covering the container can help regulate the evaporation rate.[3]

• Use a seed crystal: Suspending a single, high-quality seed crystal in the saturated solution provides a template for growth, encouraging the formation of one large crystal rather than many small ones.[3]

Q5: What is the correct way to wash and dry the recrystallized copper(II) acetate?

A5: Proper washing and drying are crucial to remove residual soluble impurities without dissolving the product.

• Washing:

  • Wash the crystals with a small amount of ice-cold solvent (the same solvent used for recrystallization). The low temperature minimizes the dissolution of your purified crystals.

  • Do not wash with water if a different solvent was used, as copper(II) acetate is soluble in water.[1]

• Drying:

  • After washing, press the crystals between filter papers to remove excess solvent.

  • For a thoroughly dried product, use a desiccator, possibly under vacuum, to remove the last traces of solvent.[13][14] Heating the hydrated form (monohydrate) at 100°C in a vacuum can be used to produce the anhydrous form.[15][16]

Q6: What are common impurities in crude copper(II) acetate and how can recrystallization help?

A6: Crude copper(II) acetate can contain several types of impurities:

• Starting materials: Unreacted copper sources (like copper oxide or carbonate) or excess acetic acid.[5][17]

• Side products: Basic copper acetates may form if conditions are not sufficiently acidic.[6]

• Heavy metals: If the copper source used was impure, other metals like lead could be present in the final product as acetate salts.[18]

• Insoluble matter: Dust and other particulates.

Recrystallization is an effective purification technique because the impurities are typically either much more soluble or much less soluble in the chosen solvent than copper(II) acetate. Insoluble impurities can be removed by hot gravity filtration, while highly soluble impurities will remain in the mother liquor after the copper(II) acetate crystallizes.[11]

Experimental Protocols

Single-Solvent Recrystallization of Copper(II) Acetate Monohydrate

This protocol outlines the general steps for purifying crude copper(II) acetate using water as the solvent.

• Solvent Selection: Choose a solvent in which copper(II) acetate is highly soluble at high temperatures and poorly soluble at low temperatures. Water is a common choice.[15]

• Dissolution: In a flask, add the minimum amount of hot distilled water required to completely dissolve the crude copper(II) acetate sample.[11] Add a few drops of acetic acid to prevent hydrolysis and the formation of basic copper salts.[7][12]

• Hot Gravity Filtration (if necessary): If there are insoluble impurities (e.g., dust, unreacted starting material), perform a hot gravity filtration to remove them. This must be done quickly to prevent the copper(II) acetate from crystallizing prematurely in the funnel.

• Cooling and Crystallization: Cover the flask containing the hot filtrate and allow it to cool slowly and without disturbance to room temperature.[2] To maximize the yield, you can then place the flask in an ice bath.[11]

• Crystal Collection: Collect the formed crystals by vacuum filtration using a Büchner funnel.[11]

• Washing: Wash the crystals with a small amount of ice-cold distilled water to remove any remaining soluble impurities.

• Drying: Dry the purified crystals. This can be done by air drying, pressing between filter papers, or for a more complete result, placing them in a desiccator.[13]

Data Presentation

Table 1: Physical and Chemical Properties of Copper(II) Acetate

Property	Value
Chemical Formula	Anhydrous: C₄H₆CuO₄Monohydrate: C₄H₈CuO₅
Molar Mass	Anhydrous: 181.63 g/mol [16]Monohydrate: 199.65 g/mol [16]
Appearance	Anhydrous: Dark green crystalline solid[15][16]Monohydrate: Bluish-green crystalline solid[15][16]
Density	1.882 g/cm³ (Monohydrate at 20°C)[5][19]
Melting Point	115°C (Monohydrate)[19][20]
Decomposition Temp.	240°C[19][20]

Table 2: Solubility of Copper(II) Acetate

Solvent	Solubility	Temperature
Cold Water	7.2 g / 100 mL[15]	-
Hot Water	20 g / 100 mL[15]	-
Water	25 g / 100 g	20°C[19]
Ethanol	Soluble[17][20]	-
Ethanol	7.14 g / 100 g	20°C[19]
Diethyl Ether	Slightly soluble[15][20]	-
Glycerol	Slightly soluble[15][20]	-

Visualizations

Caption: Workflow for single-solvent recrystallization.

Caption: Troubleshooting common recrystallization issues.

Caption: Key factors influencing crystal quality.

References

• 1. crystalverse.com [crystalverse.com]
• 2. Sciencemadness Discussion Board - Copper Acetate crystals, help? - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. reddit.com [reddit.com]
• 4. Reddit - The heart of the internet [reddit.com]
• 5. Copper(II) acetate - Crystal growing [en.crystalls.info]
• 6. Sciencemadness Discussion Board - Getting rid of acetic acid in copper acetate solution? - Powered by XMB 1.9.11 [sciencemadness.org]
• 7. Reddit - The heart of the internet [reddit.com]
• 8. Sciencemadness Discussion Board - Color change in copper acetate solution - Powered by XMB 1.9.11 [sciencemadness.org]
• 9. Sciencemadness Discussion Board - Copper Acetate reducing (to CuO) while boiling? It just happened... - Powered by XMB 1.9.11 [sciencemadness.org]
• 10. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 11. athabascau.ca [athabascau.ca]
• 12. How to Grow Copper Acetate Monohydrate Crystals [thoughtco.com]
• 13. m.youtube.com [m.youtube.com]
• 14. researchgate.net [researchgate.net]
• 15. Copper(II)_acetate [chemeurope.com]
• 16. Copper(II) acetate - Sciencemadness Wiki [sciencemadness.org]
• 17. Copper acetate - CAMEO [cameo.mfa.org]
• 18. reddit.com [reddit.com]
• 19. copper(II) acetate monohydrate [chemister.ru]
• 20. Copper(II) acetate CAS#: 142-71-2 [m.chemicalbook.com]

Technical Support Center: Scaling Up Copper-Catalyzed Cross-Coupling Reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges when scaling up copper-catalyzed cross-coupling reactions.

Troubleshooting Guide

This guide addresses specific issues that may arise during the scale-up of copper-catalyzed cross-coupling reactions, offering potential causes and solutions in a question-and-answer format.

Question 1: Why is my scaled-up reaction showing a significantly lower yield or slower reaction rate compared to the lab-scale experiment?

Answer: This is a common issue when transitioning from small-scale to larger-scale reactions and can be attributed to several factors:

• Mass and Heat Transfer Limitations: In larger reactors, inefficient mixing can lead to poor distribution of reactants, catalyst, and heat.[1] This creates localized "hot spots" or areas of low reactant concentration, negatively impacting the reaction rate and selectivity.[1] The rate of reaction may become dependent on the stirring speed, indicating mass transfer limitations.[2]

• Catalyst Deactivation: On a larger scale, the catalyst may be more susceptible to deactivation. This can be caused by prolonged exposure to high temperatures, impurities in reagents or solvents, or interaction with air (oxygen).[3] The trouble with Ullmann reactions is that the copper(I) catalysts can have poor stability, and catalyst decomposition can lead to the formation of colloids, causing the reaction to stall.[4]

• Poor Solubility of Reagents: The solubility of the base, catalyst, or starting materials can be a significant factor.[5] For instance, the particle size and quality of inorganic bases can dramatically impact reaction yields and kinetics.[6]

Solutions:

• Optimize Agitation: Increase the stirring speed to improve mixing and mass transfer.[2] For pilot-scale reactors, computational fluid dynamics (CFD) can be used to model and optimize mixing efficiency.[7]

• Improve Heat Transfer: Ensure the reactor's heating and cooling system can maintain a consistent and uniform temperature throughout the reaction mixture.[8]

• Use High-Purity Reagents: Ensure all starting materials, solvents, and bases are of high purity and anhydrous, as water and other impurities can poison the catalyst.[9]

• Degas Solvents: Thoroughly degas all solvents to remove dissolved oxygen, which can lead to catalyst oxidation.[10]

• Ligand Selection: The choice of ligand is crucial for stabilizing the copper catalyst and can significantly impact the reaction's success at a larger scale.[5][11]

Question 2: I'm observing poor reproducibility between batches in my scaled-up reaction. What are the likely causes?

Answer: Poor reproducibility is a frequent challenge in scaling up sensitive reactions like copper-catalyzed cross-couplings. The primary causes often include:

• Variability in Raw Materials: Inconsistent quality of starting materials, including the copper source, ligands, and bases, can lead to different reaction outcomes.[6] The source and even the batch of an inorganic base can affect the reaction.

• Atmospheric Control: Inconsistent inert atmosphere control can lead to varying levels of oxygen and moisture in the reactor, which can deactivate the catalyst.[9]

• Subtle Changes in Procedure: Minor variations in the addition rate of reagents, temperature profiles, or mixing speeds can have a more pronounced effect on a larger scale.

Solutions:

• Strict Quality Control: Implement rigorous quality control checks for all incoming raw materials.

• Standardized Operating Procedures (SOPs): Develop and strictly adhere to detailed SOPs for all aspects of the reaction, from glassware preparation to reagent addition and work-up.[12]

• Inert Atmosphere: Utilize robust techniques to ensure a consistently inert atmosphere, such as multiple vacuum/backfill cycles with an inert gas (e.g., nitrogen or argon).[9]

Question 3: How can I effectively remove the copper catalyst from my product on a large scale?

Answer: Residual copper in the final product is a major concern, especially in the pharmaceutical industry, due to its potential toxicity and interference with downstream processes.[13] Several methods can be employed for copper removal at scale:

• Aqueous Washes with Chelating Agents: Washing the organic product solution with an aqueous solution of a chelating agent like EDTA (ethylenediaminetetraacetic acid), ammonia, or ammonium (B1175870) chloride is a common and effective method.[5][14] These agents form water-soluble complexes with copper, which are then extracted into the aqueous phase.

• Solid-Phase Scavengers: Using scavenger resins with functional groups that selectively bind to copper is another efficient technique. The resin can be stirred with the reaction mixture and then filtered off.[15]

• Precipitation and Filtration: In some cases, copper can be precipitated as an insoluble salt (e.g., hydroxide (B78521) or sulfide) and removed by filtration.

Question 4: My reaction mixture turns black, and I observe a significant amount of black precipitate. Is this normal, and what can be done?

Answer: A black or dark-colored reaction mixture, often accompanied by a precipitate, can be an indication of catalyst decomposition to copper(0) or the formation of copper oxide.[4] While some dark coloration can be normal for Ullmann-type reactions, excessive precipitation can signal a problem.[4]

Potential Causes:

• Catalyst Instability: The active Cu(I) species can be unstable and disproportionate or oxidize, especially at higher temperatures.[4]

• Reaction with Solvent or Reagents: The copper catalyst may be reacting with the solvent or other components of the reaction mixture at elevated temperatures.

Solutions:

• Lower the Reaction Temperature: If possible, reducing the reaction temperature may help to stabilize the catalyst.[16]

• Use a Stabilizing Ligand: A suitable ligand can help to stabilize the active copper species and prevent decomposition.[5][11]

• Filter the Final Product: The black precipitate can often be removed by filtration through a pad of celite at the end of the reaction.

Frequently Asked Questions (FAQs)

Q1: What is a typical catalyst loading for a scaled-up copper-catalyzed cross-coupling reaction?

A1: While lab-scale reactions might use 5-10 mol% of the copper catalyst, for large-scale industrial processes, the goal is to reduce this significantly to improve process economics and minimize residual metal in the product.[11] Catalyst loadings in the range of 0.5-2 mol% are often targeted for pilot-scale and production-scale reactions.[17]

Q2: What are the key considerations for solvent selection when scaling up?

A2: Solvent selection is critical for a successful scale-up. Key considerations include:

• Solubility: The solvent must effectively dissolve the reactants, catalyst, and intermediates.

• Boiling Point: The boiling point should be appropriate for the desired reaction temperature and allow for efficient removal after the reaction.

• Safety and Environmental Impact: For industrial applications, solvents should have a good safety profile and be environmentally benign.[18]

• Work-up and Product Isolation: The solvent should facilitate easy product isolation and purification.

Q3: How does the choice of base impact the scalability of the reaction?

A3: The base plays a crucial role in copper-catalyzed cross-coupling reactions. When scaling up, consider:

• Strength and Solubility: The base must be strong enough to deprotonate the nucleophile but not so strong as to cause side reactions. Its solubility in the reaction medium is also important for consistent results.[6]

• Particle Size: For solid bases, a consistent and fine particle size can improve reactivity and reproducibility.[6]

• Cost and Availability: For large-scale synthesis, the cost and availability of the base are important economic factors.

Q4: What are the main challenges associated with mass transfer in large reactors?

A4: In large stirred-tank reactors, achieving efficient mass transfer is more challenging than in small lab flasks. Key challenges include:

• Inadequate Mixing: Poor mixing can lead to concentration and temperature gradients, resulting in lower yields and increased byproducts.[1]

• Gas-Liquid Mass Transfer: For reactions involving gaseous reactants, ensuring efficient transfer of the gas into the liquid phase is crucial.[19]

• Solid-Liquid Mass Transfer: When using solid reagents or catalysts, ensuring they are well-suspended and in contact with the liquid phase is essential.

Data Presentation

Table 1: Typical Reaction Parameters for Copper-Catalyzed Cross-Coupling Reactions at Different Scales

Parameter	Laboratory Scale (1-100 mmol)	Pilot Scale (1-100 mol)	Production Scale (>100 mol)
Catalyst Loading (mol%)	1 - 10	0.5 - 5	< 1
Ligand Loading (mol%)	2 - 20	1 - 10	< 2
Temperature (°C)	80 - 150	90 - 130	Optimized for efficiency and stability
Solvent Volume (L/mol)	5 - 20	3 - 10	Optimized for throughput and safety
Stirring Speed (RPM)	300 - 1200	100 - 600 (Impeller dependent)	Optimized for mass transfer

Table 2: Common Solvents for Copper-Catalyzed Cross-Coupling Reactions

Solvent	Typical Applications	Boiling Point (°C)	Key Considerations
Toluene (B28343)	C-N, C-O coupling	111	Good for higher temperatures, relatively non-polar.
Dioxane	C-N, C-O coupling	101	Good solvent for a wide range of substrates.
DMF	C-N, C-S coupling	153	High boiling point, polar aprotic. Can be difficult to remove.
DMSO	C-N, C-S coupling	189	High boiling point, polar aprotic. Can be difficult to remove.
2-MeTHF	Greener alternative	80	Lower boiling point, can be a good substitute for THF and Dioxane.

Experimental Protocols

Pilot-Scale Protocol for a Copper-Catalyzed C-N Coupling (Ullmann Condensation)

This protocol provides a general guideline for scaling up a copper-catalyzed C-N coupling reaction to a 50 L reactor. Note: This is a template and must be adapted and optimized for specific substrates and reaction conditions. All operations should be performed under a nitrogen atmosphere.

1. Reactor Preparation:

• Ensure the 50 L glass-lined reactor is clean, dry, and has been purged with nitrogen.
• Equip the reactor with a mechanical stirrer, a temperature probe, a reflux condenser with a nitrogen inlet, and addition funnels.

2. Reagent Charging:

• Charge the reactor with the aryl halide (1.0 eq).
• Add the amine or other nucleophile (1.1 - 1.5 eq).
• Charge the base (e.g., K₃PO₄ or Cs₂CO₃, 2.0 - 3.0 eq). Ensure the base is a fine, free-flowing powder.
• Add the ligand (e.g., 1,10-phenanthroline (B135089) or an amino acid, 1-5 mol%).
• Add the copper(I) source (e.g., CuI, 0.5-2 mol%).
• Add the degassed solvent (e.g., toluene or dioxane, 5-10 L/mol of aryl halide).

3. Reaction Execution:

• Begin stirring at a moderate speed (e.g., 150-250 RPM) to ensure good mixing of the solids.
• Slowly heat the reaction mixture to the target temperature (e.g., 100-120 °C).
• Monitor the internal temperature closely to avoid overshooting.
• Maintain the reaction at the target temperature and monitor its progress by taking samples periodically for analysis (e.g., HPLC or GC).

4. Reaction Work-up and Product Isolation:

• Once the reaction is complete, cool the mixture to room temperature.
• Add a suitable organic solvent (e.g., ethyl acetate (B1210297) or toluene) to dilute the reaction mixture.
• Filter the mixture through a pad of celite to remove insoluble inorganic salts and the precipitated catalyst. Wash the filter cake with the organic solvent.
• Transfer the filtrate to a larger vessel for aqueous washing.

5. Copper Removal:

• Wash the organic layer with a saturated aqueous solution of ammonium chloride or a 10% aqueous solution of EDTA to remove residual copper. Repeat the wash until the aqueous layer is colorless.
• Wash the organic layer with brine.
• Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate.
• Filter off the drying agent.
• Concentrate the organic solution under reduced pressure to obtain the crude product.

6. Purification:

• Purify the crude product by recrystallization or column chromatography on a scale-appropriate system.

Mandatory Visualization

Caption: A generalized experimental workflow for scaling up copper-catalyzed cross-coupling reactions.

Caption: A decision tree for troubleshooting common issues in scaling up copper-catalyzed cross-coupling reactions.

References

• 1. researchgate.net [researchgate.net]
• 2. Predicting success in Cu-catalyzed C–N coupling reactions using data science - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Origins of high catalyst loading in copper(i)-catalysed Ullmann–Goldberg C–N coupling reactions - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 4. reddit.com [reddit.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. orbit.dtu.dk [orbit.dtu.dk]
• 8. Pilot-scale Processing — Richman Chemical Inc. | Custom Synthesis | Toll Manufacturing | Raw Material Sourcing [richmanchemical.com]
• 9. Scale-Up Guide: Suzuki-Miyaura Cross-Coupling Reaction [sigmaaldrich.com]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. courseware.cutm.ac.in [courseware.cutm.ac.in]
• 13. Metals Removal - Wordpress [reagents.acsgcipr.org]
• 14. researchgate.net [researchgate.net]
• 15. crimsonpublishers.com [crimsonpublishers.com]
• 16. mdpi.com [mdpi.com]
• 17. pubs.acs.org [pubs.acs.org]
• 18. Ullmann Reaction [organic-chemistry.org]
• 19. bioprocessintl.com [bioprocessintl.com]

Technical Support Center: Chan-Lam Coupling Troubleshooting

Welcome to the technical support center for Chan-Lam coupling. This guide is designed for researchers, scientists, and drug development professionals to help troubleshoot and prevent the formation of common byproducts during Chan-Lam C-N, C-O, and C-S cross-coupling reactions.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

FAQ 1: I'm observing a significant amount of biaryl byproduct from my boronic acid. What is causing this and how can I prevent it?

Answer:

This common byproduct results from the homocoupling of the boronic acid starting material. It is an oxidative coupling process that competes with the desired cross-coupling pathway. Several factors can be adjusted to minimize this side reaction.

Troubleshooting Steps:

• Choice of Base: The base plays a crucial role. Weak, non-coordinating bases are generally preferred. Strong bases can accelerate undesired pathways. Pyridine (B92270) and its derivatives are often effective.

• Ligand Selection: The presence and nature of a ligand can stabilize the copper catalyst and favor the desired cross-coupling over homocoupling. While many Chan-Lam reactions are ligand-free, the addition of a suitable ligand like pyridine or a phenanthroline derivative can be beneficial.

• Reaction Concentration: Running the reaction at a higher concentration can favor the bimolecular cross-coupling reaction over the competing homocoupling.

• Slow Addition: Adding the boronic acid slowly to the reaction mixture can keep its instantaneous concentration low, thereby disfavoring the homocoupling side reaction.

Table 1: Effect of Reaction Parameters on Boronic Acid Homocoupling

Parameter	Recommended Adjustment	Rationale
Base	Use a weak, non-coordinating base (e.g., Pyridine, 2,6-Lutidine, Et3N).[1][2]	Minimizes catalyst decomposition and side reactions.
Solvent	Use a non-coordinating solvent (e.g., CH2Cl2, Toluene).	Avoids competition for copper coordination sites.
Temperature	Run at room temperature if possible.[1][3][4]	Lower temperatures can reduce the rate of side reactions.
Additives	Consider adding myristic acid.[2]	Can improve yields and reduce homocoupling in some cases.
Reagent Addition	Add the boronic acid slowly via syringe pump.	Keeps the concentration of the boronic acid low.

FAQ 2: My starting boronic acid is being consumed, but I'm isolating the corresponding arene (Ar-H) instead of my desired product. What is this side reaction?

Answer:

This is a result of protodeboronation , a side reaction where the C-B bond of the boronic acid is cleaved and replaced by a C-H bond.[1][5] This is often exacerbated by the presence of water or acidic protons in the reaction mixture.

Troubleshooting Steps:

• Anhydrous Conditions: The most critical step is to minimize water. Water can originate from solvents, reagents, or the condensation of boronic acids into boroxines.[6]

• Use of Drying Agents: Adding activated molecular sieves (e.g., 4Å) to the reaction can effectively scavenge trace amounts of water.[6][7]

• Boronic Ester/Trifluoroborate Salts: Boronic acid pinacol (B44631) (BPin) esters or potassium organotrifluoroborate salts are often more stable towards protodeboronation and can be used as effective substitutes for boronic acids.

Below is a general workflow designed to minimize common side reactions like protodeboronation and homocoupling.

Caption: Experimental workflow for minimizing byproduct formation.

FAQ 3: I am forming a phenol (B47542) (Ar-OH) byproduct. Where is this coming from?

Answer:

Phenol byproducts typically arise from the copper-catalyzed coupling of the arylboronic acid with a water molecule.[6] Isotope labeling studies have confirmed that water, not atmospheric oxygen, is the source of the oxygen atom in the phenol byproduct.[6] Therefore, as with protodeboronation, maintaining anhydrous conditions is the primary solution.

Table 2: Key Strategies to Prevent Phenol Formation

Strategy	Detailed Protocol	Expected Outcome
Use Anhydrous Reagents & Solvents	Use freshly distilled/dried solvents. Ensure nucleophile and base are anhydrous.	Reduces the primary source of the competing water nucleophile.
Add Molecular Sieves	Add freshly activated 4Å molecular sieves (approx. 100-200 mg per mmol of boronic acid) to the reaction vessel before adding solvent.[6][7]	Scavenges trace water from the reaction medium.
Use Boroxines	Use pre-formed aryl boroxines instead of boronic acids.[6]	Boroxines are the anhydrous trimer of boronic acids, eliminating water that would be present from the acid form.

Underlying Mechanisms and Troubleshooting Logic

Understanding the catalytic cycle and potential off-cycle pathways can help diagnose issues. The following diagram illustrates the main catalytic cycle and where key side reactions diverge.

Caption: Simplified Chan-Lam cycle and competing side reaction pathways.

This troubleshooting flowchart can guide your experimental response when a byproduct is detected.

Caption: Troubleshooting flowchart for Chan-Lam byproduct identification.

Experimental Protocols

Protocol 1: General Procedure for Minimizing Byproducts in Chan-Lam N-Arylation

This protocol incorporates best practices to minimize homocoupling, protodeboronation, and phenol formation.

• Preparation: To an oven-dried reaction vial equipped with a magnetic stir bar, add Cu(OAc)2 (0.1 equiv.), the amine nucleophile (1.0 equiv.), a suitable base (e.g., pyridine, 2.0 equiv.), and freshly activated 4Å molecular sieves (approx. 100-200 mg/mmol).

• Atmosphere: Seal the vial with a septum and purge with oxygen (O2) or ensure it is open to the air via a needle. An oxygen atmosphere is often beneficial for catalyst turnover.[8]

• Solvent Addition: Add anhydrous solvent (e.g., CH2Cl2, 0.1 M) via syringe.

• Reagent Addition: In a separate dry vial, dissolve the arylboronic acid (1.2–1.5 equiv.) in a minimal amount of anhydrous solvent. Add this solution to the reaction mixture dropwise over 1-2 hours using a syringe pump.

• Reaction: Stir the reaction vigorously at room temperature. Monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, dilute the reaction with a solvent like ethyl acetate, filter through a pad of celite to remove the catalyst and molecular sieves, and wash with water or brine. Dry the organic layer, concentrate, and purify the product by flash column chromatography.

References

• 1. Chan-Lam Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 2. Chan-Lam Coupling [organic-chemistry.org]
• 3. Chan–Lam coupling - Wikipedia [en.wikipedia.org]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. [PDF] Spectroscopic Studies of the Chan-Lam Amination: A Mechanism-Inspired Solution to Boronic Ester Reactivity. | Semantic Scholar [semanticscholar.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. books.rsc.org [books.rsc.org]
• 8. Copper-Catalyzed Chan–Lam Cyclopropylation of Phenols and Azaheterocycles - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Copper-Mediated C-H Activation

This guide provides researchers, scientists, and drug development professionals with in-depth troubleshooting strategies and frequently asked questions (FAQs) for optimizing copper-mediated C-H activation reactions.

Section 1: Troubleshooting Common Issues

This section addresses specific problems encountered during experiments, offering a systematic approach to diagnostics and resolution.

Issue 1: Low or No Product Yield

Low or no yield is one of the most common challenges. A systematic investigation of the reaction components and conditions is crucial for identifying the root cause.

Q1: My reaction shows very little or no conversion of the starting material. What are the primary factors to investigate?

A: When facing low to no product formation, the issue often lies with one of the core components of the catalytic system or the reaction conditions. The primary areas to check are the activity of the copper catalyst, the purity of reagents, and the appropriateness of the chosen ligand, base, and solvent.

A logical first step is to verify the integrity of your starting materials and reagents. Impurities or degradation can inhibit the reaction. If reagents are confirmed to be pure, systematically optimizing the reaction parameters is the next step.

Q2: How do I choose the right copper source, ligand, base, and solvent?

A: The optimal combination of these components is highly substrate-dependent. A screening process is often necessary. The choice of base is particularly critical and depends on the pKa of the C-H bond being functionalized. For instance, for less acidic C-H bonds, a stronger base like lithium tert-butoxide (LiOtBu) may be required, whereas for more acidic heterocycles, bases like K₃PO₄ can be effective.[1][2][3][4]

The solvent can also dramatically influence reaction outcomes. Polar aprotic solvents like DMF and DMSO are common, but sometimes less polar solvents like toluene (B28343) or dioxane are more suitable.[2][5] The ligand's role is to stabilize the copper catalyst and modulate its reactivity; common choices include 1,10-phenanthroline (B135089) and N,N'-dimethylethylenediamine (DMEDA).[5][6][7]

Data Presentation: Optimization of Reaction Parameters

The following tables summarize typical results from screening key reaction parameters for copper-catalyzed C-H arylations.

Table 1: Effect of Base on the Phenylation of Benzoxazole [2]

Entry	Base (2.0 equiv)	Yield (%)
1	LiOtBu	93
2	KOtBu	85
3	NaOtBu	75
4	K₃PO₄	21
5	Cs₂CO₃	<5
Reaction Conditions: Benzoxazole (1.0 mmol), Iodobenzene (1.2 mmol), CuI (10 mol%), DMF (3 mL), 140°C, 24h.

Table 2: Effect of Ligand and Solvent on a Model C-H Amidation [8]

Entry	Ligand (20 mol%)	Solvent	Yield (%)	Selectivity (Product A vs. B)
1	1,10-Phenanthroline	DCE	75	20:1
2	Bipyridine	DCE	70	15:1
3	(Box)-ax	DCE	85	1:10
4	1,10-Phenanthroline	Toluene	65	>20:1
5	(Box)-ax	Toluene	80	1:15
Reaction Conditions: Substrate (0.2 mmol), Copper Source (10 mol%), Oxidant (1.2 equiv), 80°C, 12h.

Issue 2: Poor Regioselectivity or Side Reactions

Achieving high selectivity for the desired C-H bond is a significant challenge, especially in complex molecules with multiple potential reaction sites.

Q3: My reaction yields a mixture of isomers. How can I improve regioselectivity?

A: Regioselectivity is a known challenge in C-H activation.[7] Several factors can influence which C-H bond reacts:

• Directing Groups: If your substrate has a directing group, its coordinating ability is paramount.

• Steric Hindrance: Bulky substituents near a C-H bond can prevent the catalyst from accessing it, favoring reaction at a less hindered site.

• Electronic Effects: The electronic properties of the substrate play a major role. Electron-rich heterocycles, for example, often have preferred sites of arylation.[1][7]

• Solvent: The reaction solvent can influence selectivity. For instance, in certain palladium-catalyzed C-H alkenylations of pyrroles, switching from toluene to a DMF/DMSO mixture changed the site of reaction from C-2 to C-4.[9]

• Ligand: The ligand can have a profound impact on selectivity. Screening different ligand types (e.g., bidentate nitrogen ligands, oxazolines) can be effective.[8]

Q4: What are common side reactions and how can they be minimized?

A: A common side reaction is homocoupling of the coupling partner. Other potential side reactions include catalyst deactivation or decomposition of starting materials under harsh conditions. To minimize these, consider the following:

• Optimize Stoichiometry: Ensure the ratio of reactants is appropriate. An excess of one reagent might favor side reactions.

• Lower Temperature: Running the reaction at the lowest effective temperature can often reduce byproduct formation.

• Inert Atmosphere: Unless the reaction requires an oxidant like O₂, ensuring an inert atmosphere (N₂ or Ar) can prevent oxidative side reactions and deactivation of the Cu(I) catalyst.

Section 2: Experimental Protocols & Workflows

Representative Protocol: Copper-Catalyzed Direct Arylation of Heterocycles

This protocol is a general starting point for the arylation of heterocycle C-H bonds with aryl iodides.[2][3]

Materials:

• Copper(I) iodide (CuI)

• Ligand (e.g., 1,10-phenanthroline, if used)

• Base (e.g., Lithium t-butoxide, LiOtBu)

• Heterocycle

• Aryl Iodide

• Anhydrous Solvent (e.g., DMF)

Procedure:

• To an oven-dried reaction vessel equipped with a magnetic stir bar, add CuI (0.1 mmol, 10 mol%) and the chosen base (2.0 mmol, 2.0 equiv.).

• Seal the vessel and purge with an inert atmosphere (e.g., Nitrogen or Argon).

• Add the heterocycle (1.0 mmol, 1.0 equiv.), the aryl iodide (1.2 mmol, 1.2 equiv.), and anhydrous DMF (3 mL) via syringe.

• Place the reaction vessel in a preheated oil bath at the desired temperature (e.g., 110-140 °C).

• Stir the reaction for the specified time (e.g., 12-24 hours), monitoring progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Section 3: Frequently Asked Questions (FAQs)

Q5: My reaction is sensitive to air. How can I ensure anaerobic conditions?

A: The active catalyst is typically a Cu(I) species, which can be oxidized to inactive Cu(II) by oxygen. To prevent this, use standard Schlenk line or glovebox techniques. Degas your solvents by sparging with an inert gas (N₂ or Ar) for 15-30 minutes or by using a freeze-pump-thaw method.

Q6: Can cheaper aryl chlorides or bromides be used instead of aryl iodides?

A: While many foundational protocols use aryl iodides due to their higher reactivity, modern advancements have led to catalyst systems capable of activating aryl bromides and, in some cases, even aryl chlorides.[1] However, activating less reactive aryl halides often requires more specialized ligands, stronger bases, or higher reaction temperatures.

Q7: The starting material has multiple C-H bonds (e.g., C(sp²)-H and C(sp³)-H). Which one will react?

A: Chemoselectivity between different types of C-H bonds is a complex issue. Generally, C(sp²)-H bonds are more acidic and often react preferentially over C(sp³)-H bonds. However, the presence of directing groups and the specific catalytic system can override this intrinsic reactivity to favor C(sp³)-H functionalization.[7]

Q8: What is the role of an additive, such as an oxidant or a salt?

A: Additives can play several roles. Oxidants (e.g., O₂, NFSI) are often required in cross-dehydrogenative coupling (CDC) reactions to facilitate the catalytic cycle.[10] Other salt additives (e.g., NH₄Cl) can act as proton shuttles or modify the catalyst's environment to improve performance.[10]

References

• 1. A General Method for Copper-Catalyzed Arylation of Arene C-H Bonds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Copper-Catalyzed Arylation of Heterocycle C-H Bonds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Copper-Catalyzed Arylation of Heterocycle C-H Bonds [organic-chemistry.org]
• 4. A General and Efficient Copper Catalyst for the Amidation of Aryl Halides and the N-Arylation of Nitrogen Heterocycles [organic-chemistry.org]
• 5. benchchem.com [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Progress and prospects in copper-catalyzed C–H functionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Progress and prospects in copper-catalyzed C–H functionalization - RSC Advances (RSC Publishing) DOI:10.1039/D0RA06518H [pubs.rsc.org]

stability and proper storage of anhydrous copper(II) acetate

This technical support center provides essential information for researchers, scientists, and drug development professionals on the stability and proper storage of anhydrous copper(II) acetate (B1210297).

Frequently Asked Questions (FAQs)

Q1: What is the appearance of high-quality anhydrous copper(II) acetate?

A1: High-quality anhydrous copper(II) acetate should be a dark green crystalline solid or powder. Any significant deviation from this color may indicate the presence of impurities or degradation.

Q2: What are the primary stability concerns for anhydrous copper(II) acetate?

A2: The primary stability concern for anhydrous copper(II) acetate is its hygroscopic nature, meaning it readily absorbs moisture from the atmosphere. This can lead to the formation of the blue-green monohydrate, which may affect its reactivity in specific applications. It is also sensitive to high temperatures, which can cause decomposition.

Q3: What are the ideal storage conditions for anhydrous copper(II) acetate?

A3: To ensure its stability, anhydrous copper(II) acetate should be stored in a cool, dry, and well-ventilated area. It is crucial to keep the container tightly closed and, for long-term storage or for highly sensitive applications, storing it in a desiccator or under an inert atmosphere (e.g., nitrogen or argon) is recommended.

Q4: What materials are incompatible with copper(II) acetate?

A4: Copper(II) acetate should not be stored with strong oxidizing agents, strong acids, or strong bases. Contact with these substances can lead to hazardous reactions.

Q5: What is the shelf life of anhydrous copper(II) acetate?

A5: While some sources suggest an indefinite shelf life if stored properly, it is best practice to refer to the manufacturer's certificate of analysis for a specific retest or expiration date. Regular visual inspection for signs of moisture absorption is recommended.

Stability and Decomposition Data

The following table summarizes key stability and decomposition data for anhydrous copper(II) acetate.

Parameter	Value/Observation
Appearance	Dark green crystalline solid
Hygroscopicity	Highly hygroscopic
Melting Point	Decomposes before melting
Decomposition Temperature	Starts to decompose around 240 °C
Decomposition Products	Upon heating in air, it decomposes to form copper(I) oxide (Cu₂O), metallic copper (Cu), and eventually copper(II) oxide (CuO) at higher temperatures. Volatile byproducts can include acetic acid and acetone.
Light Sensitivity	No specific light sensitivity is commonly reported, but storage away from direct sunlight is a general good laboratory practice.

Experimental Protocols

Protocol: Preparation of Anhydrous Copper(II) Acetate from Copper(II) Acetate Monohydrate

This protocol describes the dehydration of commercially available copper(II) acetate monohydrate to obtain the anhydrous form for moisture-sensitive reactions.

Materials:

• Copper(II) acetate monohydrate (Cu(OAc)₂·H₂O)

• Round-bottom flask or Schlenk flask

• Vacuum pump

• Heating mantle

• Thermometer or thermocouple

• Inert gas source (Nitrogen or Argon), optional

Procedure:

• Place the copper(II) acetate monohydrate in a clean, dry round-bottom flask or Schlenk flask.

• Attach the flask to a vacuum line.

• Slowly apply vacuum to the flask. Be cautious of any initial bubbling if the hydrate (B1144303) is very moist.

• Once a stable vacuum is achieved, begin to gently heat the flask using a heating mantle.

• Increase the temperature to approximately 100 °C.

• Maintain this temperature and vacuum for several hours. The color of the solid should change from a bluish-green to a distinct dark green.

• To ensure complete dehydration, continue heating until the mass of the flask and its contents remains constant.

• Turn off the heating and allow the flask to cool to room temperature under vacuum.

• If desired, backfill the flask with an inert gas like nitrogen or argon before sealing.

• Store the resulting anhydrous copper(II) acetate in a tightly sealed container inside a desiccator or glovebox.

Troubleshooting Guide

Issue: The anhydrous copper(II) acetate appears clumpy and has a bluish-green tint.

• Question: Why does my anhydrous copper(II) acetate look like this, and can I still use it?

• Answer: A clumpy, bluish-green appearance is a strong indication that the compound has absorbed moisture and has partially converted to the monohydrate form. For reactions that are not moisture-sensitive, it may still be usable. However, for applications requiring strictly anhydrous conditions, its performance will be compromised. It is recommended to dry the material again using the protocol provided above.

Issue: A reaction using anhydrous copper(II) acetate as a catalyst/reagent is sluggish or fails to proceed.

• Question: What could be the reasons for the reaction failure?

• Answer: Several factors could contribute to this issue:

  • Moisture Contamination: The most common issue is the hydration of the anhydrous copper(II) acetate. Water can inhibit or alter the course of many reactions.

  • Reagent Quality: The starting material may have degraded due to improper long-term storage.

  • Reaction Conditions: Ensure that all solvents and other reagents are rigorously dried and that the reaction is performed under an inert atmosphere if required by the specific protocol.

  • Incomplete Dissolution: In some solvents, copper(II) acetate may have limited solubility. Ensure adequate stirring and appropriate solvent choice.

Issue: Unexpected side products are observed in my reaction.

• Question: Could the state of the copper(II) acetate be responsible for the formation of side products?

• Answer: Yes. If the copper(II) acetate has partially decomposed due to excessive heat during storage or drying, the resulting copper oxides could potentially catalyze different reaction pathways. Similarly, the presence of water from hydrated copper(II) acetate can lead to hydrolysis or other unwanted side reactions.

Troubleshooting Workflow for a Failed Reaction

Caption: Troubleshooting workflow for failed reactions involving anhydrous copper(II) acetate.

Technical Support Center: Troubleshooting Low Yields in Copper-Catalyzed Aerobic Oxidations

This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during copper-catalyzed aerobic oxidations, helping to diagnose and resolve problems leading to low product yields.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Our troubleshooting guide is divided into common problem areas. For each issue, we provide potential causes and recommended solutions in a question-and-answer format.

Section 1: Catalyst and Ligand Issues

Question: My reaction is sluggish or shows no conversion. What are the likely causes related to the catalyst and ligand?

Answer: Low or no conversion is often linked to the copper source, the choice of ligand, or their interaction. Here are several factors to consider:

• Inappropriate Copper Source or Oxidation State: The choice between Cu(I) and Cu(II) salts can be critical. While many reactions can proceed with either, some systems show a strong preference. For instance, the use of a Cu(I) source can sometimes improve catalyst performance and substrate scope.[1]

• Ligand Incompatibility or Degradation: The ligand is crucial for stabilizing the copper catalyst and modulating its reactivity.[2][3][4]

  • Electronic Effects: Electron-donating groups on the ligand can enhance the electron density at the copper center, which may be beneficial for certain steps in the catalytic cycle.[5]

  • Steric Hindrance: Bulky ligands can prevent the formation of unreactive catalyst species but may also hinder substrate binding if excessively large.[2]

  • Ligand Decomposition: Some ligands may not be stable under the reaction conditions.

• Improper Catalyst/Ligand Ratio: The stoichiometry between the copper salt and the ligand is critical. An incorrect ratio can lead to the formation of inactive copper species.

Troubleshooting Steps:

• Screen Different Copper Sources: If using a Cu(II) salt, try the corresponding Cu(I) salt (e.g., Cu(OTf)₂ vs. CuOTf), and vice-versa.

• Vary the Ligand: If the reaction is not proceeding with a standard ligand like 2,2'-bipyridine (B1663995) (bpy), consider alternatives. For oxidation of primary amines to nitriles, 4-dimethylaminopyridine (B28879) (DMAP) has been shown to be a highly efficient ligand.[3][4] For alcohol oxidations, derivatives of 2,2,6,6-tetramethyl-1-piperidinyloxyl (TEMPO) like ABNO can be more effective for challenging substrates.[6]

• Optimize Catalyst/Ligand Ratio: Perform a systematic screen of the copper-to-ligand ratio (e.g., 1:1, 1:1.2, 1:2) to find the optimal conditions for your specific substrate.

• Ensure Ligand Quality: Use a freshly purified or purchased ligand to rule out degradation issues.

Table 1: Effect of Ligand on Nitrile Synthesis

Entry	Ligand	Yield (%)
1	None	No Reaction
2	Pyridine	55
3	2,2'-Bipyridine	35
4	1,10-Phenanthroline	42
5	4-Dimethylaminopyridine (DMAP)	95

Yields determined by GC for the copper-catalyzed aerobic oxidative dehydrogenation of a primary amine. Adapted from data presented in ACS Omega.[3][4]

Section 2: Reaction Conditions (Solvent, Base, and Atmosphere)

Question: My yield is low, and I'm observing side products. How can I optimize the reaction conditions?

Answer: The choice of solvent, base, and the reaction atmosphere are critical parameters that can dramatically influence both yield and selectivity.

• Solvent Effects: The solvent can influence the solubility of the catalyst and reagents, as well as the reaction pathway itself. For example, in the oxidation of amines, the choice of solvent can determine whether an imine or a nitrile is the major product.[7] Some solvents may also coordinate to the copper center, affecting its catalytic activity. While acetonitrile (B52724) is a common solvent, others like toluene (B28343) or even solvent-free conditions have been used successfully.[8][9] The presence of water can sometimes be detrimental, leading to catalyst deactivation.[1]

• Base Selection and Concentration: Many copper-catalyzed oxidations require a base. The type of base (e.g., organic vs. inorganic) and its strength can be crucial. Common bases include N-methylimidazole (NMI), 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU), and potassium tert-butoxide (KOtBu).[1] An inappropriate base can lead to side reactions or catalyst precipitation. For example, using NaOH with Cu(OAc)₂ may result in the formation of inactive Cu(OH)₂.[10]

• Oxygen/Air Supply: While these are "aerobic" oxidations, the partial pressure of oxygen can influence the reaction rate. Some reactions proceed well under an atmosphere of ambient air, while others may benefit from a balloon of pure oxygen.[8][11] Insufficient oxygen can be a rate-limiting factor.[6]

Troubleshooting Steps:

• Solvent Screening: Test a range of solvents with different polarities and coordinating abilities (e.g., acetonitrile, toluene, DMF, CH₂Cl₂).

• Base Optimization: Screen different organic and inorganic bases. If a base is already being used, vary its concentration to see the effect on the reaction outcome.

• Atmosphere Control: If the reaction is slow, try running it under an atmosphere of pure O₂ instead of air. Conversely, if over-oxidation is an issue, using ambient air might be beneficial.

Table 2: Influence of Solvent on Product Selectivity in Amine Oxidation

Solvent	Product Distribution (Imine:Nitrile)
Acetonitrile	Favors Nitrile Formation
Toluene	Favors Imine Formation

This table illustrates the general trend of solvent effects on the selectivity of copper-catalyzed aerobic amine oxidation.[7]

Section 3: Substrate and Product Related Issues

Question: I'm getting a low yield, and I suspect my starting material is the problem, or that the product is inhibiting the reaction. What should I do?

Answer: Substrate reactivity and product inhibition are common challenges in these reactions.

• Substrate Reactivity: Different classes of substrates have vastly different reactivities. For example, in alcohol oxidation, benzylic and allylic alcohols are generally more reactive than aliphatic alcohols.[1][12] Secondary alcohols are often less reactive than primary alcohols, especially with sterically hindered catalysts.[5][13]

• Product Inhibition/Catalyst Poisoning: The product of the oxidation or a byproduct can sometimes act as a catalyst poison. For instance, in the oxidation of benzylic alcohols to aldehydes, over-oxidation to the corresponding carboxylic acid can occur. This carboxylic acid can then coordinate to the copper catalyst and inhibit its activity.[14]

Troubleshooting Steps:

• Modify the Catalyst System for Difficult Substrates: For less reactive substrates like aliphatic or secondary alcohols, a more active catalyst system may be required. For example, switching from a TEMPO-based system to one using a less hindered nitroxyl (B88944) radical like ABNO can improve yields for these substrates.[6]

• Minimize Over-oxidation: To prevent the formation of inhibitory carboxylic acids, it is important to monitor the reaction closely and stop it once the starting material has been consumed. Lowering the reaction temperature or using a less active catalyst system can also help to improve selectivity for the aldehyde.

• Test for Product Inhibition: A simple experiment to test for product inhibition is to run the reaction in the presence of an added amount of the final product. If the reaction rate is significantly slower, this indicates product inhibition.

Experimental Protocols

Protocol 1: General Procedure for a Trial Copper-Catalyzed Aerobic Oxidation of an Alcohol

• To a reaction vial equipped with a magnetic stir bar, add the copper catalyst (e.g., Cu(I) salt, 5 mol%) and the ligand (e.g., 2,2'-bipyridine, 5 mol%).

• Add the co-catalyst (e.g., TEMPO, 5 mol%) and a base (e.g., NMI, 10 mol%).

• Evacuate and backfill the vial with air or oxygen (using a balloon).

• Add the solvent (e.g., acetonitrile, 0.5 M) and the alcohol substrate (1.0 mmol).

• Stir the reaction mixture at room temperature or the desired temperature.

• Monitor the reaction progress by TLC, GC, or LC-MS.

• Upon completion, quench the reaction and purify the product by column chromatography.

Visualization of Troubleshooting Logic

The following diagrams illustrate the workflow for troubleshooting common issues in copper-catalyzed aerobic oxidations.

Caption: A flowchart for troubleshooting low yields.

Caption: Common pathways for catalyst deactivation.

References

• 1. Copper/TEMPO-Catalyzed Aerobic Alcohol Oxidation: Mechanistic Assessment of Different Catalyst Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Ligand-Accelerated, Copper-Catalyzed Aerobic Oxidative Dehydrogenation of Primary Amines to Nitriles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. mdpi.com [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Copper-Promoted Aerobic Oxidative [3+2] Cycloaddition Reactions of N,N-Disubstituted Hydrazines with Alkynoates: Access to Substituted Pyrazoles [organic-chemistry.org]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

Technical Support Center: The Effect of Ligands on Copper Diacetate Catalysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing copper-catalyzed reactions where copper(II) diacetate is used as a catalyst precursor. The focus is on the critical role ligands play in modulating catalytic activity, stability, and selectivity.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental role of a ligand in a reaction catalyzed by copper diacetate?

In reactions utilizing copper(II) diacetate, the Cu(II) species is typically a pre-catalyst that is reduced in situ to the active Cu(I) catalyst. Ligands are crucial for several reasons:

• Stabilization: They stabilize the active Cu(I) catalytic species, preventing its disproportionation or oxidation back to the inactive Cu(II) state.[1]

• Solubility: Ligands can increase the solubility of the copper catalyst in the reaction medium.[2]

• Reactivity Tuning: They modulate the electronic properties and steric environment of the copper center. Electron-donating ligands can increase the reactivity of the copper catalyst.[3]

• Acceleration: Ligands can significantly accelerate the rate of key steps in the catalytic cycle, such as oxidative addition and reductive elimination.[1][4]

• Selectivity: In asymmetric catalysis, chiral ligands are essential for controlling enantioselectivity.[5][6]

Q2: My reaction with copper diacetate has a very low yield. How can the ligand be the cause?

Low yield is a common problem that can often be traced back to the ligand or the ligand-catalyst interaction.[1] Consider the following:

• Inappropriate Ligand Choice: The selected ligand may not be suitable for the specific transformation. For example, a bulky ligand might hinder the approach of a sterically demanding substrate.[7]

• Incorrect Ligand-to-Copper Ratio: An incorrect ratio can lead to the formation of inactive copper species or catalyst inhibition. The optimal ratio is reaction-dependent and typically ranges from 1:1 to 5:1.[1]

• Ligand Degradation: Some ligands, particularly phosphines, can be sensitive to air or moisture. Ensure they are handled under inert conditions.

• Poor Ligand Purity: Impurities in the ligand can poison the catalyst.

Q3: How do I choose the right class of ligand (Diamine, Phosphine, NHC) for my reaction?

The choice of ligand class depends heavily on the specific reaction type:

• Diamine Ligands: (e.g., TMEDA, 1,10-phenanthroline) These are excellent for Ullmann-type C-N and C-O cross-coupling reactions.[8][9][10] They are known to facilitate reactions under milder conditions than traditional ligand-free systems.[9]

• Phosphine Ligands: (e.g., PPh₃, phosphoramidites) These are widely used in various cross-coupling reactions. Their electronic and steric properties are highly tunable. Phosphoramidites, for instance, have shown a strong ligand-accelerating effect in copper-catalyzed 1,4-additions.[11]

• N-Heterocyclic Carbene (NHC) Ligands: NHCs are strong σ-donors that form robust bonds with copper, enhancing catalyst stability.[12][13] Cu-NHC complexes are effective catalysts for a wide range of transformations, including hydrosilylation of ketones and N-arylation reactions.[12][13][14][15]

Q4: My reaction starts but then stalls. Could product inhibition or catalyst deactivation related to the ligand be the issue?

Yes, a sluggish or stalled reaction can be due to several factors involving the ligand:

• Product Inhibition: The product of the reaction may coordinate more strongly to the copper center than the reactants, effectively inhibiting the catalyst.

• Formation of Off-Cycle Inhibitors: The ligand can play a role in preventing the formation of less reactive species.[3] Experimenting with different ligand structures may prevent the catalyst from entering inactive states.[3]

• Insufficient Catalyst Activity: For challenging substrates, switching to a more strongly electron-donating ligand can sometimes increase the reactivity of the copper center and overcome activation barriers.[3]

Troubleshooting Guide

This guide provides a systematic approach to resolving common issues in copper-catalyzed reactions where the ligand is a potential factor.

Issue 1: Low or No Product Yield

Possible Cause	Troubleshooting Steps
Inactive Catalyst	The active catalyst is typically Cu(I), which is prone to oxidation.[1] Ensure you are using a reducing agent (if required by the protocol) or that solvents are properly degassed.[1] A suitable ligand is critical for stabilizing the Cu(I) state.[1]
Incorrect Ligand:Copper Ratio	The optimal ratio is crucial. Systematically screen ratios (e.g., 1:1, 2:1, 5:1) in a series of small-scale reactions to find the best condition.[1]
Steric Hindrance	Bulky substituents on the substrate or ligand can slow the reaction.[7] Try increasing the reaction temperature, prolonging the reaction time, or switching to a less sterically hindered ligand.[7]
Substrate-Ligand Incompatibility	Functional groups on your substrate may coordinate with the copper catalyst, inhibiting its activity. Using a ligand with a stronger binding affinity may be necessary.[3]

Diagrams and Visualizations

Catalytic Cycle for Cross-Coupling

The diagram below illustrates a generic catalytic cycle for a copper-catalyzed C-N cross-coupling reaction, highlighting the central role of the ligand (L). The cycle typically involves the active Cu(I) species, which can be generated in situ from a Cu(II) precursor like copper diacetate.

A generic Cu(I)/Cu(III) catalytic cycle for C-N cross-coupling.

Troubleshooting Workflow for Low Reaction Yield

This flowchart provides a logical sequence of steps to diagnose the cause of low product yield in your experiment.

A troubleshooting workflow for low-yield copper-catalyzed reactions.

Quantitative Data on Ligand Effects

The efficiency of a copper-catalyzed reaction is highly dependent on the ligand structure. The following tables summarize quantitative data from various studies.

Table 1: Effect of N-Heterocyclic Carbene (NHC) Ligands on Copper-Catalyzed N-Arylation of Oxazolidinone [12][13]

This reaction demonstrates the coupling of oxazolidinone with iodobenzene. The data highlights how modifications to the NHC ligand structure impact catalytic efficiency.

Ligand (on Cu Complex)	Catalyst Loading (mol %)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Indole-based NHC (p-methoxyphenyl)	8	K₂CO₃	DMSO	120	24	82
Indole-based NHC (methyl)	8	K₂CO₃	DMSO	120	24	75
Indole-based NHC (benzyl)	8	K₂CO₃	DMSO	120	24	65
Indole-based NHC (isobutyl)	8	K₂CO₃	DMSO	120	24	58

Table 2: Effect of Ligands on Copper-Catalyzed Hydrosilylation of Ketones [12][13]

This reaction shows the reduction of various ketones to alcohols using a Cu-NHC catalyst. The data illustrates the substrate scope and efficiency.

Substrate (Ketone)	Catalyst Loading (mol %)	Temp (°C)	Time (h)	Yield (%)
4-Methoxyacetophenone	0.5	60	24	82
2-Acetylpyridine	0.5	60	24	81
2-Acetylthiophene	0.5	60	24	70
Benzophenone	0.5	60	24	97
Cyclohexanone	0.5	60	24	98
2-Heptanone	0.5	60	24	77

Experimental Protocols

Protocol 1: General Procedure for Copper-Catalyzed N-Arylation of an Amide (Goldberg Reaction)

This protocol provides a starting point for the cross-coupling of an amide with an aryl halide using a copper diacetate/diamine ligand system.

1. Reagent and Catalyst Preparation:

• Ensure all glassware is oven-dried and cooled under an inert atmosphere (Nitrogen or Argon).

• Use anhydrous, degassed solvent (e.g., Toluene or Dioxane).

• Prepare the catalyst system in situ. In a reaction vessel, add Copper(II) diacetate (Cu(OAc)₂, 5 mol%), the diamine ligand (e.g., N,N'-Dimethylethylenediamine, 10 mol%), and the base (e.g., K₂CO₃ or K₃PO₄, 2.0 equivalents).

2. Reaction Setup:

• To the vessel containing the catalyst system, add the aryl halide (1.0 equivalent) and the amide (1.2 equivalents).

• Add the degassed solvent via syringe.

• Seal the vessel and place it in a preheated oil bath (typically 80-120 °C).

3. Reaction Monitoring and Workup:

• Stir the reaction mixture vigorously. Monitor the progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., Ethyl Acetate) and filter through a pad of celite to remove inorganic salts.

• Wash the filtrate with water and brine.

4. Purification:

• Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to obtain the desired N-arylated product.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Copper(I)-Catalyzed Cross-Coupling of 1-Bromoalkynes with N-Heterocyclic Organozinc Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ligand Effects on Reactivity and Selectivity of Transition-Metal Catalyzed Asymmetric C-C and C-N Bond Forming Reactions - D-Scholarship@Pitt [d-scholarship.pitt.edu]
• 6. lac.dicp.ac.cn [lac.dicp.ac.cn]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Diamine Ligands in Copper-Catalyzed Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Diamine ligands in copper-catalyzed reactions - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 11. research.rug.nl [research.rug.nl]
• 12. Development of New Indole-Based N‑Heterocyclic Carbene Copper Complexes and Their Applications in Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Copper N-heterocyclic carbene complexes in catalysis - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 15. Application of N-heterocyclic carbene–Cu(I) complexes as catalysts in organic synthesis: a review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Regeneration and Reuse of Copper Acetate Catalyst

This guide is designed for researchers, scientists, and drug development professionals to address common issues encountered during the regeneration and reuse of copper acetate (B1210297) catalysts in their experiments.

Troubleshooting Guide & FAQs

This section provides answers to specific problems you might encounter with your copper acetate catalyst, helping you diagnose the issue and find a suitable solution.

Q1: My catalyst shows significantly lower activity after the first reuse cycle. What are the likely causes?

A1: A drop in activity after the initial use is a common issue and can stem from several factors:

• Leaching: The active copper species may be partially dissolving into the reaction medium during the reaction or workup. This is especially common for supported catalysts where the metal-support interaction is weak.[1][2]

• Poisoning: Your reaction mixture may contain impurities that strongly bind to the active sites of the copper catalyst, rendering them inactive. Common poisons for metal catalysts include sulfur compounds, carbon monoxide, and halides.[3][4][5]

• Fouling: High molecular weight byproducts or polymers formed during the reaction can deposit on the catalyst surface, blocking the active sites.[6][7] This is often seen as a physical coating on the catalyst.

• Thermal Sintering: If the reaction or regeneration is carried out at high temperatures (typically above 300°C for copper catalysts), the small, active copper particles can agglomerate into larger, less active particles, reducing the catalyst's surface area.[5][8]

Q2: How can I determine if my catalyst is poisoned or just fouled?

A2: Differentiating between poisoning and fouling is key to choosing the right regeneration strategy.

• Visual Inspection: Fouled catalysts might have a visible coating of organic residue or show a change in color due to carbon deposition ("coking").[7][9]

• Characterization Techniques:

  • FTIR (Fourier-Transform Infrared Spectroscopy): Can identify adsorbed organic species on the catalyst surface, indicating fouling.

  • Elemental Analysis (EDX/XRF): Can detect the presence of common catalyst poisons like sulfur or halogens on the catalyst surface.[1]

  • Thermogravimetric Analysis (TGA): Can quantify the amount of deposited coke or organic residues by measuring weight loss upon heating.[9]

Q3: What is the best way to remove organic residues (fouling) from my catalyst?

A3: For fouling by organic byproducts, a simple washing procedure is often effective. If that fails, a mild thermal treatment can be employed.

• Solvent Washing: Wash the recovered catalyst with a solvent in which the byproducts are soluble but the catalyst is not. Start with the reaction solvent, then try others like ethyl acetate, acetone (B3395972), or isopropanol. Ensure the catalyst is thoroughly dried before reuse.[10]

• Thermal Desorption (Calcination): Gently heating the catalyst in an inert atmosphere (e.g., nitrogen or argon) can drive off volatile organic residues.[11] For more stubborn carbonaceous deposits ("coke"), heating in a controlled flow of air or a dilute oxygen mixture can burn off the deposits.[6] Caution: Excessive temperatures can lead to sintering.[5]

Q4: My supported catalyst seems to be losing copper into the reaction mixture (leaching). How can I prevent this and can the leached copper be recovered?

A4: Copper leaching is a sign of an unstable supported catalyst.

• Prevention:

  • Optimize Support Material: Ensure the support material (e.g., cellulose (B213188) acetate, silica, alumina) has strong binding sites for the copper species.[1]

  • Control Reaction pH: The pH of the reaction medium can significantly affect the stability of the copper on its support.

  • Use Milder Reaction Conditions: Lowering the reaction temperature may reduce the rate of leaching.

• Recovery: Recovering leached copper from the reaction mixture is often complex and may not be economically viable on a lab scale. It typically involves precipitation or extraction steps. Focusing on preventing leaching is a more practical approach.

Q5: I suspect my catalyst is poisoned by sulfur-containing compounds from my reagents. Can it be regenerated?

A5: Sulfur is a notorious poison for copper catalysts, forming stable copper sulfides.[3][5] Regeneration is challenging but may be possible.

• Oxidative Treatment: A high-temperature treatment in the presence of air or oxygen can convert the sulfides to sulfates, which may then be washed away with water. However, this process risks sintering the catalyst.[4]

• Acid Wash: A dilute acid wash (e.g., with acetic acid) has been shown to be effective in removing some metal poisons from certain types of catalysts.[8] This should be done with caution as it can also leach the active copper.

Troubleshooting Workflow

If you are experiencing low catalyst activity upon reuse, follow this logical workflow to diagnose and solve the problem.

Caption: A step-by-step workflow for troubleshooting decreased catalyst activity.

Quantitative Data on Catalyst Reuse

The reusability of a catalyst is a key performance indicator. The following table summarizes typical performance data for a supported copper catalyst over several cycles. Note that a gradual decrease in yield is common.

Reuse Cycle	Product Yield (%)	Copper Content on Support (wt%)	Observations
Fresh Catalyst	99	1.87	High activity
1st Reuse	92	1.75	Slight decrease in activity
2nd Reuse	85	1.61	Moderate activity loss
3rd Reuse	62	1.45	Significant activity loss, potential leaching[1]
4th Reuse	55	1.30	Low yield, regeneration required[1]

Data synthesized from studies on supported copper catalysts for illustrative purposes.[1]

Experimental Protocols

Protocol 1: Catalyst Recovery and Solvent Washing (For Fouling)

This protocol is a first-line approach for regenerating a catalyst deactivated by organic residues.

• Separation: After the reaction is complete, separate the solid catalyst from the reaction mixture by filtration or centrifugation.

• Initial Wash: Wash the recovered catalyst with the solvent used for the reaction (e.g., 3 x 10 mL) to remove residual reactants and products.

• Secondary Wash: Select a more polar or non-polar solvent (depending on the nature of the suspected residue) such as acetone or ethyl acetate. Wash the catalyst with this solvent (e.g., 3 x 10 mL).

• Drying: Dry the washed catalyst thoroughly under vacuum at a mild temperature (e.g., 60-80 °C) for several hours to remove all traces of solvent.[10]

• Storage: Store the regenerated catalyst in a desiccator to prevent moisture absorption before its next use.

Protocol 2: Thermal Regeneration (For Stubborn Residues or Poisoning)

This protocol is for more severe cases of deactivation, such as coking or some types of poisoning. This should be performed in a tube furnace with proper gas flow control.

• Catalyst Preparation: Place the dried, spent catalyst in a quartz tube within a tube furnace.

• Inert Purge: Purge the tube with an inert gas (e.g., Argon or Nitrogen) for 15-30 minutes to remove any air.

• Heating Ramp: Heat the furnace to a target temperature (e.g., 200-350 °C) under the inert gas flow. The specific temperature depends on the nature of the contaminant and the thermal stability of the catalyst and its support.[12] Note: Higher temperatures risk sintering.[5]

• Regeneration Gas Flow: Once at the target temperature, switch the gas flow to a regeneration mixture.

  • For coking: Use a dilute mixture of air or oxygen in nitrogen (e.g., 5% O₂ in N₂).

  • For oxide reduction: Use a dilute mixture of hydrogen in argon (e.g., 5% H₂ in Ar).[12]

• Hold Time: Hold at the target temperature for 2-4 hours under the regeneration gas flow.[12]

• Cool Down: Switch back to the inert gas flow and allow the furnace to cool down to room temperature.

• Passivation (if necessary): If the catalyst was reduced (H₂ treatment), it may be pyrophoric. A careful passivation step with a very dilute oxygen stream may be needed before exposing it to air.

• Recovery: Once at room temperature, the regenerated catalyst can be safely removed and stored.

Catalyst Regeneration Workflow

The following diagram illustrates the decision-making process and steps involved in a typical catalyst regeneration cycle.

Caption: A workflow diagram illustrating the catalyst regeneration cycle.

References

• 1. mdpi.com [mdpi.com]
• 2. mediatum.ub.tum.de [mediatum.ub.tum.de]
• 3. How to Prevent Catalyst Poisoning at the Industrial Scale - Applied Catalysts [catalysts.com]
• 4. grokipedia.com [grokipedia.com]
• 5. researchgate.net [researchgate.net]
• 6. Catalyst Poison Countermeasures - Nikki-Universal Co., Ltd. [n-u.co.jp]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Deactivation Mechanism and Regeneration of the CuCl/Activated Carbon Catalyst for Gas–Solid Acetylene Dimerization - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. feeco.com [feeco.com]
• 12. reddit.com [reddit.com]

Technical Support Center: Safe Handling and Disposal of Copper Diacetate Waste

This guide provides comprehensive information for researchers, scientists, and drug development professionals on the safe handling and disposal of copper diacetate waste.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with copper diacetate?

A1: Copper diacetate is harmful if swallowed and causes skin and serious eye irritation.[1] It may also cause respiratory irritation.[1] The primary concern for disposal is its high toxicity to aquatic life.[1]

Q2: What personal protective equipment (PPE) is required when handling copper diacetate?

A2: When handling copper diacetate, it is essential to wear appropriate personal protective equipment (PPE). This includes chemical-resistant gloves (such as nitrile rubber), safety goggles or a face shield, and a lab coat.[2][3] If there is a risk of generating dust or aerosols, a NIOSH-approved respirator should be used.[1]

Q3: Can I dispose of copper diacetate waste down the drain?

A3: No, you should never dispose of copper diacetate waste down the drain. Copper compounds are very toxic to aquatic life, and their release into the environment must be avoided.[1][3] Aqueous copper waste can interfere with the functioning of municipal water treatment systems.[4]

Q4: What is the proper way to store copper diacetate waste?

A4: Copper diacetate waste should be stored in a well-ventilated, dry place in a tightly closed, properly labeled container.[1][3] The container should be compatible with the chemical; high-density polyethylene (B3416737) (HDPE) is a suitable option.

Q5: How should I clean up a small spill of solid copper diacetate?

A5: For a small spill, carefully sweep up the solid material, avoiding dust formation, and place it into a suitable, closed container for disposal.[1] Ensure you are wearing the appropriate PPE during cleanup.

Q6: What should I do in case of a large spill of copper diacetate solution?

A6: In the event of a large spill, evacuate the area and prevent entry. If it is safe to do so, contain the spill using an inert absorbent material. Contact your institution's environmental health and safety (EHS) department for guidance on cleanup and disposal.

Troubleshooting Guide

Issue	Possible Cause(s)	Troubleshooting Steps
Incomplete precipitation of copper from waste solution.	- Incorrect pH of the solution.- Insufficient amount of precipitating agent added.- Presence of chelating agents that keep copper in solution.	- Adjust the pH of the solution to the optimal range for precipitation (typically pH 8-10 for copper hydroxide).- Add more precipitating agent (e.g., sodium hydroxide (B78521) or sodium phosphate) and stir thoroughly.- If chelating agents are suspected, consult your EHS department for specialized treatment procedures.
The precipitate formed is very fine and difficult to filter.	- Rapid addition of the precipitating agent.- Insufficient mixing time.	- Add the precipitating agent slowly while continuously stirring the solution.- Allow the solution to stir for a longer period (e.g., 30-60 minutes) to encourage the formation of larger particles.
The final filtrate is still blue, indicating the presence of copper.	- Incomplete precipitation (see above).- Inefficient filtration.	- Repeat the precipitation steps, ensuring the correct pH and sufficient precipitating agent.- Use a finer filter paper or a different filtration method (e.g., vacuum filtration) to capture all the precipitate.
The pH of the waste solution is difficult to adjust.	- The solution has a high buffering capacity.	- Add the neutralizing agent (e.g., sodium hydroxide or sodium bicarbonate) in smaller increments and allow the solution to stabilize before measuring the pH again.

Quantitative Data: Exposure Limits for Copper

The following table summarizes the occupational exposure limits for copper dusts, mists, and fumes as established by various regulatory agencies. These values are crucial for ensuring a safe laboratory environment.

Agency	Exposure Type	Time-Weighted Average (TWA)
OSHA	Copper Dusts and Mists	1 mg/m³ (8-hour)
Copper Fume	0.1 mg/m³ (8-hour)
NIOSH	Copper Dusts and Mists	1 mg/m³ (10-hour)
Copper Fume	0.1 mg/m³ (10-hour)
ACGIH	Copper Dusts and Mists	1 mg/m³ (8-hour)
Copper Fume	0.2 mg/m³ (8-hour)

Source: OSHA, NIOSH, ACGIH

Experimental Protocol: Precipitation of Copper Diacetate Waste

This protocol outlines the procedure for converting aqueous copper diacetate waste into a more stable and less soluble copper hydroxide precipitate, which can then be disposed of as solid hazardous waste.

Materials:

• Aqueous copper diacetate waste

• Sodium hydroxide (NaOH) solution (e.g., 1 M)

• pH meter or pH paper

• Stir plate and stir bar

• Beaker large enough to hold the waste solution

• Filtration apparatus (e.g., Büchner funnel and filter paper)

• Spatula

• Wash bottle with deionized water

• Appropriate waste containers

Procedure:

• Preparation: Place the beaker containing the aqueous copper diacetate waste on a stir plate and add a stir bar. Begin stirring the solution at a moderate speed.

• pH Adjustment: Slowly add the sodium hydroxide solution dropwise to the stirring copper diacetate solution. Monitor the pH of the solution using a pH meter or pH paper.

• Precipitation: Continue adding sodium hydroxide until the pH of the solution reaches between 8 and 10. A blue precipitate of copper (II) hydroxide will form. The reaction is: Cu(CH₃COO)₂(aq) + 2NaOH(aq) -> Cu(OH)₂(s) + 2NaCH₃COO(aq)

• Digestion: Allow the solution to stir for an additional 30 minutes to ensure the reaction is complete and to promote the formation of larger, more easily filterable particles.

• Filtration: Turn off the stir plate and allow the precipitate to settle. Set up the filtration apparatus. Carefully decant the supernatant (the clear liquid above the solid) and then transfer the precipitate to the filter paper.

• Washing: Wash the precipitate on the filter paper with a small amount of deionized water to remove any soluble impurities.

• Drying: Allow the precipitate to air dry completely on the filter paper.

• Disposal: Once dry, carefully scrape the copper hydroxide precipitate from the filter paper and place it in a properly labeled hazardous waste container. The filtrate should be checked for any remaining copper content before being neutralized and disposed of in accordance with local regulations. Consult your institution's EHS department for final disposal procedures.

Visualizations

Caption: Workflow for handling and treating copper diacetate waste.

Caption: Decision tree for the disposal of copper diacetate waste.

References

• 1. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 2. gadotagro.com [gadotagro.com]
• 3. web.faa.illinois.edu [web.faa.illinois.edu]
• 4. flinnsci.ca [flinnsci.ca]

Reference Data & Comparative Studies

A Comparative Guide to Copper Precursors: Characterization of Copper Diacetate and its Alternatives via XRD and TGA

For researchers, scientists, and professionals in drug development, the selection of an appropriate metal precursor is a critical step in the synthesis of novel compounds and materials. Copper compounds, in particular, play a significant role in various applications, including catalysis and the formation of metal-organic frameworks (MOFs). This guide provides a detailed comparison of synthesized copper diacetate monohydrate with two common alternatives, copper chloride dihydrate and copper nitrate (B79036) trihydrate. The characterization focuses on two key analytical techniques: X-ray Diffraction (XRD) for phase identification and crystallographic analysis, and Thermogravimetric Analysis (TGA) for evaluating thermal stability and decomposition pathways.

Data Presentation: Comparative Analysis of Copper Precursors

The selection of a copper precursor can significantly influence the properties of the final product. The following tables summarize the key characteristics of copper diacetate monohydrate, copper chloride dihydrate, and copper nitrate trihydrate, providing a basis for an informed choice based on experimental data.

Table 1: Comparison of Thermal Decomposition Properties by TGA

Precursor	Dehydration Temperature Range (°C)	% Weight Loss (Dehydration)	Decomposition Temperature Range (°C)	Final Residue
Copper Diacetate Monohydrate	100 - 190[1]	~9.0 - 11.9[1]	220 - 325[1]	CuO (in air)
Copper Chloride Dihydrate	66 - 132	~21.2[2]	> 400	CuO (in air)
Copper Nitrate Trihydrate	84 - 208[3]	~22.4 (for 3 H₂O)	208 - 347[3]	CuO

Table 2: Comparative X-ray Diffraction Data

Precursor	Crystal System	Key 2θ Peaks (°)	JCPDS Card No.
Copper Diacetate Monohydrate	Monoclinic	12.7, 15.3, 16.4, 25.3[4]	27-0145[4]
Copper Chloride Dihydrate	Orthorhombic	16.0, 32.0, 39.5[5]	35-0690
Copper Nitrate Trihydrate	Orthorhombic	21.3, 25.3	00-046-0606[6]

Experimental Protocols

Detailed and reproducible experimental protocols are essential for the synthesis and characterization of materials. The following sections provide methodologies for the synthesis of copper diacetate monohydrate and the subsequent XRD and TGA analyses.

Synthesis of Copper Diacetate Monohydrate

Copper diacetate monohydrate can be synthesized by reacting copper(II) carbonate with acetic acid.

Materials:

• Copper(II) carbonate (CuCO₃)

• Glacial acetic acid (CH₃COOH)

• Distilled water

• Beakers

• Stirring rod

• Heating mantle or hot plate

• Filtration apparatus (Buchner funnel, filter paper, vacuum flask)

• Crystallizing dish

Procedure:

• In a fume hood, slowly add a stoichiometric amount of copper(II) carbonate to a beaker containing a slight excess of 5 M acetic acid solution with constant stirring. The addition should be gradual to control the effervescence of carbon dioxide.

• Once the reaction has subsided, gently heat the solution to between 50 and 70 °C to ensure the complete dissolution of the copper carbonate.

• Filter the warm solution to remove any unreacted starting material or impurities.

• Transfer the clear blue filtrate to a crystallizing dish and allow it to cool slowly to room temperature.

• Blue crystals of copper diacetate monohydrate will form. For higher purity, the crystals can be recrystallized from a minimal amount of hot distilled water.

• Collect the crystals by vacuum filtration, wash with a small amount of cold distilled water, and then with a small amount of ethanol.

• Dry the crystals in a desiccator over a suitable drying agent.

X-ray Diffraction (XRD) Analysis

XRD analysis is performed to identify the crystalline phases and determine the crystal structure of the synthesized copper diacetate.

Instrumentation:

• Powder X-ray diffractometer with Cu Kα radiation (λ = 1.5406 Å).

Procedure:

• Grind a small sample of the synthesized copper diacetate crystals into a fine powder using an agate mortar and pestle.

• Mount the powdered sample onto a sample holder.

• Place the sample holder into the diffractometer.

• Set the instrument parameters to scan over a 2θ range of 10° to 80° with a step size of 0.02° and a suitable scan speed.

• Initiate the scan and collect the diffraction pattern.

• Analyze the resulting diffractogram by comparing the peak positions (2θ values) and intensities with standard diffraction patterns from the Joint Committee on Powder Diffraction Standards (JCPDS) database to confirm the identity and purity of the copper diacetate monohydrate.

Thermogravimetric Analysis (TGA)

TGA is used to study the thermal stability and decomposition behavior of the synthesized copper diacetate.

Instrumentation:

• Thermogravimetric analyzer.

Procedure:

• Calibrate the TGA instrument according to the manufacturer's instructions.

• Accurately weigh approximately 5-10 mg of the synthesized copper diacetate monohydrate into a tared TGA crucible (typically alumina (B75360) or platinum).

• Place the crucible in the TGA furnace.

• Set the experimental parameters: heat the sample from room temperature to 600 °C at a constant heating rate of 10 °C/min under a controlled atmosphere (e.g., nitrogen or air) with a flow rate of 50 mL/min.

• Start the analysis and record the weight loss as a function of temperature.

• Analyze the resulting TGA curve to identify the temperature ranges of dehydration and decomposition, and to determine the percentage weight loss at each stage.

Mandatory Visualization

The following diagram illustrates the logical workflow for the synthesis and characterization of copper diacetate.

Experimental workflow for synthesis and characterization.

References

• 1. scielo.br [scielo.br]
• 2. akjournals.com [akjournals.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to Copper Acetate and Copper Sulfate as Catalysts in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Catalytic Performance with Supporting Experimental Data

In the landscape of transition metal catalysis, copper compounds have emerged as cost-effective, abundant, and versatile catalysts for a myriad of organic transformations crucial to pharmaceutical and materials science. Among the various copper salts utilized, copper(II) acetate (B1210297) [Cu(OAc)₂] and copper(II) sulfate (B86663) (CuSO₄) are frequently employed. This guide provides a comparative analysis of their catalytic efficacy in key organic reactions, supported by experimental data, detailed protocols, and mechanistic insights to aid researchers in catalyst selection and reaction optimization.

Performance in C-N Cross-Coupling Reactions (Ullmann Condensation)

The Ullmann condensation, a cornerstone of C-N bond formation, has been significantly advanced by the use of soluble copper catalysts. Both copper acetate and copper sulfate have been successfully utilized, often in conjunction with ligands, to facilitate the coupling of aryl halides with amines, amides, and nitrogen heterocycles.

Comparative Data:

While direct head-to-head comparisons under identical conditions are limited in the literature, the following table summarizes representative yields for C-N coupling reactions catalyzed by copper acetate and copper sulfate from various studies. It is important to note that reaction conditions such as ligand, base, solvent, and temperature play a crucial role in the observed efficiency.

Catalyst System	Aryl Halide	Amine/Amide	Product	Yield (%)	Reference
Copper(II) Acetate
Cu(OAc)₂ / Ligand	2-bromoanisole	pyrrole	2-(1H-pyrrol-1-yl)anisole	53	[1]
Cu(OAc)₂ / α-benzoin oxime	2-chloropyridine	piperidine	2-(piperidin-1-yl)pyridine	92	[1]
Cu(OAc)₂ (ligand-free)	4-tosylcoumarin	phenol	4-phenoxycoumarin	70-85	[2]
Copper(II) Sulfate
"Activated" Copper (from CuSO₄)	4-chloronitrobenzene	phenol	4-nitrophenyl phenyl ether	High	[3]
CuSO₄ (in situ reduction)	Aryl Halide	Amine	N-Aryl Amine	Good to Excellent	[3]

Discussion:

Copper acetate is frequently used in modern Ullmann-type reactions, often in combination with various ligands, and has shown high yields in the coupling of a range of aryl halides with diverse nitrogen nucleophiles.[1][2] The acetate anion, being a moderate base, can potentially play a role in the catalytic cycle. Traditional Ullmann reactions often utilized "activated" copper powder, which can be prepared in situ from the reduction of copper sulfate with zinc metal.[3][4] While effective, these traditional methods often require harsh reaction conditions. Modern advancements have led to the development of more soluble and reactive catalytic systems derived from both salts.

Experimental Protocol: Ullmann C-N Coupling with Copper(II) Acetate

This protocol is a representative example for the N-arylation of a heterocycle.

• Materials: Aryl halide (1.0 mmol), amine (1.2 mmol), copper(II) acetate (0.1 mmol, 10 mol%), ligand (e.g., 1,10-phenanthroline, 0.2 mmol), base (e.g., K₂CO₃, 2.0 mmol), and solvent (e.g., DMF, 5 mL).

• Procedure: To a dry reaction vessel, add the aryl halide, amine, copper(II) acetate, ligand, and base. Add the solvent and degas the mixture. Heat the reaction mixture at a specified temperature (e.g., 100-120 °C) under an inert atmosphere (e.g., nitrogen or argon) for a designated time (e.g., 12-24 hours), monitoring the progress by TLC or GC. Upon completion, cool the reaction to room temperature, dilute with water, and extract the product with an organic solvent. The combined organic layers are then washed, dried, and concentrated under reduced pressure. The crude product is purified by column chromatography.

Catalytic Cycle of Ullmann C-N Coupling:

The generally accepted mechanism for the copper-catalyzed Ullmann C-N coupling reaction involves a Cu(I)/Cu(III) catalytic cycle.

References

• 1. Cu(II)-Catalyzed C-N Coupling of (Hetero)aryl Halides and N-Nucleophiles Promoted by α-Benzoin Oxime - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 4. Ullmann Reaction | Thermo Fisher Scientific - JP [thermofisher.com]

Validating Copper(II) Acetate Purity: A Comparative Guide to Titration Methods

For researchers, scientists, and drug development professionals, ensuring the purity of reagents like copper(II) acetate (B1210297) is a critical prerequisite for accurate and reproducible experimental outcomes. Titration offers a reliable and cost-effective approach to validating the purity of copper(II) acetate. This guide provides a detailed comparison of the two most prevalent titration methods: complexometric titration with EDTA and iodometric titration.

Comparison of Titration Methods for Copper(II) Acetate Purity

Two primary titration methods are widely employed for the determination of copper(II) content and, consequently, the purity of copper(II) acetate: complexometric titration and iodometric titration. Each method operates on a different chemical principle and presents distinct advantages and disadvantages.

Complexometric Titration involves the reaction of copper(II) ions with a complexing agent, most commonly ethylenediaminetetraacetic acid (EDTA). EDTA forms a highly stable, water-soluble 1:1 complex with copper(II) ions. The endpoint of the titration is detected using a metal ion indicator that changes color when it is displaced from the copper(II) ion by EDTA.[1][2]

Iodometric Titration is a redox-based method. It involves the oxidation of iodide ions (I⁻) by copper(II) ions (Cu²⁺) to form iodine (I₂). The liberated iodine is then titrated with a standard solution of sodium thiosulfate (B1220275) (Na₂S₂O₃) using starch as an indicator.[3][4] The amount of sodium thiosulfate consumed is directly proportional to the amount of iodine, which in turn corresponds to the initial amount of copper(II) ions.

The choice between these methods often depends on the specific laboratory setting, available reagents, and the presence of potential interfering ions.

Quantitative Data Summary

The following table summarizes the key characteristics of complexometric and iodometric titration for the validation of copper(II) acetate purity:

Feature	Complexometric Titration with EDTA	Iodometric Titration
Principle	Formation of a stable complex between Cu²⁺ and EDTA.[2]	Oxidation of I⁻ by Cu²⁺ to I₂, followed by titration of I₂ with Na₂S₂O₃.[4]
Titrant	Standardized EDTA solution.[1]	Standardized sodium thiosulfate (Na₂S₂O₃) solution.[4]
Indicator	Murexide (B42330), Fast Sulphon Black F, PAN, Calcein.[1][2]	Starch solution.[3]
Endpoint Color Change	Varies with indicator (e.g., with Murexide: Yellow/Green to Purple).[1][2]	Disappearance of the blue starch-iodine complex.[4]
Optimal pH	Dependent on indicator (e.g., ~10 for Fast Sulphon Black F, <9 for Murexide).[1]	Slightly acidic (pH 4-5).[3]
Interferences	Other metal ions that form stable complexes with EDTA (e.g., Ca²⁺, Ni²⁺).[2]	Oxidizing agents that can react with iodide ions (e.g., Fe³⁺, nitrates).[3]
Advantages	Direct and straightforward titration.[5]	High accuracy and precision.
Disadvantages	Susceptible to interference from other metal ions.[2]	The procedure involves multiple steps; starch indicator can be unstable.[6]

Experimental Protocols

Complexometric Titration of Copper(II) Acetate with EDTA

This protocol provides a general procedure for the determination of copper(II) acetate purity using EDTA.

Materials:

• Copper(II) acetate sample

• Standardized 0.01 M EDTA solution

• Ammonia (B1221849) buffer (pH ~10)

• Murexide indicator

• Deionized water

• Burette, pipette, conical flask, magnetic stirrer

Procedure:

• Accurately weigh approximately 0.1 g of the copper(II) acetate sample and dissolve it in 50 mL of deionized water in a conical flask.[2]

• Add a sufficient volume of ammonia buffer to adjust the pH to approximately 10.

• Add a few drops of murexide indicator solution. The solution will turn a yellow-green color as the indicator complexes with the copper(II) ions.[1][2]

• Titrate the solution with the standardized 0.01 M EDTA solution while stirring continuously.[1]

• The endpoint is reached when the color of the solution changes sharply from yellow-green to a distinct purplish-blue, indicating that all the copper(II) has been complexed by EDTA and the indicator is in its free form.[2]

• Record the volume of EDTA solution used.

• Repeat the titration at least two more times to ensure consistent results.

• Calculate the percentage purity of copper(II) acetate based on the stoichiometry of the Cu²⁺-EDTA reaction.

Iodometric Titration of Copper(II) Acetate

This protocol details the steps for determining copper(II) acetate purity via iodometric titration.

Materials:

• Copper(II) acetate sample

• Standardized 0.1 N sodium thiosulfate solution

• Potassium iodide (KI)

• Glacial acetic acid

• 10% Sulfuric acid

• Starch indicator solution

• Potassium thiocyanate (B1210189) (KSCN)

• Deionized water

• Burette, pipette, conical flask with stopper

Procedure:

• Accurately weigh about 0.8 g of the copper(II) acetate sample and dissolve it in 50 mL of deionized water in a conical flask.[7]

• Add 4 mL of glacial acetic acid and 1 mL of 10% sulfuric acid to the solution.[7]

• Add approximately 3 g of solid potassium iodide to the flask. Swirl the flask to dissolve the KI. The solution will turn a yellowish-brown due to the liberation of iodine.[4][7] Stopper the flask and allow it to stand for about 5 minutes in a dark place.[3]

• Titrate the liberated iodine with the standardized 0.1 N sodium thiosulfate solution until the solution becomes a pale yellow.[4]

• Add about 3 mL of starch indicator solution. The solution will turn a deep blue color due to the formation of the starch-iodine complex.[6][7]

• Add approximately 2 g of potassium thiocyanate. This helps to sharpen the endpoint by displacing any adsorbed iodine from the copper(I) iodide precipitate.[6][7]

• Continue the titration with sodium thiosulfate, swirling the flask, until the blue color of the starch-iodine complex disappears and the solution becomes white.[4][8]

• Record the volume of sodium thiosulfate solution used.

• Repeat the titration for consistency.

• Calculate the percentage purity of copper(II) acetate. One milliliter of 0.1 N sodium thiosulfate corresponds to 0.01996 g of (CH₃COO)₂Cu·H₂O.[7]

Visualized Experimental Workflows

The following diagrams illustrate the logical flow of the described titration methods.

Caption: Workflow for Complexometric Titration of Copper(II) Acetate.

Caption: Workflow for Iodometric Titration of Copper(II) Acetate.

References

• 1. benchchem.com [benchchem.com]
• 2. ulm.edu [ulm.edu]
• 3. titrations.info [titrations.info]
• 4. Experiment - 5: Estimation of copper (II) ions Iodometrically. | Filo [askfilo.com]
• 5. researchgate.net [researchgate.net]
• 6. shivajicollege.ac.in [shivajicollege.ac.in]
• 7. pubs.acs.org [pubs.acs.org]
• 8. tdck.weebly.com [tdck.weebly.com]

The Catalyst Contest: Copper(II) Acetate Versus Other Copper Salts in Catalytic Efficiency

In the landscape of synthetic chemistry, copper catalysts are prized for their low cost, low toxicity, and versatile reactivity. For researchers, scientists, and professionals in drug development, the choice of the copper salt can be a critical parameter influencing reaction outcomes. This guide provides an objective comparison of the catalytic efficiency of copper(II) acetate (B1210297) (Cu(OAc)₂) against other common copper salts, supported by experimental data to inform catalyst selection for various organic transformations.

At a Glance: Key Performance Differences

Copper(II) acetate has demonstrated superior or comparable catalytic activity in several key reaction classes, often attributed to the nature of the acetate anion which can act as a ligand or a base, influencing the reaction mechanism and overall efficiency.

Data Presentation: A Comparative Overview

The following tables summarize the performance of Cu(OAc)₂ in comparison to other copper salts across different reaction types.

Table 1: Oxidation of Aminals to Dihydroquinazolines

Catalyst	Additive	Solvent	Yield (%)	Reference
CuCl₂	-	Acetonitrile	Trace	[1]
Cu(OAc)₂	-	Acetonitrile	15	[1]
Cu(OAc)₂	Acetic Acid	Methanol (B129727)	81	[1]

In the catalytic oxidation of aminals, Cu(OAc)₂ demonstrated significantly higher yields compared to CuCl₂, particularly after optimization with an acidic additive and a change of solvent.[1]

Table 2: Aerobic Oxidation of Aldehydes to Nitriles

Catalyst	Nitrogen Source	Solvent	Conversion (%)	Reference
Cu(OAc)₂	NH₄OAc	DMSO	90	[2]
CuO	NH₄OAc	DMSO	Inferior Performance	[2]
CuCl	NH₄OAc	DMSO	Inferior Performance	[2]

For the aerobic oxidation of aldehydes, Cu(OAc)₂ was found to be the most effective catalyst, providing a significantly higher conversion rate than CuO and CuCl.[2]

Table 3: Asymmetric Henry (Nitroaldol) Reaction

Copper Salt	Ligand System	Enantiomeric Excess (ee, %)	Yield (%)	Reference
Cu(OAc)₂·H₂O	Bipiperidine	up to 94	High	[3][4]
Cu(OTf)₂	Ligand L4	Low	Excellent	[5]
CuBr₂	Ligand L4	Not Reported	Not Reported	[5]
CuCl₂	Ligand L4	Not Reported	Not Reported	[5]

In the asymmetric Henry reaction, a complex derived from Cu(OAc)₂ hydrate (B1144303) and a bipiperidine ligand provided high yields and excellent enantioselectivity.[3][4] In a separate study with a different ligand system, the Cu(II) acetate complex was noted as the superior choice for inducing chirality compared to other tested copper(II) salts.[5]

Table 4: Copper-Catalyzed Azide-Alkyne Cycloaddition (Click Chemistry)

Catalyst System	Catalyst Loading (mol%)	Reaction Time	Yield (%)	Key Advantages	Key Disadvantages
CuSO₄/Sodium Ascorbate	1	0.5 - 3.5 h	80 - 96	Inexpensive, effective in aqueous media	Requires a reducing agent, potential for copper contamination
CuI	1	2 - 8 h	91 - 97	Direct use of Cu(I)	Cu(I) is prone to oxidation

While direct quantitative comparisons for Cu(OAc)₂ in click chemistry are not as prevalent in literature, it is known that the choice of the copper salt's anion can influence the reaction kinetics.[6] The most common systems rely on CuSO₄ with a reducing agent or a Cu(I) source like CuI.[7]

Table 5: C-N Cross-Coupling Reactions

Catalyst	Ligand	Base	Solvent	Yield (%)	Reference
Cu(OAc)₂	α-Benzoin Oxime	K₃PO₄	DMSO	53 (initial) -> 90 (optimized)	[8]

In the C-N coupling of 2-bromoanisole (B166433) and pyrrole, Cu(OAc)₂ was utilized as the catalyst, and with optimization of the base and solvent, achieved a high yield of 90%.[8]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are representative protocols for reactions where Cu(OAc)₂ has been effectively employed.

Protocol 1: Catalytic Oxidation of Aminals to Dihydroquinazolines[1]

Objective: To synthesize dihydroquinazolines from aminals via catalytic oxidation.

Materials:

• Aminal substrate (1 mmol)

• Copper(II) acetate (Cu(OAc)₂, 20 mol%)

• Acetic Acid (1.1 equivalents)

• Methanol (solvent)

• Oxygen atmosphere

Procedure:

• To a reaction vessel containing the aminal substrate, add methanol as the solvent.

• Add copper(II) acetate (20 mol%) and acetic acid (1.1 equivalents) to the mixture.

• Heat the reaction mixture under reflux in an oxygen atmosphere.

• Monitor the progress of the reaction using an appropriate analytical technique (e.g., TLC, GC-MS).

• Upon completion, the reaction mixture is subjected to a standard work-up procedure to isolate and purify the dihydroquinazoline (B8668462) product.

Protocol 2: Aerobic Oxidation of Aldehydes to Nitriles[2]

Objective: To synthesize nitriles from aldehydes through direct oxidative transformation.

Materials:

• Aldehyde substrate (1.0 mmol)

• Copper(II) acetate (Cu(OAc)₂, 10 mol%)

• Ammonium (B1175870) acetate (NH₄OAc, 1.5 mmol)

• Dimethyl sulfoxide (B87167) (DMSO, 3 mL)

• Ambient air (as oxidant)

Procedure:

• In a reaction flask, combine the aldehyde substrate, copper(II) acetate, and ammonium acetate in DMSO.

• Stir the reaction mixture at 60 °C under an ambient air atmosphere.

• Monitor the reaction's progress by thin-layer chromatography (TLC).

• After the reaction is complete, extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Purify the crude product by column chromatography on silica (B1680970) gel to obtain the desired nitrile.

Protocol 3: Asymmetric Henry (Nitroaldol) Reaction[3][4]

Objective: To synthesize chiral nitroalcohols via an enantioselective Henry reaction.

Materials:

• Aldehyde substrate

• Nitromethane

• Copper(II) acetate hydrate (Cu(OAc)₂·H₂O)

• Enantiomeric bipiperidine ligand

• Ethanol (solvent)

Procedure:

• Prepare the catalyst by mixing copper(II) acetate hydrate and the bipiperidine ligand in ethanol.

• To the catalyst solution, add the aldehyde substrate followed by nitromethane.

• Stir the reaction mixture at a controlled temperature.

• Monitor the reaction for completion using TLC.

• Upon completion, the reaction is quenched and worked up to isolate the chiral nitroalcohol product.

• The enantiomeric excess of the product is determined by chiral HPLC analysis.

Visualizing the Process

Diagrams can clarify complex experimental workflows and the logic behind catalyst comparison.

Caption: A generalized workflow for comparing the efficiency of different copper salt catalysts under identical reaction conditions.

Caption: Key factors influencing the overall catalytic performance and the final reaction outcome in copper-catalyzed transformations.

References

• 1. Selective copper(II) acetate and potassium iodide catalyzed oxidation of aminals to dihydroquinazoline and quinazolinone alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cu(OAc)2 catalysed aerobic oxidation of aldehydes to nitriles under ligand-free conditions - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Enantioselective Henry reaction catalyzed by Cu(II) salt and bipiperidine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. ilacadofsci.com [ilacadofsci.com]
• 7. benchchem.com [benchchem.com]
• 8. Cu(II)-Catalyzed C-N Coupling of (Hetero)aryl Halides and N-Nucleophiles Promoted by α-Benzoin Oxime - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Mechanistic Insights into Copper(II) Acetate-Catalyzed Reactions

For Researchers, Scientists, and Drug Development Professionals

Copper(II) acetate (B1210297) [Cu(OAc)₂] is a versatile and cost-effective catalyst employed in a wide array of organic transformations. Its utility stems from its ability to participate in diverse reaction mechanisms, including one- and two-electron transfer processes. Understanding the mechanistic nuances of Cu(OAc)₂-catalyzed reactions is paramount for reaction optimization, catalyst design, and the development of novel synthetic methodologies. This guide provides a comparative analysis of the mechanistic pathways for two distinct and significant Cu(OAc)₂-catalyzed reactions: the chelation-assisted Azide-Alkyne Cycloaddition (AAC) and the aerobic dehydrogenation of chelating aromatic secondary amines.

Performance Comparison: Cu(OAc)₂ vs. Alternative Catalysts

The choice of catalyst can significantly impact reaction efficiency, selectivity, and substrate scope. While Cu(OAc)₂ is a frequent empirical choice, its performance relative to other copper sources or metal catalysts is context-dependent.[1][2]

Reaction Type	Catalyst System	Substrate 1	Substrate 2	Product	Yield (%)	Key Advantages of Cu(OAc)₂	Reference
Chan-Lam Coupling	Copper(II) Acetate	Phenylboronic acid	Aniline	Diphenylamine	Good	Mild conditions, readily available	[2]
N-Arylation	Copper(II) Acetate	Arylboronic acids	Benzimidazole derivatives	N-Arylbenzimidazoles	up to 96%	High yields, good functional group tolerance	[2]
Oxidation of Benzyl Alcohol	Copper(II) Acetate / O₂	Benzyl alcohol	-	Benzaldehyde	Moderate	Use of O₂ as a green oxidant	[2]
Pyrrolidine Synthesis	Copper Neodecanoate	Not Specified	Not Specified	Pyrrolidine	85-90%	High yields reported in specific applications	[2]

Mechanistic Deep Dive: Two Case Studies

Case Study 1: Chelation-Assisted, Copper(II) Acetate-Accelerated Azide-Alkyne Cycloaddition (AAC)

The Copper-catalyzed Azide-Alkyne Cycloaddition (CuAAC) is a cornerstone of "click chemistry," traditionally utilizing a copper(I) catalyst. However, studies have shown that Cu(OAc)₂ can effectively mediate this reaction, particularly with chelating azides, without the need for an external reducing agent.[3] The catalytic cycle involves the in-situ generation of the active Cu(I) species from the Cu(II) precatalyst.[3]

A key mechanistic feature is the involvement of two copper centers, suggesting a bimetallic pathway.[3] The reaction kinetics are complex, with fractional orders observed for the azide (B81097) substrate, indicating saturation kinetics, and a second-order dependence on the Cu(OAc)₂ concentration at catalytic levels.[3] This second-order dependence supports the involvement of two copper ions in the rate-determining step.[3]

The generation of the active Cu(I) species is solvent-dependent. In methanol (B129727), it is proposed to occur via methanol oxidation, while in acetonitrile, alkyne oxidative homocoupling is the predominant pathway.[3]

Caption: Proposed catalytic cycle for the chelation-assisted, Cu(II) acetate-accelerated azide-alkyne cycloaddition.

Case Study 2: Aerobic Dehydrogenation of Chelating Aromatic Secondary Amines

Copper(II) acetate also catalyzes the aerobic dehydrogenation of chelating aromatic secondary amines to form imines.[1] In this reaction, the acetate counterion plays a dual role, acting as both a bridging ligand for a dinuclear copper center and as a base in the turnover-limiting C-H bond cleavage step.[1] The reaction is homogeneous and its progress can be monitored by techniques such as electron paramagnetic resonance (EPR) and UV/Vis absorption spectroscopy.[1]

Initially, the dimeric [Cu₂(OAc)₄(H₂O)₂] complex reacts with the chelating amine substrate.[1] The acetate ion then facilitates the deprotonation of the amino group to form a copper(II) amido complex.[1] This step is supported by the chemospecificity of the chelating amine and the bidentate nature of the acetate ligand.[1] The proposed mechanism involves a two-electron transfer process mediated by the dinuclear copper center.[1]

Caption: Proposed catalytic cycle for the Cu(II) acetate-catalyzed aerobic dehydrogenation of secondary amines.

Experimental Protocols

General Procedure for Chelation-Assisted, Cu(OAc)₂-Accelerated AAC[3]

• Reaction Setup: To a solution of the chelating azide (0.2 mmol) and phenylacetylene (B144264) (0.22 mmol) in the desired solvent (0.5 mL, e.g., methanol or acetonitrile), Cu(OAc)₂·H₂O (5 mol%) is added.

• Reaction Conditions: The reaction mixture is stirred at room temperature.

• Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC) until the disappearance of the azide.

• Work-up and Analysis: The conversion is confirmed by ¹H NMR spectroscopy after completion.

General Procedure for Aerobic Dehydrogenation of Chelating Aromatic Secondary Amines[1]

• Reaction Setup: A solution of the chelating aromatic secondary amine, Cu(OAc)₂ (as catalyst), and a suitable solvent (e.g., CH₃CN) is prepared in a reaction vessel.

• Reaction Conditions: The reaction is typically carried out under an atmosphere of oxygen or air.

• Monitoring: The reaction progress is monitored by analytical techniques such as electron paramagnetic resonance (EPR) spectroscopy, UV/Vis absorption spectroscopy, and manometry to follow oxygen uptake.

• Product Isolation: Upon completion, the product imine is isolated and purified using standard techniques like column chromatography.

Conclusion

The mechanistic pathways of copper(II) acetate-catalyzed reactions are diverse and highly dependent on the reaction type, substrates, and conditions. In the chelation-assisted AAC, Cu(OAc)₂ serves as a precatalyst that generates the active Cu(I) species in situ, facilitating a bimetallic catalytic cycle. Conversely, in the aerobic dehydrogenation of secondary amines, the dimeric Cu(II) acetate complex acts as the active catalyst, with the acetate ligand playing a crucial dual role as a bridging ligand and a base in the rate-determining C-H activation step. A thorough understanding of these mechanistic details is essential for the rational design of more efficient and selective copper-based catalytic systems for a broad range of applications in chemical synthesis and drug development.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Experimental Investigation on the Mechanism of Chelation-Assisted, Copper(II) Acetate-Accelerated Azide-Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Electrochemical Analysis of the Cu(II)/Cu(I) Redox Couple in Acetate Media

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the electrochemical behavior of the Cu(II)/Cu(I) redox couple in acetate (B1210297) media against other common buffer systems. The performance is evaluated based on experimental data from cyclic voltammetry studies, offering insights into the influence of the supporting electrolyte on the redox characteristics of copper ions.

Comparative Electrochemical Data

The electrochemical behavior of the Cu(II)/Cu(I) redox couple is significantly influenced by the composition of the buffer solution. The choice of buffer can affect the peak potentials and peak currents, reflecting changes in the thermodynamics and kinetics of the electron transfer process. Below is a summary of quantitative data from cyclic voltammetry experiments in acetate and phosphate (B84403) buffers. It is important to note that a direct comparison is challenging due to variations in experimental conditions across different studies.

Buffer System	Copper (II) Concentration	pH	Scan Rate (mV/s)	Cathodic Peak Potential (Epc) (V vs. Ag/AgCl)	Anodic Peak Potential (Epa) (V vs. Ag/AgCl)	Peak Separation (ΔEp) (mV)
Acetate	Not specified	5.21	Not specified	-0.0877[1]	-0.0272[1]	60.5
Phosphate	1.0 mM	5.30	100	-0.2074[2]	+0.1910[2]	398.4

Note: The data presented is compiled from different sources and may not represent a direct side-by-side comparison under identical experimental conditions.

Discussion of Results

The data suggests that the Cu(II)/Cu(I) redox couple exhibits different electrochemical characteristics in acetate and phosphate buffers. In the acetate medium, the cathodic and anodic peaks are observed at -0.0877 V and -0.0272 V, respectively[1]. In contrast, in a phosphate buffer at a similar pH, the cathodic peak is shifted to a more negative potential of -0.2074 V, and the anodic peak to a more positive potential of +0.1910 V[2].

The smaller peak separation (ΔEp) of 60.5 mV in the acetate buffer suggests a more reversible or quasi-reversible electron transfer process compared to the phosphate buffer, where the peak separation is significantly larger at 398.4 mV[1][2]. A larger peak separation is indicative of slower electron transfer kinetics.

The complexing nature of the buffer anions with copper ions plays a crucial role in these electrochemical differences. Acetate and phosphate ions can form complexes with Cu(II) and Cu(I) ions, thereby altering their effective concentrations at the electrode surface and influencing the thermodynamics and kinetics of the redox reaction.

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon the cited experimental findings. Below are representative protocols for the electrochemical analysis of the Cu(II)/Cu(I) redox couple using cyclic voltammetry.

Cyclic Voltammetry in Acetate Buffer

• Electrolyte Preparation: A 0.1 M acetate buffer solution with a pH of 5.21 is prepared.

• Analyte Addition: A solution containing the copper salt (e.g., CuSO₄) is added to the buffer to achieve the desired Cu(II) concentration.

• Electrochemical Cell Setup: A standard three-electrode cell is used, comprising a working electrode (e.g., Platinum), a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., Platinum wire).

• Voltammetric Measurement: The cyclic voltammogram is recorded by scanning the potential from an initial value to a final value and back at a specific scan rate. The potential range should encompass the expected redox potentials of the Cu(II)/Cu(I) couple. For instance, in one study, the voltammogram of free and bound Cu(II) in an acetate buffer was recorded, showing a cathodic peak at -0.0877 V and an anodic peak at -0.0272 V[1].

Cyclic Voltammetry in Phosphate Buffer

• Electrolyte Preparation: An aqueous phosphate buffer solution (PBS) is prepared at the desired pH (e.g., 5.30).

• Analyte Addition: A stock solution of a copper salt (e.g., Cu(II) perchlorate) is added to the PBS to obtain the final working concentration (e.g., 1.0 mM).

• Electrochemical Cell Setup: A glassy carbon electrode (GCE) can be used as the working electrode, with a platinum wire as the auxiliary electrode and a saturated calomel (B162337) electrode (SCE) as the reference electrode.

• Voltammetric Measurement: The potential is scanned within a suitable window (e.g., +750 mV to -570 mV) at a set scan rate (e.g., 100 mVs⁻¹). A typical cyclic voltammogram for 1.0 mM Cu(II) in PBS at pH 5.30 shows a cathodic peak at approximately -207.4 mV and an anodic peak at about +191.0 mV[2].

Visualizing the Process and Logic

To better understand the experimental workflow and the underlying principles, the following diagrams are provided.

Experimental Workflow for Electrochemical Analysis

Logical Relationship of the Cu(II)/Cu(I) Redox Couple

References

• 1. researchgate.net [researchgate.net]
• 2. banglajol.info [banglajol.info]

performance of homogeneous vs. polymer-supported copper(II) acetate catalysts

An Objective Comparison of Homogeneous and Polymer-Supported Copper(II) Acetate (B1210297) Catalysts for Researchers

In the realm of synthetic chemistry, copper(II) acetate has proven to be a versatile and effective catalyst for a wide array of organic transformations, including cross-coupling reactions and cycloadditions. The choice between a homogeneous catalyst and its polymer-supported (heterogeneous) counterpart is a critical decision that can significantly impact reaction efficiency, product purification, and overall process sustainability. This guide provides a detailed comparison of their performance, supported by experimental data, to aid researchers in selecting the optimal catalytic system for their specific needs.

Core Performance Metrics: A Head-to-Head Comparison

The primary distinction between homogeneous and polymer-supported catalysts lies in their physical state relative to the reaction medium. Homogeneous catalysts are soluble in the reaction solvent, offering excellent contact with reactants and often leading to high activity. In contrast, polymer-supported catalysts are insoluble, which, while potentially limiting mass transfer, provides significant advantages in terms of separation and reusability.[1][2]

The following table summarizes the key performance differences based on data from various catalytic reactions, most notably the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) or "click" reaction, a cornerstone of modern chemical synthesis.[1][3][4]

Performance Metric	Homogeneous Copper(II) Acetate	Polymer-Supported Copper(II) Acetate
Catalytic Activity	Generally high due to excellent accessibility of catalytic sites.[5]	Activity can be comparable but is sometimes lower than the homogeneous equivalent due to mass transfer limitations.[5][6]
Reaction Yield	Often achieves high to quantitative yields.[7]	Can achieve excellent yields (e.g., >90-99%), comparable to homogeneous systems under optimized conditions.[8][9]
Reaction Time	Can be very rapid, with some reactions completing in minutes.[7]	May require longer reaction times to achieve similar yields (e.g., 8 hours).[9]
Catalyst Recovery	Difficult; typically requires complex work-up procedures like solvent extraction or column chromatography.	Simple and efficient; recovered by simple filtration.[4][5]
Reusability	Not reusable, as the catalyst is consumed or lost during product work-up.	A key advantage; can be recovered and reused for multiple cycles (e.g., 5-6 times) with minimal loss of activity.[4][10]
Metal Leaching	Not applicable (catalyst is dissolved).	Minimal metal leaching is a significant benefit, reducing product contamination and enhancing the "green" nature of the process.[8]
Reaction Conditions	Mild conditions, often at room temperature.[7]	Typically mild conditions (room temperature, aqueous media), aligning with green chemistry principles.[9]

Experimental Protocols: The CuAAC "Click" Reaction

The synthesis of 1,2,3-triazoles via the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) is a benchmark reaction for evaluating these catalysts. The active catalytic species is Cu(I), which is typically generated in situ from a Cu(II) source like copper(II) acetate or copper(II) sulfate (B86663) through the use of a reducing agent, most commonly sodium ascorbate (B8700270).[3][11]

Protocol 1: General Procedure for Homogeneous CuAAC Reaction

This protocol is adapted from standard procedures for small-molecule synthesis.[3]

• Reaction Setup : In a round-bottom flask, dissolve the azide (B81097) (1.0 equivalent) and the terminal alkyne (1.0 equivalent) in a suitable solvent system (e.g., a 1:1 mixture of tert-butanol (B103910) and water).

• Catalyst and Reductant Preparation : In separate vials, prepare fresh aqueous solutions of copper(II) sulfate or acetate (1-5 mol%) and sodium ascorbate (5-10 mol%).

• Reaction Initiation : With vigorous stirring, add the sodium ascorbate solution to the reaction mixture, immediately followed by the copper(II) solution.

• Monitoring : Stir the reaction at room temperature. Monitor its progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up and Purification : Upon completion, dilute the mixture with water and extract the product using an organic solvent (e.g., ethyl acetate). The combined organic layers are then washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated. The crude product is purified by column chromatography.[3]

Protocol 2: General Procedure for Heterogeneous CuAAC Reaction with a Reusable Catalyst

This protocol incorporates the key advantages of a polymer-supported system.[4][5]

• Reaction Setup : In a flask, suspend the polymer-supported copper(II) catalyst (e.g., 5 mol%) in a suitable solvent (e.g., water).[9]

• Addition of Reagents : Add the azide (1.0 equivalent), the terminal alkyne (1.0 equivalent), and the reducing agent (e.g., sodium ascorbate) to the suspension.

• Reaction : Stir the mixture at room temperature or slightly elevated temperature for the required time (e.g., 8-24 hours).

• Catalyst Recovery : After the reaction is complete, recover the polymer-supported catalyst by simple filtration. Wash the catalyst with the reaction solvent and dry it for later use.

• Product Isolation : Concentrate the filtrate under reduced pressure to obtain the crude product. Further purification, if necessary, is often simpler due to the absence of dissolved metal salts.

Visualizing the Workflow

The fundamental practical difference between using homogeneous and polymer-supported catalysts is the post-reaction workflow, particularly in catalyst separation and reuse.

References

• 1. ijacskros.com [ijacskros.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]
• 4. A reusable polymer supported catalyst for copper-azide–alkyne cycloaddition (CuAAC) under ambient conditions - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Homogeneous and supported copper(II) acetate as catalyst for C-O coupling reactions [research.unipd.it]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Polymer-Supported Heterogeneous Fenton Catalysts for the Environmental Remediation of Wastewater | MDPI [mdpi.com]
• 9. Cellulose Acetate-Supported Copper as an Efficient Sustainable Heterogenous Catalyst for Azide-Alkyne Cycloaddition Click Reactions in Water - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. broadpharm.com [broadpharm.com]

A Comparative Guide to the Kinetic Analysis of Copper-Catalyzed Dehydrogenation Reactions

For Researchers, Scientists, and Drug Development Professionals

The dehydrogenation of alcohols and formic acid is a fundamental transformation in organic synthesis, providing access to valuable carbonyl compounds and serving as a potential hydrogen storage-release pathway. Copper-catalyzed systems have emerged as cost-effective and efficient alternatives to precious metal catalysts for these reactions. Understanding the kinetics of these processes is paramount for catalyst optimization, reaction engineering, and the development of robust synthetic methodologies. This guide provides a comparative overview of the kinetic parameters of various copper-catalyzed dehydrogenation reactions, detailed experimental protocols for their analysis, and visual representations of the underlying catalytic cycles and experimental workflows.

Performance Comparison of Copper Catalysts

The efficiency of a copper catalyst in a dehydrogenation reaction is influenced by factors such as the nature of the support, the oxidation state of the copper, and the specific substrate. The following table summarizes key kinetic parameters for different copper-catalyzed dehydrogenation systems, offering a quantitative basis for comparison. It is important to note that direct comparisons should be made with caution due to the varying reaction conditions across different studies.

Catalyst System	Substrate	Apparent Activation Energy (Ea) (kJ/mol)	Reaction Order	Turnover Frequency (TOF) (h⁻¹)	Key Findings & Citations
Multinuclear PNNP copper hydride complex	Formic Acid	-	-0.38 in [Formic Acid], 1.23 in [Catalyst]	45 (TON per Cu in 8h)	Substrate inhibition was observed. The rate-determining step is the cleavage of the C-H bond, with a primary kinetic isotope effect of 2.4 ± 0.2.[1]
[Cu(N3Q3)Cl]Cl	Formic Acid	86	-	-	The reaction proceeds with the evolution of a 1:1 mixture of CO₂ and H₂.[2]
Copper/copper-chromite on alumina	Ethanol (B145695)	100-350	-	-	The kinetics were successfully modeled using a Langmuir-Hinshelwood-Hougen-Watson (LHHW) mechanism, suggesting a dual-site adsorption model.[3]
5% Cu/MgO	Benzyl Alcohol	-	-	High	Exhibited remarkable performance with 98% conversion and 97% selectivity to benzaldehyde (B42025) in the gas phase.
Cu/SiO₂ (prepared by hydrolytic sol-gel)	Ethanol	-	-	2.79 (g_acetaldehyde g_cat⁻¹ h⁻¹)	Showed the highest catalytic activity among various Cu/SiO₂ preparations, though it exhibited some deactivation over time.[4][5][6]
Cu/Rice Husk Ash	Ethanol	-	-	-	Displayed higher catalytic activity compared to silica (B1680970) gel-supported copper catalysts.[7]

Experimental Protocols

Accurate kinetic analysis relies on meticulous experimental procedures. Below are detailed methodologies for key experiments cited in the kinetic analysis of copper-catalyzed dehydrogenation reactions.

General Protocol for Kinetic Analysis of Formic Acid Dehydrogenation

This protocol is based on the study of a multinuclear PNNP copper hydride complex.[1]

a. Materials:

• Multinuclear PNNP copper hydride (pre)catalyst

• Formic acid (HCOOH), and its deuterated analogues (HCOOD, DCOOH, DCOOD) for KIE studies

• Anhydrous solvent (e.g., THF)

• Internal standard (e.g., mesitylene)

b. Catalyst Preparation and Handling:

• Due to the air and moisture sensitivity of many copper hydride complexes, all manipulations should be performed under an inert atmosphere (e.g., argon or nitrogen) using standard Schlenk line or glovebox techniques.

• The catalyst is dissolved in the anhydrous solvent to prepare a stock solution of known concentration.

c. Reaction Setup:

• A reaction vessel (e.g., a Schlenk tube or a specialized reactor) is charged with a specific volume of the catalyst stock solution and the internal standard.

• The vessel is sealed and connected to a gas analysis system, such as an online Gas Chromatograph (GC) equipped with a thermal conductivity detector (TCD) for H₂ detection, or a pressure transducer to monitor the pressure increase due to gas evolution.

• The reaction mixture is thermostated to the desired temperature (e.g., 50 °C).

d. Kinetic Measurement:

• The reaction is initiated by injecting a known amount of formic acid into the reaction vessel.

• The evolution of H₂ is monitored over time. For online GC analysis, gas samples from the headspace are automatically injected into the GC at regular intervals. For pressure monitoring, the pressure is recorded continuously.

• The initial rate of the reaction is determined from the initial linear portion of the gas evolution profile.

e. Determination of Reaction Orders:

• Catalyst Concentration: The initial rate is measured at different initial catalyst concentrations while keeping the formic acid concentration constant. A plot of log(initial rate) versus log([catalyst]) gives a straight line with a slope equal to the reaction order with respect to the catalyst.

• Substrate Concentration: The initial rate is measured at different initial formic acid concentrations while keeping the catalyst concentration constant. A plot of log(initial rate) versus log([formic acid]) gives a straight line with a slope equal to the reaction order with respect to the substrate.

f. Kinetic Isotope Effect (KIE) Measurement:

• The initial rates of dehydrogenation are measured for HCOOH, HCOOD, DCOOH, and DCOOD under identical conditions.

• The KIE is calculated as the ratio of the initial rate of the light isotopic substrate to that of the heavy isotopic substrate (e.g., k_H/k_D).

General Protocol for Kinetic Analysis of Alcohol Dehydrogenation in a Packed-Bed Reactor

This protocol is adapted from studies on ethanol dehydrogenation over heterogeneous copper catalysts.[3]

a. Materials:

• Copper-based catalyst pellets

• Alcohol substrate (e.g., ethanol)

• Inert carrier gas (e.g., nitrogen)

• Reducing gas (e.g., hydrogen)

b. Catalyst Activation:

• A known mass of the catalyst is loaded into a packed-bed tubular reactor.

• The catalyst is pre-treated in situ, typically by reduction in a flow of a hydrogen/nitrogen mixture at an elevated temperature to ensure the copper is in its active metallic state.

c. Reaction Setup:

• The reactor is brought to the desired reaction temperature (e.g., 200-260 °C) and pressure (e.g., 10-30 bar).

• The alcohol is fed into the reactor as a liquid via a high-pressure pump and vaporized before contacting the catalyst bed.

• An inert carrier gas is co-fed to control the partial pressure of the alcohol and the residence time.

d. Kinetic Data Collection:

• The reactor effluent is periodically sampled and analyzed by Gas Chromatography (GC) to determine the conversion of the alcohol and the selectivity to the desired dehydrogenation product (aldehyde or ketone).

• Kinetic runs are performed by systematically varying the reaction temperature, pressure, and the space time (inversely proportional to the feed flow rate).

e. Data Analysis and Modeling:

• The experimental data (conversion as a function of temperature, pressure, and space time) are fitted to a suitable kinetic model, such as a Langmuir-Hinshelwood-Hougen-Watson (LHHW) model.

• This modeling allows for the determination of kinetic parameters, including rate constants and adsorption constants for the reactants and products on the catalyst surface.

• The apparent activation energy is determined from the temperature dependence of the rate constant using the Arrhenius equation.

Visualizing the Process: Diagrams

To better illustrate the concepts discussed, the following diagrams, generated using the DOT language, depict a generalized experimental workflow for kinetic analysis and a plausible catalytic cycle for copper-catalyzed alcohol dehydrogenation.

Caption: Generalized workflow for the kinetic analysis of copper-catalyzed dehydrogenation reactions.

Caption: A plausible catalytic cycle for the dehydrogenation of a primary alcohol catalyzed by a Cu(I) complex.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Ethanol Dehydrogenation over Copper-Silica Catalysts: From Sub-Nanometer Clusters to 15 nm Large Particles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chemrxiv.org [chemrxiv.org]
• 7. researchgate.net [researchgate.net]

Modernizing the Ullmann Condensation: A Comparative Guide to Copper Reagents

The Ullmann condensation, a cornerstone of carbon-heteroatom bond formation, has traditionally relied on stoichiometric amounts of copper catalysts, often copper(II) acetate (B1210297), under harsh reaction conditions. However, the evolution of organometallic chemistry has introduced a range of alternative copper reagents that offer milder conditions, lower catalyst loadings, and improved yields. This guide provides a comparative overview of these modern alternatives for researchers, scientists, and drug development professionals, supported by experimental data and detailed protocols.

Performance Comparison of Copper Reagents

The choice of copper source and the addition of ligands can significantly impact the efficiency of the Ullmann condensation. Below is a compilation of data from various studies, summarizing the performance of different copper reagents in the O-arylation of phenols.

Table 1: Comparison of Copper Reagents for the O-Arylation of Phenol with Aryl Halides

Copper Source	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Cu(OAc)₂	None	K₂CO₃	DMF	140-150	24	Moderate	[1]
CuI	None	K₃PO₄	DMF	120	22	up to 95	[1]
CuI	1,10-Phenanthroline	Cs₂CO₃	Toluene (B28343)	110	3-12	80-95	[2]
Cu(OTf)₂	BINAM	Cs₂CO₃	Toluene	110	12	up to 96	[3]
CuO Nanoparticles	None	Cs₂CO₃	DMSO	110	6-12	85-98	[3]
Cu₂O Nanoparticles	None	K₃PO₄	DMF	130	12	90-98	[4]

Note: Yields are highly substrate-dependent. The data presented here is for representative examples from the cited literature to illustrate the general efficacy of the catalyst system.

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. The following are representative experimental protocols for Ullmann O-arylation using various copper reagents.

Protocol 1: Traditional Ullmann Ether Synthesis with Copper(II) Acetate

This protocol is a baseline representation of the classical Ullmann condensation.

• Materials:

  • Aryl halide (1.0 mmol)

  • Phenol (1.2 mmol)

  • Anhydrous Copper(II) Acetate (Cu(OAc)₂, 1.5 mmol)

  • Anhydrous Potassium Carbonate (K₂CO₃, 2.0 mmol)

  • Anhydrous Dimethylformamide (DMF, 5 mL)

• Procedure:

  • To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the aryl halide, phenol, copper(II) acetate, and potassium carbonate.

  • Add anhydrous DMF via syringe.

  • Heat the reaction mixture to 140-150 °C and stir for 24 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction to room temperature and dilute with ethyl acetate (20 mL).

  • Filter the mixture through a pad of Celite to remove insoluble copper salts.

  • Wash the filtrate with water (3 x 15 mL) and brine (15 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica (B1680970) gel.

Protocol 2: Ligand-Accelerated Ullmann Ether Synthesis with Copper(I) Iodide and 1,10-Phenanthroline

This method demonstrates the significant improvement in reaction conditions afforded by the use of a ligand.[2]

• Materials:

  • Aryl iodide (1.0 mmol)

  • Phenol (1.2 mmol)

  • Copper(I) Iodide (CuI, 0.1 mmol, 10 mol%)

  • 1,10-Phenanthroline (0.1 mmol, 10 mol%)

  • Cesium Carbonate (Cs₂CO₃, 2.0 mmol)

  • Anhydrous Toluene (5 mL)

• Procedure:

  • In a glovebox or under a positive flow of inert gas, add CuI, 1,10-phenanthroline, and Cs₂CO₃ to a flame-dried Schlenk tube.

  • Add the aryl iodide and phenol.

  • Add anhydrous toluene via syringe.

  • Seal the tube and heat the mixture at 110 °C for the time indicated by reaction monitoring (typically 3-12 hours).

  • After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a short plug of silica gel, eluting with additional ethyl acetate.

  • Concentrate the filtrate in vacuo.

  • Purify the residue by flash column chromatography.

Protocol 3: Ligand-Free Ullmann Ether Synthesis with Copper(I) Iodide

In some cases, particularly with activated aryl halides, a ligand-free protocol with CuI can be effective under milder conditions than traditional methods.[1]

• Materials:

  • Aryl halide (1.0 mmol)

  • Phenol (1.2 mmol)

  • Copper(I) Iodide (CuI, 0.1 mmol, 10 mol%)

  • Potassium Phosphate (K₃PO₄, 2.0 mmol)

  • Anhydrous Dimethylformamide (DMF, 5 mL)

  • Tetrabutylammonium Bromide (nBu₄NBr, 1.0 mmol) - Optional phase-transfer catalyst

• Procedure:

  • To a round-bottom flask, add CuI, K₃PO₄, the aryl halide, the phenol, and nBu₄NBr (if used).

  • Add anhydrous DMF and equip the flask with a reflux condenser under a nitrogen atmosphere.

  • Heat the reaction mixture to 120 °C and stir for 22 hours.

  • Cool the reaction to room temperature, dilute with water, and extract with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate.

  • Purify the product by column chromatography.

Protocol 4: Nanoparticle-Catalyzed Ullmann Ether Synthesis with CuO Nanoparticles

This protocol highlights the use of heterogeneous catalysts which can offer advantages in terms of recyclability.[3]

• Materials:

  • Aryl halide (1.0 mmol)

  • Phenol (1.2 mmol)

  • CuO Nanoparticles (10 mol%)

  • Cesium Carbonate (Cs₂CO₃, 2.0 mmol)

  • Anhydrous Dimethyl Sulfoxide (DMSO, 3 mL)

• Procedure:

  • To a reaction vial, add the aryl halide, phenol, CuO nanoparticles, and Cs₂CO₃.

  • Add anhydrous DMSO.

  • Seal the vial and heat the mixture at 110 °C under a nitrogen atmosphere for the required time (typically 6-12 hours).

  • After completion, cool the reaction mixture to room temperature.

  • Dilute with ethyl acetate and filter to recover the catalyst.

  • Wash the filtrate with water and brine, then dry the organic phase over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure and purify the crude product by column chromatography.

Mechanistic Pathways and Visualizations

The mechanism of the Ullmann condensation is believed to proceed through a Cu(I)/Cu(III) catalytic cycle, particularly in ligand-assisted reactions. Nanoparticle-catalyzed reactions are thought to occur on the surface of the heterogeneous catalyst.

Caption: Proposed catalytic cycle for the ligand-accelerated Ullmann condensation.

Caption: Simplified workflow for a nanoparticle-catalyzed Ullmann condensation.

References

• 1. N,N-Dimethyl Glycine-Promoted Ullmann Coupling Reaction of Phenols and Aryl Halides [organic-chemistry.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of Cu2O coated Cu nanoparticles and their successful applications to Ullmann-type amination coupling reactions of aryl chlorides - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Assessing the Environmental Impact of Copper Acetate vs. Other Catalysts: A Comparative Guide

The growing emphasis on sustainable practices in chemical synthesis has placed the environmental impact of catalysts under intense scrutiny. Copper acetate (B1210297), a widely utilized and inexpensive catalyst, is effective in a variety of organic transformations. However, its environmental footprint, particularly concerning toxicity and waste generation, necessitates a thorough comparison with alternative catalytic systems. This guide provides an objective assessment of copper acetate's performance against other catalysts, supported by experimental data, to aid researchers in making more environmentally conscious decisions.

Performance Comparison in Key Organic Reactions

The choice of catalyst significantly influences not only the efficiency of a chemical reaction but also its overall environmental impact. This section compares copper acetate with alternative catalysts in two crucial classes of reactions: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and C-H functionalization.

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The CuAAC reaction, a cornerstone of "click chemistry," is widely used in drug discovery and materials science.[1] While homogeneous copper(II) salts like copper acetate are effective, concerns over copper contamination in the final product and the catalyst's recyclability have driven the development of alternatives.[1]

Catalyst System	Catalyst Loading (mol%)	Solvent	Reaction Time	Temperature (°C)	Yield (%)	Reusability	Key Advantages	Key Disadvantages
Cu(OAc)₂ (Homogeneous)	0.05	Methanol	Overnight	60	~5-50	Not readily recyclable	Inexpensive, readily available	Requires a reducing agent in situ, potential for copper contamination, not easily recycled.[2]
CuSO₄/Sodium Ascorbate	1	Water/t-butanol (1:1)	0.5 - 3.5 h	50	80 - 96	Not readily recyclable	Inexpensive, effective in aqueous media.[1]	Requires an external reducing agent, potential for copper contamination.[1]
CuI	1	Not specified	2 - 8 h	Room Temp	91 - 97	Not readily recyclable	Direct use of active Cu(I) species.[1]	Cu(I) is prone to oxidation.[1]
Cellulose Acetate-Supported Cu(II)	5	Water	4 h	60	>90	Recyclable (up to 3-4 cycles with moderate yield).[3][4]	Heterogeneous, eco-friendly support, no external reducing agent needed.[4]	Longer reaction times compared to some homogeneous systems.[3]
Silica-supported Cu(I)	0.2	Water/Ethanol (1:1)	2 - 4 h	80	96 - 98	Recyclable (up to 5 times).[1]	High activity, excellent recyclability, minimal leaching.[1]	Preparation of the supported catalyst is an additional step.[1]
Copper-free Click Chemistry (e.g., Strain-Promoted)	N/A	Various	Varies	Varies	High	N/A	Avoids cytotoxicity associated with copper catalysts.[5]	Requires synthesis of strained alkynes/alkenes.[5]

C-H Functionalization and Cross-Coupling Reactions

C-H activation is a powerful tool for streamlining organic synthesis.[6] Palladium catalysts have traditionally dominated this field, but their cost and toxicity have led to the exploration of more earth-abundant metals like copper.[7]

Catalyst System	Reaction Type	Substrates	Yield (%)	Key Conditions
Copper(II) Acetate	Chan-Lam C-N Coupling	Phenylboronic acid, Aniline	Good	Myristic acid additive, 2,6-Lutidine base, Toluene (B28343), Room Temp.[8]
Copper(II) Acetate	N-Arylation	Arylboronic acids, Benzimidazole derivatives	up to 96	Not specified.[9]
Palladium(II) Acetate	ortho-Monochlorination	Aromatic Ketones	up to 95	NCS, K₂S₂O₈, TfOH, DCE, 80 °C.[10]
Heterogeneous Copper Nanoparticles	meta-C-H Arylation	Anilides	Not specified	Reusable catalyst system.[7]
Cobalt(II) Acetate	C-H/N-H Annulation	Aromatic benzamides, Alkenes	Not specified	Mn(OAc)₂ oxidant, PEG-400 solvent.[7]

Environmental Impact Assessment

A holistic environmental assessment extends beyond reaction efficiency to include factors like toxicity, waste generation, and energy consumption. A life cycle assessment (LCA) provides a comprehensive framework for this evaluation, though a complete cradle-to-gate LCA for each catalyst is complex and often unavailable.[11][12] The following table summarizes key environmental considerations.

Parameter	Copper Acetate (Homogeneous)	Heterogeneous Copper Catalysts	Palladium Catalysts	Copper-Free Alternatives
Metal Source	Earth-abundant.[13]	Earth-abundant.[13]	Precious metal, less abundant.[14]	N/A
Toxicity	Copper salts can be toxic and pose environmental hazards.[15][16]	Reduced leaching minimizes copper contamination in products and waste streams.[11]	Palladium compounds can be toxic and require stringent removal from pharmaceutical products.[14][16]	Generally considered more biocompatible and less toxic.[5]
Recyclability	Difficult and often not economically feasible.	High; can be recovered by filtration and reused multiple times.[3][17]	Homogeneous catalysts are difficult to recycle; heterogeneous versions are being developed.[11]	N/A
Waste Generation	Generates metal-containing aqueous waste during workup.	Reduced waste due to catalyst recycling.	Can generate significant metal-containing waste. The use of organic solvents contributes heavily to the environmental footprint.[14]	Often have a better atom economy and generate less hazardous waste.
Reaction Conditions	Often requires organic solvents and elevated temperatures.	Can enable the use of greener solvents like water and potentially milder conditions.[3][18]	Often require organic solvents, ligands, and additives.[14]	Can often be performed under mild, biocompatible conditions.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of experimental findings.

Protocol 1: Homogeneous CuAAC Reaction

• Objective: To synthesize a 1,4-disubstituted 1,2,3-triazole using a homogeneous copper catalyst.

• Materials: Benzyl (B1604629) azide (B81097), phenylacetylene (B144264), copper(II) acetate, methanol.

• Procedure: In a reaction vial, dissolve benzyl azide (1.0 mmol) and phenylacetylene (1.0 mmol) in methanol. Add copper(II) acetate (0.05 mmol). The reaction mixture is stirred at 60 °C overnight.[2] Monitor the reaction progress by thin-layer chromatography (TLC). Upon completion, the solvent is removed under reduced pressure, and the residue is purified by column chromatography.[2]

Protocol 2: Heterogeneous CuAAC Reaction using a Supported Catalyst

• Objective: To synthesize a 1,2,3-triazole using a recyclable, supported copper catalyst.

• Materials: Azide, alkyne, supported copper catalyst (e.g., Cu(II)-Cellulose Acetate), water.

• Procedure: In a reaction vial, suspend the azide (1.0 mmol), alkyne (1.0 mmol), and the supported copper catalyst (e.g., 5 mol% Cu) in water.[3][4] Heat the mixture at the desired temperature (e.g., 60 °C) for the specified time (e.g., 4 hours).[3][4] Monitor the reaction by TLC. After completion, the catalyst is separated by filtration, washed, and dried for reuse.[3] The aqueous filtrate is extracted with an organic solvent (e.g., ethyl acetate), and the combined organic layers are dried and concentrated to yield the product.

Protocol 3: Copper-Catalyzed C-N Cross-Coupling (Chan-Lam)

• Objective: To synthesize an N-aryl amine via Chan-Lam coupling.

• Materials: Arylboronic acid, amine (e.g., aniline), copper(II) acetate, myristic acid, 2,6-lutidine, toluene.

• Procedure: To a reaction vessel, add the arylboronic acid, the amine, and myristic acid.[8] Add toluene as the solvent and stir the mixture. Add copper(II) acetate and 2,6-lutidine to the reaction mixture.[8] Stir at room temperature until the reaction is complete, as monitored by TLC or GC-MS. The reaction mixture is then subjected to a standard aqueous workup and the product is purified by chromatography.

Visualizing Catalytic Processes and Workflows

Diagrams can effectively illustrate complex relationships and workflows in catalysis.

Caption: Workflow for the comparative assessment of catalyst environmental impact.

Caption: Simplified catalytic cycle for the Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC).

Caption: Comparison of waste streams in homogeneous vs. heterogeneous catalysis.

Conclusion

The environmental assessment of copper acetate versus other catalysts reveals a multifaceted landscape where no single solution is universally superior.

• Homogeneous Copper Acetate: While cost-effective and readily available, its use raises concerns regarding copper leaching, product contamination, and the generation of metal-containing waste streams. Its recyclability is also poor, which is a significant drawback from a green chemistry perspective.

• Heterogeneous Copper Catalysts: These represent a significant step towards more sustainable catalysis. By immobilizing copper on supports like cellulose, silica, or polymers, issues of catalyst separation and recycling are effectively addressed, minimizing metal waste.[3][17] Many of these systems can operate in greener solvents like water, further enhancing their environmental profile.[4]

• Palladium Catalysts: Although highly efficient, particularly in C-H activation and cross-coupling, palladium's high cost, low natural abundance, and toxicity are major environmental and economic disadvantages.[14] The overall environmental impact is often dominated by the use of organic solvents and ligands associated with these reactions.[14]

• Copper-Free Alternatives: For specific reactions like cycloadditions, copper-free methods offer a compelling advantage by eliminating metal-related toxicity, making them particularly suitable for biological applications.[5]

Ultimately, the selection of a catalyst requires a holistic evaluation of the entire process. Factors such as catalyst loading, turnover number, reaction conditions (especially solvent choice), and the potential for catalyst recycling must be weighed alongside yield and selectivity. The development of robust, recyclable catalysts from earth-abundant metals, like copper, on benign supports remains a critical goal for advancing green chemistry in industrial and academic research.

References

• 1. benchchem.com [benchchem.com]
• 2. Solvent-free copper-catalyzed click chemistry for the synthesis of N-heterocyclic hybrids based on quinoline and 1,2,3-triazole - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cellulose Acetate-Supported Copper as an Efficient Sustainable Heterogenous Catalyst for Azide-Alkyne Cycloaddition Click Reactions in Water - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cellulose Acetate-Supported Copper as an Efficient Sustainable Heterogenous Catalyst for Azide-Alkyne Cycloaddition Click Reactions in Water [mdpi.com]
• 5. クリックケミストリー試薬の概要 [sigmaaldrich.com]
• 6. C–H Activation Catalysts [sigmaaldrich.com]
• 7. Green strategies for transition metal-catalyzed C–H activation in molecular syntheses - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D1QO00727K [pubs.rsc.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Assessing the environmental benefit of palladium-based single-atom heterogeneous catalysts for Sonogashira coupling - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. copper.org [copper.org]
• 13. A Review on Recent Trends in Copper-Catalyzed Organic Synthesis, Journal of Chemical, Environmental and Biological Engineering, Science Publishing Group [sciencepublishinggroup.com]
• 14. The impact of earth-abundant metals as a replacement for Pd in cross coupling reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Copper(II) acetate - Hazardous Agents | Haz-Map [haz-map.com]
• 16. Which Metals are Green for Catalysis? Comparison of the Toxicities of Ni, Cu, Fe, Pd, Pt, Rh, and Au Salts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]
• 18. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Proper Disposal of Copper Diacetate: A Guide for Laboratory Professionals

Ensuring the safe and compliant disposal of copper diacetate is paramount for environmental protection and laboratory safety. This guide provides detailed procedures for researchers, scientists, and drug development professionals to manage copper diacetate waste, from initial handling to final disposal, in accordance with regulatory standards.

Copper diacetate, also known as cupric acetate, is a chemical compound that poses significant environmental and health risks if not handled and disposed of correctly. It is classified as hazardous, being harmful if swallowed, causing severe skin burns and eye damage, and exhibiting high toxicity to aquatic life with long-lasting effects.[1][2][3] Therefore, strict adherence to disposal protocols is essential.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure that all personnel are equipped with the appropriate Personal Protective Equipment (PPE). This includes, but is not limited to:

• Eye Protection: Chemical safety goggles or a face shield.[2][4]

• Hand Protection: Impervious gloves, such as neoprene or rubber.[2][4]

• Body Protection: A lab coat or impervious apron to prevent skin contact.[4]

• Respiratory Protection: If there is a risk of inhaling dust, a NIOSH-approved respirator is necessary.[4]

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[4][5] An emergency eyewash station and safety shower must be readily accessible.[5]

Step-by-Step Disposal Protocol

The disposal of copper diacetate must comply with all local, state, and federal environmental regulations.[4] It is crucial to manage this substance as a hazardous waste.

• Waste Identification and Segregation:

  • All waste containing copper diacetate, including contaminated labware, unused product, and spill cleanup materials, must be designated as hazardous waste.

  • Segregate copper diacetate waste from other chemical waste streams to prevent incompatible chemical reactions. Copper diacetate is incompatible with strong oxidizing agents, strong acids, and certain metals.[6]

• Containerization:

  • Use a dedicated, properly labeled, and leak-proof container for the collection of copper diacetate waste. The container must be compatible with the chemical; often, the original container is suitable.[7]

  • The container must be kept tightly closed except when adding waste.[7]

• Labeling:

  • Clearly label the waste container with the words "Hazardous Waste."[7]

  • The label must also include the full chemical name ("Copper Diacetate" or "Cupric Acetate"), the concentration (if in solution), and the accumulation start date.

• Storage:

  • Store the sealed waste container in a designated satellite accumulation area (SAA) or a central hazardous waste storage area.[7]

  • The storage area should be secure, well-ventilated, and away from sources of heat or ignition.

• Disposal Request and Pickup:

  • Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for pickup and disposal.

  • Provide a detailed inventory of the waste, including the chemical name and quantity.

  • Under no circumstances should copper diacetate waste be disposed of down the drain or in regular trash.[2][8][9] Discharging copper compounds into the sewer system is typically prohibited due to their toxicity to aquatic organisms and potential to interfere with wastewater treatment processes.[10]

Spill Management

In the event of a copper diacetate spill, the following steps should be taken immediately:

• Evacuate and Secure the Area: Alert personnel in the vicinity and restrict access to the spill area.[6]

• Ventilate: If safe to do so, increase ventilation in the area.

• Containment: For solid spills, carefully sweep or scoop the material to avoid generating dust.[3][8] For liquid spills, use an inert absorbent material like sand or vermiculite.

• Collection: Place all contaminated materials, including the absorbent and any contaminated cleaning supplies, into a sealed, labeled container for disposal as hazardous waste.[6][9]

• Decontamination: Clean the spill area thoroughly with soap and water, collecting the cleaning water for hazardous waste disposal.

Quantitative Data Summary

While specific disposal concentration limits can vary by jurisdiction, the following table summarizes the hazardous characteristics of copper diacetate.

Hazard Classification	Description	Primary Route of Exposure
Acute Toxicity, Oral (Category 4)	Harmful if swallowed.[2][3]	Ingestion
Skin Corrosion (Category 1B)	Causes severe skin burns.[1][2]	Dermal
Serious Eye Damage	Causes serious eye damage.[1][3]	Ocular
Acute Aquatic Toxicity (Category 1)	Very toxic to aquatic life.[1][2]	Environmental Release
Chronic Aquatic Toxicity (Category 1)	Very toxic to aquatic life with long lasting effects.[1][2]	Environmental Release

Experimental Protocols

This document provides operational guidance for disposal and does not cite specific experimental research. The procedures outlined are based on established safety protocols and regulatory requirements for handling hazardous chemicals.

Mandatory Visualization

The following diagram illustrates the decision-making and operational workflow for the proper disposal of copper diacetate waste in a laboratory setting.

Caption: Workflow for the safe disposal of copper diacetate waste.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. web.faa.illinois.edu [web.faa.illinois.edu]
• 4. assets.greenbook.net [assets.greenbook.net]
• 5. brandt.co [brandt.co]
• 6. nj.gov [nj.gov]
• 7. engineering.purdue.edu [engineering.purdue.edu]
• 8. fishersci.com [fishersci.com]
• 9. nj.gov [nj.gov]
• 10. youtube.com [youtube.com]